Cyclopentanol(1-13c)

Core Science & Biosynthesis

Cyclopentanol(1-13c) chemical properties and isotopic purity

Executive Summary

Cyclopentanol(1-13C) is a stable isotope-labeled cycloalkanol where the carbon atom bearing the hydroxyl group is enriched with Carbon-13 (

C). Unlike radioisotopes ( C), it is non-ionizing and stable, making it a critical tool in Nuclear Magnetic Resonance (NMR)-based metabolic flux analysis and mechanistic toxicology.

This guide details the physicochemical properties, synthesis via ketone reduction, and rigorous quality control (QC) protocols required to validate isotopic enrichment. It is designed for researchers utilizing this isotopologue as an internal standard in mass spectrometry (MS) or a tracer in drug metabolism and pharmacokinetics (DMPK) studies.

Chemical Identity & Physicochemical Properties

The substitution of

C with C at the C1 position introduces a mass shift of +1.00335 Da and a distinct NMR active center (spin 1/2), without significantly altering the electronic structure or boiling point compared to the natural abundance isotopologue.

Table 1: Comparative Physicochemical Data

Property	Natural Cyclopentanol ( C)	Cyclopentanol(1-13C)
CAS Number	96-41-3	Varies by supplier (e.g., 159409-00-6)
Formula	C H O	C C H O
Molecular Weight	86.13 g/mol	87.14 g/mol
Boiling Point	139–140 °C	139–140 °C (Negligible isotope effect)
Density	0.948 g/mL	~0.959 g/mL (Mass dependent)
Appearance	Colorless viscous liquid	Colorless viscous liquid
Solubility	Slight in water; Soluble in ethanol, ether	Identical
Main C NMR Signal	~74.0 ppm (1.1% abundance)	~74.0 ppm (>99% enriched)

Synthesis & Production Protocol

The most reliable route for high-purity Cyclopentanol(1-13C) is the reduction of commercially available Cyclopentanone(1-13C). This method prevents isotopic scrambling, ensuring the label remains exclusively at the C1 position.

Synthetic Route: Borohydride Reduction

• Precursor: Cyclopentanone(1-13C)

• Reagent: Sodium Borohydride (NaBH

  )

• Solvent: Methanol or Ethanol (Anhydrous)

• Mechanism: Nucleophilic addition of hydride (H

  ) to the labeled carbonyl carbon.

Step-by-Step Protocol

• Setup: Flame-dry a 50 mL round-bottom flask under nitrogen atmosphere.

• Dissolution: Dissolve Cyclopentanone(1-13C) (1.0 eq) in anhydrous methanol (0.5 M concentration). Cool to 0°C.

• Addition: Slowly add NaBH

  (0.6 eq) portion-wise over 15 minutes. Note: Use a slight excess of hydride to drive the reaction to completion.

• Reaction: Stir at 0°C for 30 minutes, then allow to warm to room temperature (RT) for 1 hour. Monitor via TLC (stain with KMnO

  ).

• Quench: Quench carefully with 1M HCl until pH < 7 to destroy excess borohydride.

• Extraction: Evaporate methanol. Extract the aqueous residue with diethyl ether (3x).

• Purification: Dry organic layer over MgSO

  , filter, and concentrate. Distill the crude oil (bp 140°C) to obtain pure Cyclopentanol(1-13C).

Synthesis Workflow Diagram

Figure 1: Logical flow of the reduction synthesis ensuring retention of the isotopic label at C1.

Analytical Characterization & Isotopic Purity

Validating the "Atom Percent Excess" (APE) is critical. A label claim of "99 atom % 13C" means 99% of the molecules must have a

C at the specified position.

Nuclear Magnetic Resonance (NMR)

• H NMR: Shows the methine proton (CH-OH) as a multiplet at ~4.3 ppm. In the labeled compound, this signal will be split into a large doublet ( ) due to coupling with the C nucleus.
• C NMR (Proton Decoupled): The definitive test.

  • Natural Abundance: Small signal at ~74 ppm.

  • Labeled (1-13C): Massive singlet at ~74 ppm.

  • Quantification Protocol: Use Inverse Gated Decoupling . This suppresses the Nuclear Overhauser Effect (NOE), allowing for quantitative integration of carbon signals. Compare the integral of C1 against a known internal standard (e.g., unlabeled benzene in a coaxial insert) or against the natural abundance C2/C3 carbons (if relaxation delays are sufficient, typically

    ).

Mass Spectrometry (GC-MS)

• Fragmentation: The molecular ion (

  ) will shift from m/z 86 to 87 .

• Purity Calculation:

  (Where is the intensity of the molecular ion).

QC Decision Tree

Figure 2: Quality Control decision matrix for validating isotopic enrichment.

Applications in Drug Metabolism (DMPK)

Cyclopentanol(1-13C) is primarily used to trace metabolic pathways where the alicyclic ring is modified. The stability of the C-C bond ensures the label remains during Phase I and Phase II metabolism, unless the ring is cleaved.

Key Metabolic Pathways

• Oxidation (Phase I): Conversion back to Cyclopentanone by Alcohol Dehydrogenase (ADH) or CYP2E1. The label remains on the carbonyl carbon.

• Glucuronidation (Phase II): Direct conjugation of the hydroxyl group with glucuronic acid by UGT enzymes.[1] This increases water solubility for renal excretion.[1]

• Ring Hydroxylation: CYP450-mediated hydroxylation at C2 or C3, forming diols.

Metabolic Fate Diagram

Figure 3: Primary metabolic pathways. The 13C label (blue node) permits NMR tracking of the glucuronide conjugate without interference from endogenous glucose.

Handling & Stability

• Storage: Store at room temperature or 4°C in a tightly sealed container under inert gas (Nitrogen/Argon) to prevent moisture absorption.

• Flammability: Flash point is ~51°C. Keep away from heat and open flames.

• Incompatibility: Avoid strong oxidizing agents (e.g., chromic acid) unless intentional oxidation is required.

• Hygiene: Cyclopentanol is a skin and eye irritant.[2] Use nitrile gloves and safety goggles.

References

• Sigma-Aldrich. Cyclopentanol Safety Data Sheet (SDS). Merck KGaA.

• National Institute of Standards and Technology (NIST). Cyclopentanol Mass Spectrum (Electron Ionization). NIST Chemistry WebBook, SRD 69.

• Reich, H. J. Bordwell pKa Table (Acidity in DMSO). University of Wisconsin-Madison. (Reference for chemical reactivity context).

• Pretsch, E., et al. Structure Determination of Organic Compounds: Tables of Spectral Data. Springer, 2009. (Source for 13C NMR chemical shifts).

Sources

• 1. Glucuronidation - Wikipedia [en.wikipedia.org]
• 2. spectrumchemical.com [spectrumchemical.com]

13C-labeled cyclopentanol CAS 54808-52-5 technical data

Executive Summary

Cyclopentanol-1-13C (CAS 54808-52-5) is a stable isotope-labeled cycloalkanol where the carbon atom bearing the hydroxyl group is enriched with Carbon-13 (

C). Unlike radioisotopes ( C), this stable isotopolog presents no radiation hazard, making it a critical tool in Quantitative NMR (qNMR) , Metabolic Flux Analysis (MFA) , and Mass Spectrometry (MS) internal standardization.

This guide moves beyond basic catalog data to provide a mechanistic understanding of the isotope's behavior in synthesis and bioanalysis. The primary utility of this specific isomer lies in its generated

coupling , which serves as an immutable spectral tag for tracking the hydroxyl-bearing carbon through complex oxidative transformations.

Part 1: Physicochemical & Isotopic Specifications

The following data distinguishes the labeled variant from natural abundance cyclopentanol. Note the mass shift and the specific NMR behavior caused by the spin-1/2

C nucleus.

Table 1: Technical Specifications

Property	Specification	Notes
Chemical Name	Cyclopentanol-1- C	Labeled at the C1 (carbinol) position
CAS Number	54808-52-5	Specific to the 1- C isomer
Empirical Formula	C C H O	Mass shift of +1.00335 Da
Molecular Weight	87.12 g/mol	vs. 86.13 g/mol (Natural)
Isotopic Enrichment	99 atom % C	Essential for eliminating satellite peak interference
Boiling Point	139–140 °C	Negligible isotope effect on BP
Density	0.959 g/mL	Slightly higher than natural (0.948) due to mass
Appearance	Colorless viscous liquid	Hygroscopic
Solubility	Ethanol, Ether, slightly in Water	Identical solvation shell to natural analog

Part 2: Synthesis & Manufacturing Logic

The synthesis of Cyclopentanol-1-13C is a chemoselective reduction protocol. The choice of route is dictated by the conservation of the expensive isotopic label. We utilize Cyclopentanone-1-13C as the precursor.

Mechanism of Action

The synthesis employs Sodium Borohydride (NaBH

) reduction. This route is preferred over catalytic hydrogenation for labeled compounds because it allows for stoichiometric control, minimizing waste of the labeled substrate.

• Precursor: Cyclopentanone-1-13C (Carbonyl labeled).

• Reagent: NaBH

  provides the hydride source.

• Outcome: The carbonyl carbon (

  ) is reduced to a carbinol carbon ( ), retaining the C label at the C1 position.

Workflow Diagram: Reductive Synthesis

Figure 1: Step-wise reductive synthesis preserving the isotopic label at C1.

Part 3: Analytical Characterization (Self-Validating Protocols)

To ensure the integrity of the label, researchers must validate the compound using Nuclear Magnetic Resonance (NMR) . The presence of the

C label at C1 introduces specific splitting patterns that act as a purity check.

C-NMR Validation

• Natural Abundance: C1 appears at ~74 ppm as a small singlet.

• Labeled (54808-52-5): C1 appears as a massive singlet at ~74 ppm (relative to solvent).

• Validation Check: If the enrichment is <99%, you will see significant satellite peaks or a lower signal-to-noise ratio than calculated.

H-NMR Validation (The Coupling "Clock")

This is the most critical self-validating check. The proton attached to C1 (the methine proton) will couple to the

C nucleus.

• Observation: The H1 signal (typically ~4.3 ppm) will split into a doublet (d).

• Coupling Constant (

  ): You must observe a coupling constant of 140–150 Hz .

• Interpretation:

  • If you see a singlet at 4.3 ppm: The compound is not labeled (Natural Abundance).

  • If you see a doublet with

    Hz: The label is confirmed at C1.

Part 4: Applications in Drug Metabolism & Mechanistic Studies

Cyclopentanol-1-13C is primarily used as a metabolic probe and internal standard . Its utility stems from the stability of the C-C bond and the traceability of the C-O bond.

Application A: Metabolic Flux Analysis (Oxidation Tracking)

In drug metabolism (DMPK), cyclopentyl rings are common motifs (e.g., in certain kinase inhibitors). Researchers use the labeled alcohol to track oxidative metabolism by Cytochrome P450 or Alcohol Dehydrogenase (ADH).

• Pathway: Cyclopentanol-1-13C

  Cyclopentanone-1-13C.

• Detection: The shift in the

  C-NMR signal from ~74 ppm (alcohol) to ~220 ppm (ketone) provides a quantifiable readout of metabolic turnover without interference from endogenous background.

Application B: Mass Spectrometry Internal Standard

In LC-MS/MS assays, the labeled compound serves as an ideal internal standard (IS).

• Mass Shift: The +1 Da shift (M+1) moves the analyte away from the natural abundance envelope of the target analyte, assuming high resolution.

• Co-elution: Because it is a

  C isotope (not Deuterium), it exhibits no chromatographic isotope effect . It will co-elute perfectly with the non-labeled drug, ensuring identical ionization suppression/enhancement profiles.

Diagram: Metabolic Tracer Logic

Figure 2: Metabolic tracking of ring oxidation. Note the mass transition from 87 to 85, retaining the +1 heavy isotope.

Part 5: Handling, Stability & Safety

While stable isotopes are non-radioactive, the chemical toxicity of cyclopentanol remains.

• Hygroscopicity: The hydroxyl group makes the compound hygroscopic.

  • Protocol: Store under inert gas (Nitrogen or Argon) in a desiccator. Moisture uptake will complicate qNMR weighing.

• Chemical Stability: Stable at room temperature, but avoid strong oxidizing agents (e.g., Chromic acid) unless intended for reaction.

• Safety Profile:

  • Flammable: Flash point ~51°C.

  • Irritant: Causes skin and eye irritation.[1] Use standard PPE (Nitrile gloves, safety goggles).

References

• National Center for Biotechnology Information (NCBI). PubChem Compound Summary for CID 7298 (Cyclopentanol - Natural Abundance Reference). [Link]

• Pretsch, E., et al. Structure Determination of Organic Compounds: Tables of Spectral Data. (Reference for 13C Chemical Shifts and Coupling Constants). [Link]

Sources

• 1. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

Navigating Isotopic Space: A Technical Guide to the Molecular Weight Difference Between Cyclopentanol and Cyclopentanol-1-¹³C

Abstract

In the landscape of modern drug discovery and metabolic research, the strategic use of stable isotope-labeled compounds is not merely an ancillary technique but a cornerstone of mechanistic investigation. The deliberate substitution of an atom with its heavier, non-radioactive isotope introduces a minute yet precisely detectable mass shift, unlocking a wealth of data in pharmacokinetic, pharmacodynamic, and metabolic pathway studies. This guide provides a detailed examination of the fundamental principle of isotopic labeling through the lens of a simple yet illustrative case study: the molecular weight difference between cyclopentanol and its ¹³C-labeled isotopologue, cyclopentanol-1-¹³C. We will delve into the theoretical calculations underpinning this difference, its practical implications, and the analytical methodologies for its empirical verification.

Introduction: The Power of a Single Neutron

Stable isotope labeling is a technique that involves the incorporation of a stable isotope (e.g., ²H, ¹³C, ¹⁵N) into a molecule of interest. Unlike their radioactive counterparts, stable isotopes do not decay, making them safe for in vivo studies and simplifying handling logistics. The key principle lies in the mass difference imparted by the additional neutron(s) in the labeled atom's nucleus. This mass shift, while subtle, is readily detectable by mass spectrometry, allowing labeled molecules to be distinguished from their unlabeled endogenous or exogenous analogues.[1][2]

This capability is paramount in drug development for Absorption, Distribution, Metabolism, and Excretion (ADME) studies.[3] By administering a ¹³C-labeled drug, for instance, researchers can trace its metabolic fate with high precision, distinguishing drug-derived metabolites from the complex biological matrix.[1] This guide will use cyclopentanol, a simple cyclic alcohol, to demonstrate the foundational calculations and concepts that apply to vastly more complex pharmaceutical compounds.

Theoretical Molecular Weight Determination

The precise molecular weight of a molecule is determined by the sum of the atomic masses of its constituent atoms. For this guide, we will calculate the monoisotopic mass, which is the mass of the molecule calculated using the mass of the most abundant or specified isotope of each element.

Chemical Composition

The chemical formula for cyclopentanol is C₅H₁₀O.[4][5]

• Cyclopentanol : Contains 5 carbon atoms, 10 hydrogen atoms, and 1 oxygen atom.

• Cyclopentanol-1-¹³C : Contains 4 atoms of the most abundant carbon isotope (¹²C), 1 atom of the stable isotope carbon-13 (¹³C), 10 hydrogen atoms, and 1 oxygen atom.

Atomic Weights of Constituent Isotopes

To calculate the monoisotopic mass, we use the masses of the specific isotopes:

• Carbon-12 (¹²C) : 12.000000 amu (by definition)[1]

• Carbon-13 (¹³C) : 13.003355 amu[6][7]

• Hydrogen (¹H) : 1.007825 amu

• Oxygen (¹⁶O) : 15.994915 amu

For the calculation of the standard molecular weight, which considers the natural abundance of isotopes, we use the standard atomic weights provided by IUPAC:

• Standard Atomic Weight of Carbon : [12.0096, 12.0116], conventional value 12.011[8][9]

• Standard Atomic Weight of Hydrogen : [1.00784, 1.00811], conventional value 1.0080[10][11]

• Standard Atomic Weight of Oxygen : [15.99903, 15.99977], conventional value 15.999[8][12]

Calculation of Molecular Weights

Monoisotopic Mass of Cyclopentanol (C₅H₁₀O): (5 × 12.000000) + (10 × 1.007825) + (1 × 15.994915) = 86.073165 amu

Monoisotopic Mass of Cyclopentanol-1-¹³C (¹²C₄¹³C₁H₁₀O): (4 × 12.000000) + (1 × 13.003355) + (10 × 1.007825) + (1 × 15.994915) = 87.076520 amu

Molecular Weight Difference: 87.076520 amu - 86.073165 amu = 1.003355 amu

This calculated difference is precisely the difference in mass between a ¹³C and a ¹²C isotope.

Data Summary

The following table summarizes the calculated molecular weights for cyclopentanol and its ¹³C-labeled isotopologue.

Compound	Chemical Formula	Monoisotopic Mass (amu)	Standard Molecular Weight ( g/mol )
Cyclopentanol	C₅H₁₀O	86.073165	86.134
Cyclopentanol-1-¹³C	¹²C₄¹³C₁H₁₀O	87.076520	87.137
Difference	1.003355	1.003

Visualization of the Isotopic Label

The following diagram illustrates the structural similarity and the specific location of the ¹³C label in cyclopentanol-1-¹³C, which results in the calculated mass difference.

Caption: Isotopic labeling of Cyclopentanol at the C1 position.

Experimental Verification: Mass Spectrometry Protocol

The theoretical molecular weight difference can be empirically confirmed using high-resolution mass spectrometry.[5] This technique separates ions based on their mass-to-charge ratio (m/z), allowing for the precise determination of molecular weights.[13]

Objective

To verify the monoisotopic masses of cyclopentanol and cyclopentanol-1-¹³C and confirm the mass difference due to ¹³C labeling.

Materials and Instrumentation

• Samples : Cyclopentanol, Cyclopentanol-1-¹³C

• Instrumentation : High-resolution mass spectrometer (e.g., Orbitrap, FT-ICR) capable of achieving mass accuracy < 5 ppm.

• Ionization Source : Electrospray ionization (ESI) or Atmospheric Pressure Chemical Ionization (APCI).[4]

• Solvents : HPLC-grade methanol or acetonitrile, and water.

• Calibration Standard : A certified calibration solution appropriate for the mass range of the analyte.

Step-by-Step Methodology

• Instrument Calibration :

  • Perform an external mass calibration of the spectrometer according to the manufacturer's protocol.[9] This is a critical step to ensure high mass accuracy.

  • The calibration should span the m/z range that includes the analytes of interest.

• Sample Preparation :

  • Prepare dilute solutions (e.g., 1 µg/mL) of both cyclopentanol and cyclopentanol-1-¹³C in an appropriate solvent mixture (e.g., 50:50 methanol:water).

  • For robust analysis, a mixture of both compounds can also be prepared to observe the mass difference in a single spectrum.

• Mass Spectrometric Analysis :

  • Introduce the samples into the mass spectrometer via direct infusion or liquid chromatography (LC-MS).[3]

  • Acquire data in positive ion mode, looking for the protonated molecule [M+H]⁺. The expected m/z values will be approximately 87.08099 for [Cyclopentanol+H]⁺ and 88.084345 for [Cyclopentanol-1-¹³C+H]⁺.

  • Operate the mass spectrometer in high-resolution mode to resolve the isotopic peaks.

• Data Analysis :

  • Process the acquired spectra to determine the centroid of the monoisotopic peak for each compound.

  • Compare the experimentally determined m/z values with the theoretically calculated values.

  • Calculate the mass difference between the two experimental values and compare it to the theoretical difference of 1.003355 amu.

Self-Validating System and Expected Outcomes

The protocol is self-validating through the inclusion of both the labeled and unlabeled standards. The expected outcome is a mass spectrum showing two distinct peaks separated by approximately 1.0034 m/z units. The measured mass of each peak should be within 5 ppm of the theoretical monoisotopic mass. This confirms the successful incorporation of the ¹³C label and validates the accuracy of the mass spectrometer.

Conclusion: From Theory to Application

The precise, calculable, and verifiable mass difference between an unlabeled compound and its stable isotope-labeled counterpart is the foundation upon which many modern analytical techniques in drug development and life sciences are built. As demonstrated with cyclopentanol and cyclopentanol-1-¹³C, the addition of a single neutron creates a distinct molecular entity that can be traced and quantified with remarkable precision. This fundamental principle enables researchers to conduct sophisticated studies into metabolism, toxicity, and pharmacokinetics, ultimately accelerating the development of safer and more effective therapeutics.[7][14]

References

• Isotope data for carbon-13 in the Periodic Table. (n.d.). Retrieved from [Link]

• Atomic Weight Calculator. (n.d.). Isotopes Matter. Retrieved from [Link]

• IUPAC. (2023). Atomic Weights of the Elements 2023. Retrieved from [Link]

• National Institute of Standards and Technology. (n.d.). Atomic Weights and Isotopic Compositions for Hydrogen. Retrieved from [Link]

• Wikipedia. (n.d.). Standard atomic weight. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Methodology for Accurate Mass Measurement of Small Molecules. Retrieved from [Link]

• Wikipedia. (n.d.). Oxygen. Retrieved from [Link]

• IUPAC. (n.d.). Standard Atomic Weights. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Cyclopentanol. PubChem. Retrieved from [Link]

• Metabolic Solutions. (2024). Introduction to Stable Isotope Labeling and How It Supports Drug Development for Rare Diseases. Retrieved from [Link]

• Moravek. (n.d.). An Overview of Stable-Labeled Compounds & Their Applications. Retrieved from [Link]

• Impact Analytical. (n.d.). Molecular Weight Determination. Retrieved from [Link]

• Chalk, R. (2021, February 20). 13 Small Molecule Accurate Mass Analysis [Video]. YouTube. Retrieved from [Link]

• American Chemical Society. (2012). Application of Stable Isotope-Labeled Compounds in Metabolism and in Metabolism-Mediated Toxicity Studies. Chemical Research in Toxicology. Retrieved from [Link]

• Chemicals Knowledge Hub. (2023). The importance of isotopic labelling in drug development: strategies and integration with biocatalysis and physical sciences. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Oxygen. Periodic Table. Retrieved from [Link]

• nglos324. (n.d.). oxygen. Retrieved from [Link]

• Symeres. (2025). Stable isotope-labeled compounds. Retrieved from [Link]

• Wikipedia. (n.d.). Isotopes of oxygen. Retrieved from [Link]

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• 14. symeres.com [symeres.com]

Technical Safety &amp; Handling Guide: Stable Isotope Labeled Cyclopentanol

This guide serves as an advanced technical companion to the standard Safety Data Sheet (SDS) for Stable Isotope Labeled (SIL) Cyclopentanol (e.g., Cyclopentanol-d9, Cyclopentanol-1-13C). It is designed for researchers requiring high-fidelity handling protocols to maintain isotopic enrichment and ensure personnel safety.

Chemical Identity & Isotopic Fidelity

Compound: Cyclopentanol (Labeled) Common Isotopologues: Cyclopentanol-d9 (

), Cyclopentanol-1- C CAS No (Unlabeled): 96-41-3 CAS No (Labeled): Varies by labeling (e.g., 1109279-99-3 for d9)[1]

The Isotopic Nuance

While the chemical hazards of SIL-Cyclopentanol mirror its unlabeled counterpart, the economic and experimental hazards are distinct.

• Chemical Purity: Typically >98% (GC).

• Isotopic Enrichment: Typically >98 atom % D or

  C.

• Critical Distinction: Most "deuterated cyclopentanol" (d9) retains a protonated hydroxyl group (-OH).[1] If the hydroxyl is deuterated (-OD), it is highly labile and will undergo rapid H/D exchange with atmospheric moisture, destroying isotopic purity within seconds of exposure.

Hazard Identification (GHS & Operational)

Standard GHS Classification (Based on Unlabeled Parent)

• Flammable Liquid (Category 3): Flash point ~51°C (

  F).[2] Vapors can form explosive mixtures.[3][4][5]

• Acute Toxicity (Category 4): Harmful if swallowed or inhaled.

• Skin/Eye Irritation (Category 2): Causes skin and serious eye irritation.[6]

Operational Hazard: Isotopic Dilution

The primary non-health hazard is hygroscopicity . Cyclopentanol is slightly hygroscopic.[1] Absorption of atmospheric water (

) introduces two failure modes:

• Mass Spectrometry Interference: Introduction of unlabeled solvent signals.[1]

• NMR Baseline Distortion: Water peaks obscuring labile proton signals.[1]

Physical & Chemical Properties (Comparative)

Property	Unlabeled Cyclopentanol	SIL-Cyclopentanol (d9)	Implication
Molecular Weight	86.13 g/mol	~95.19 g/mol	Adjust molarity calculations for stock solutions.
Boiling Point	140.4°C	~138-139°C	Inverse Isotope Effect may slightly lower BP.
Density	0.948 g/mL	~1.04 g/mL	Critical: Do not pipette by volume using unlabeled density values. Weigh by mass.
Flash Point	51°C	51°C	Handle away from heat sources.[1]

Advanced Handling Protocols

To preserve the integrity of this high-value reagent, a "Closed-Loop" handling system is required.

Protocol A: Inert Atmosphere Aliquoting

• Objective: Prevent moisture ingress and oxygen exposure.

• Equipment: Glovebox (

  or Ar atm) or Schlenk Line.

• Equilibration: Allow the SIL-Cyclopentanol vial to reach ambient temperature inside the desiccator/glovebox antechamber before opening. Reason: Prevents condensation on the cold vial surface.

• Syringe Transfer: Use a gas-tight glass syringe (Hamilton type) flushed 3x with dry

  .

• Septum Piercing: If the source vial has a septum, use a positive pressure bleed (balloon) to prevent vacuum formation during withdrawal.

Protocol B: Gravimetric Preparation (The "Self-Validating" Step)

Do not rely on volumetric delivery due to density variations in isotopologues.[1]

• Place the receiving vial (with solvent) on a 5-digit analytical balance.

• Tare the balance.

• Add SIL-Cyclopentanol dropwise.[1]

• Record exact mass (

  ).[1]

• Calculate Molarity:

Visualization: Handling Workflow

The following diagram illustrates the decision logic for handling based on the specific labeling position (Exchangeable vs. Non-Exchangeable).

Figure 1: Decision logic for handling SIL-Cyclopentanol based on isotopic lability.

Emergency Response & Asset Recovery

Unlike generic solvents, a spill of SIL-Cyclopentanol represents a significant financial loss (~

2,000/gram). Standard "absorb and discard" SDS protocols should be modified for Asset Recovery where safety permits.

Spill Logic

• Assess: Is the spill volume > 1 mL? Is the area safe (no fire)?

• Contain: Do not use clay/sand (irreversible adsorption). Use a clean glass pipette for neat liquid or a PTFE sheet.

• Recover:

  • Neat Spill: Pipette back into a new vial (mark as "Recovered/Impure" for repurposing as a qualitative standard).

  • Contaminated: If mixed with water/solvents, absorb with activated charcoal and dispose as hazardous waste (Category: Flammable).

Visualization: Spill Response Matrix

Figure 2: Logic flow for determining if high-value isotope recovery is feasible versus standard disposal.

Analytical Verification (Quality Control)

Before using the reagent in critical path experiments (e.g., GLP Tox studies), verify isotopic integrity.

• H-NMR (Proton Silence):

  • Run a standard proton NMR.[1]

  • Pass Criteria: The integration of the ring protons (1.4–1.9 ppm and ~4.3 ppm methine) should be < 2% relative to the -OH peak (assuming d9-OH).[1]

  • Fail Criteria: Appearance of multiplets in the ring region indicates isotopic dilution (H/D exchange or synthesis failure).

• GC-MS:

  • Verify the molecular ion peak (

    ).[1]

  • Cyclopentanol-d9 should show

    .[1]

  • Significant presence of

    86 indicates use of wrong material or severe degradation.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 7298, Cyclopentanol. Retrieved from [Link]

• Carl Roth (2023). Cyclopentanol Safety Data Sheet (Regulation EC No 1907/2006).[1] Retrieved from [Link]

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• 6. fishersci.com [fishersci.com]

Advanced Probing of Enzymatic Kinetics and Xenobiotic Flux: The Role of Cyclopentanol(1-13C)

Core Directive: The Shift to Targeted Fluxomics

Standard Metabolic Flux Analysis (MFA) typically relies on [1,2-13C]glucose or [U-13C]glutamine to map central carbon metabolism. However, these tracers are insufficient when the research objective is to quantify xenobiotic clearance , alicyclic ring degradation , or specific alcohol dehydrogenase (ADH) kinetics .

Cyclopentanol(1-13C) serves as a high-fidelity targeted tracer . Unlike glucose, which disperses carbon across the entire metabolome, Cyclopentanol(1-13C) acts as a "hard probe." Its metabolic fate is restricted to specific oxidative pathways, allowing researchers to measure the flux of Phase I metabolism (oxidation) and subsequent ring-cleavage events with exceptional signal-to-noise ratios.

This guide details the application of Cyclopentanol(1-13C) in two distinct contexts:

• Hepatic/Enzymatic Flux: Quantifying ADH and CYP450 oxidative capacity.

• Microbial Catabolism: Mapping the biodegradation of alicyclic hydrocarbons.

Scientific Integrity & Mechanism

The Tracer Advantage

The 1-13C label is strategically placed at the carbinol carbon (C-OH).

• Oxidation State Sensitivity: The transition from an alcohol (sp3 hybridized) to a ketone (sp2 hybridized) results in a massive chemical shift change in 13C-NMR (~74 ppm

  ~220 ppm). This provides a binary, interference-free readout for flux calculation.

• Mass Isotopomer Distribution (MID): In Mass Spectrometry (MS), the M+1 signal is retained during the initial oxidation, allowing differentiation between the substrate and downstream ring-cleavage products where the carbon skeleton might fragment.

The Metabolic Pathway

The flux of Cyclopentanol generally follows a degradation pathway involving oxidation to cyclopentanone, followed by a biological Baeyer-Villiger oxidation to a lactone, and finally ring hydrolysis.

Figure 1: The metabolic fate of Cyclopentanol(1-13C). The primary flux node (ADH) is the rate-limiting step in mammalian systems, while microbial systems often proceed rapidly to ring cleavage.

Experimental Protocols

Protocol A: In Vitro Hepatic Flux Assay (ADH Kinetics)

Objective: Measure the intrinsic clearance (

) and metabolic flux ( ) of cyclopentanol oxidation in liver microsomes or cytosol.

Materials:

• Substrate: Cyclopentanol(1-13C) (>99% isotopic purity).

• Enzyme Source: Human Liver Cytosol (HLC) or Purified ADH.

• Cofactor: NAD+ (10 mM stock).[1]

• Quench Solution: Ice-cold Acetonitrile (ACN) with 1% Formic Acid.

• Internal Standard: Cyclopentanol-d9 (deuterated) for MS normalization.

Workflow:

• Pre-Incubation:

  • Mix HLC (0.5 mg/mL protein) with Phosphate Buffer (pH 7.4) in a glass vial.

  • Equilibrate at 37°C for 5 minutes.

• Pulse Labeling:

  • Add Cyclopentanol(1-13C) to a final concentration of 100 µM.

  • Initiate reaction by adding NAD+ (1 mM final).

• Time-Course Sampling:

  • At

    min, withdraw 100 µL aliquots.

  • Immediately dispense into 300 µL Ice-cold ACN (Quench).

• Extraction:

  • Vortex samples for 30 seconds; Centrifuge at 10,000 x g for 10 min.

  • Collect supernatant for LC-MS/MS or NMR analysis.

Protocol B: Microbial Flux Analysis (13C-MFA)

Objective: Determine the carbon flux distribution during biodegradation of cycloalkanes by Comamonas or Pseudomonas spp.

Workflow Diagram:

Figure 2: Workflow for 13C-MFA using Cyclopentanol as a carbon source.

Data Presentation & Analysis

Analytical Parameters

To accurately quantify the flux, specific detection parameters must be set. The following table summarizes the expected signals for the 1-13C label.

Analyte	13C-NMR Shift (ppm)	MS Fragment (m/z)	Structural Feature
Cyclopentanol(1-13C)	74.0	M+1 (87.1)	C-OH (sp3)
Cyclopentanone(1-13C)	218.0 - 220.0	M+1 (85.1)	C=O (sp2, Carbonyl)
5-Valerolactone	170.0 - 175.0	M+1 (101.1)	Ester Carbonyl

Flux Calculation Logic

In a closed system (Batch Reactor), the metabolic flux (

) is calculated by fitting the depletion of the substrate and accumulation of the product to a first-order or Michaelis-Menten kinetic model.

Equation 1: Isotope Balance

Where:

• is the concentration of labeled Product (Cyclopentanone-13C).
• is the oxidative flux.
• is the concentration of labeled Substrate.

Self-Validating Check: The sum of molar concentrations of

must remain constant (accounting for biomass incorporation in microbial studies). If 13C signal is lost, it indicates off-pathway volatilization or rapid mineralization to CO2 (which can be trapped and measured).

References

• Mechanism of Alcohol Oxidation

  • Master Organic Chemistry. (2015).[2][3][4] Demystifying The Mechanisms of Alcohol Oxidations. Link

• 13C NMR Chemical Shifts

  • Compound Interest.[2][5] (2015).[2][3][4] A Guide to 13C NMR Chemical Shift Values. Link

  • Oregon State University. 13C NMR Chemical Shift Table. Link

• Microbial Degradation Pathways

  • ResearchGate.[7] Degradation pathway for cyclopentanol by Comamonas sp.Link

• Metabolic Flux Analysis (MFA)

  • Antoniewicz, M. R. (2015).[7] Methods and advances in metabolic flux analysis: a mini-review. Journal of Industrial Microbiology & Biotechnology. Link

  • Creative Proteomics. Overview of 13C Metabolic Flux Analysis. Link

Sources

• 1. US7569375B2 - Alcohol dehydrogenases with increased solvent and temperature stability - Google Patents [patents.google.com]
• 2. compoundchem.com [compoundchem.com]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. A roadmap for interpreting 13C metabolite labeling patterns from cells - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Bacterial Biodegradation Pathways of Low and High Molecular Weight Polycyclic Aromatic Hydrocarbons (PAHs) [gavinpublishers.com]
• 6. semanticscholar.org [semanticscholar.org]
• 7. researchgate.net [researchgate.net]

Technical Guide: Solubility &amp; NMR Characterization of 13C-Labeled Cyclopentanol

[1][2]

Executive Summary

13C-labeled cyclopentanol is a high-value isotopic reagent used primarily in metabolic flux analysis and mechanistic elucidation of organic pathways.[1][2] While its solubility profile mirrors that of its non-labeled counterpart (

C-cyclopentanol), the high cost of isotopic enrichment necessitates a "zero-loss" handling protocol.[1][2]

This guide provides a definitive technical framework for selecting deuterated solvents based on analytical goals (e.g., proton exchange suppression vs. biological mimicry) and executing experimental workflows that maximize Signal-to-Noise Ratio (SNR) while minimizing sample waste.[1][2]

Part 1: Physicochemical Fundamentals[1][2]

The Isotope Effect on Solubility

Researchers often question whether

C-labeling alters solubility.

• Scientific Reality: The substitution of

  C with C increases the molecular mass by approximately 1 Dalton per labeled site but has a negligible effect on the electronic structure (dipole moment, dielectric constant) or intermolecular forces (van der Waals, hydrogen bonding).

• Operational Consequence: Solubility data for standard cyclopentanol (

  C) is a valid proxy for the C-labeled analog.[2]

Molecular Solvation Profile

Cyclopentanol (

) is an amphiphilic molecule with two competing domains:

• Hydrophobic Domain: The cyclopentyl ring (lipophilic).

• Hydrophilic Domain: The hydroxyl (-OH) group (hydrogen bond donor/acceptor).

Table 1: Solubility Limits of Cyclopentanol in Standard Deuterated Solvents (at 25°C)

Solvent	Deuterated Form	Solubility Status	Primary Utility	Potential Issues
Chloroform		Miscible	Routine / NMR	Acidic impurities in old can catalyze reactions.[1][2]
DMSO		Miscible	Structural Elucidation	High viscosity; difficult to recover sample.[1][2]
Methanol		Miscible	Polar impurity analysis	Exchanges -OH proton (signal disappears).[1][2]
Water		Moderately Soluble (~5-10 mg/mL)	Metabolic/Biological Mimicry	Limited solubility range; emulsion risk at high conc.[1][2]
Acetone		Miscible	Low-temp studies	Volatile; signal overlap in specific regions.[1][2]

Part 2: Solvent Selection Strategy

Choosing the correct solvent is not just about dissolving the compound; it is about controlling the spectral outcome .

The Hydroxyl Proton Exchange Factor

In

H NMR, the visibility of the hydroxyl (-OH) proton is dictated by the rate of chemical exchange with the solvent.

• In

  : The -OH signal usually appears as a broad singlet. Trace water or acid accelerates exchange, decoupling it from the -proton.[2]

• In

  : Strong hydrogen bonding between DMSO and the cyclopentanol -OH group slows down proton exchange .[1][2] This results in a sharp doublet for the -OH peak (coupling to the CH proton), providing definitive structural proof of the alcohol group.

• In

  / : Rapid deuterium exchange occurs ( ).[1][2] The -OH signal vanishes from the spectrum and appears as a generic HDO peak.

Decision Matrix (Visualization)

The following diagram outlines the logical decision process for solvent selection based on your analytical objective.

Figure 1: Decision Logic for NMR Solvent Selection. Blue nodes indicate goals; Red nodes indicate solvent choices.[2]

Part 3: "Zero-Loss" Experimental Protocol

Handling

C-labeled compounds requires protocols that minimize physical loss (adhesion to pipette tips, evaporation).[1][2] Cyclopentanol is a viscous liquid ( , ), making gravimetric transfer difficult without loss.[2]

Protocol: Volumetric Solvation Method

Use this method to ensure 100% transfer of the labeled reagent into the NMR tube.

• Tare the Vial: Place the original shipping vial containing the

  C-cyclopentanol on a micro-balance. Record weight.

• Direct Solvation: Do not pipette the neat cyclopentanol. Instead, add the deuterated solvent (e.g., 0.6 mL

  ) directly into the shipping vial.

• Homogenization: Vortex the vial gently for 30 seconds. Cyclopentanol is viscous; ensure it dissolves completely from the walls.

• Transfer: Use a high-recovery gastight syringe or a glass Pasteur pipette to transfer the solution to the NMR tube.

• Rinse (Optional): Add a secondary small volume (0.1 mL) of solvent to the vial, vortex, and add to the NMR tube to recover residuals.

Workflow Diagram

Figure 2: Zero-Loss Solvation Workflow to prevent reagent loss during transfer.

Part 4: Spectral Expectations & Data

When analyzing

C-cyclopentanol, the chemical shifts will vary slightly depending on the solvent due to the Solvent-Induced Shift (SIS) effect.

Table 2: Expected Chemical Shifts (ppm relative to TMS)

Carbon Position	Shift (ppm)	Shift (ppm)	Notes
C1 (CH-OH)	~73.5	~72.8	Deshielded by Oxygen.[1][2]
C2/C5 ( -CH2)	~35.2	~35.5	Adjacent to C1.[1][2]
C3/C4 ( -CH2)	~23.6	~23.9	Furthest from OH.[1][2]

Note: In 13C-enriched samples, you will observe strong C-C coupling constants (

) which are normally invisible in natural abundance samples.[1][2]

Part 5: Applications in Drug Development[2]

Metabolic Flux Analysis

C-Cyclopentanol is often used as a tracer to study oxidative metabolism.[1][2]

• Mechanism: Cytochrome P450 enzymes oxidize the ring.

• Detection: By using

  C-NMR (or HSQC), researchers can track the shift of the signal from the alcohol region (~73 ppm) to the ketone region (~218 ppm for cyclopentanone) or hydroxylated metabolites without background interference.

Internal Standard Use

Because of its distinct solubility and simple spectrum (3 signals due to symmetry), it is an excellent internal standard for quantifying lipophilicity (

) in biphasic systems (e.g., Octanol/Water partitioning studies).[2]

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 7298, Cyclopentanol.[2] Retrieved from [Link][2]

• Fulmer, G. R., et al. (2010). NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist.[2] Organometallics. Retrieved from [Link]

• Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997). NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities.[2][3] The Journal of Organic Chemistry. Retrieved from [Link]

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• 1. Showing Compound Cyclopentanol (FDB004659) - FooDB [foodb.ca]
• 2. Page loading... [guidechem.com]
• 3. scs.illinois.edu [scs.illinois.edu]

A Senior Application Scientist's Guide to Cyclopentanol(1-13C) with 99 Atom % ¹³C Enrichment: Specifications, Analysis, and Applications

This guide provides an in-depth technical overview of Cyclopentanol(1-13C) with 99 atom % ¹³C enrichment, designed for researchers, scientists, and professionals in drug development. We will move beyond simple data sheets to explore the causality behind its specifications, the self-validating protocols for its analysis, and the nuanced applications that leverage its unique isotopic label.

The Strategic Advantage of Positional ¹³C Labeling

In modern research, particularly within the pharmaceutical and metabolic sciences, the ability to trace the fate of molecules within complex biological systems is paramount. Stable isotope labeling (SIL) has emerged as an indispensable technique, offering a non-radioactive and chemically unobtrusive method for this purpose.[1][2] Among stable isotopes, Carbon-13 (¹³C) is particularly valuable. It is a naturally occurring, non-radioactive isotope of carbon, and its incorporation into a molecule does not significantly alter the compound's chemical or physical properties.[3]

The true power of this tool, however, lies in positional labeling. Cyclopentanol(1-13C) is a prime example, where the ¹³C isotope is specifically located at the carbinol carbon (C1). This specificity is not a trivial detail; it is a strategic choice that enables researchers to ask and answer highly specific questions about reaction mechanisms and metabolic pathways. By knowing the exact location of the "heavy" carbon, we can track the transformation of that specific functional group, providing a level of mechanistic detail that uniformly labeled compounds cannot offer.

Core Specifications of Cyclopentanol(1-13C) 99 Atom % ¹³C

The utility of any labeled compound is directly tied to its purity and precise specifications. For Cyclopentanol(1-13C), a comprehensive understanding of these parameters is essential for robust and reproducible experimental design. The specifications provided by commercial suppliers form the baseline for quality, but a deeper understanding of their implications is crucial.[4]

Property	Specification	Significance in Research Applications
Isotopic Enrichment	99 atom % ¹³C	A high enrichment level is critical for generating a strong signal-to-noise ratio in mass spectrometry and NMR, ensuring that the labeled compound can be clearly distinguished from its natural abundance counterpart.
Chemical Purity	≥99% (CP)	High chemical purity ensures that any observed biological or chemical effects are attributable to the compound of interest and not to impurities, which could have confounding activities or interfere with analytical measurements.
Molecular Formula	¹³CC₄H₁₀O	The formula explicitly denotes the presence of one ¹³C atom.
Molecular Weight	87.13 g/mol	The M+1 mass shift compared to the unlabeled analogue (86.13 g/mol ) is the fundamental basis for its detection and differentiation in mass spectrometry.[4][5]
Boiling Point	139-140 °C	This property is essential for purification via distillation and for setting parameters in gas chromatography (GC) analysis.[4][6][7]
Melting Point	-19 °C	Important for understanding the physical state of the compound under various storage and experimental conditions.[4][6][7]
Density	0.959 g/mL at 25 °C	Necessary for accurate preparation of solutions and standards by volume.[4]
Appearance	Colorless Liquid	A visual check for impurities; any deviation from a clear, colorless liquid may indicate degradation or contamination.[6][8]

Quality Control and Verification: A Self-Validating System

Trust in a labeled compound's specifications is paramount. Therefore, upon receipt and prior to use, independent verification is a cornerstone of good laboratory practice. The following protocols describe a self-validating system to confirm the identity, purity, and isotopic enrichment of Cyclopentanol(1-13C).

Experimental Protocol 1: Verification of Isotopic Enrichment and Chemical Purity by Mass Spectrometry

Causality: Mass spectrometry (MS) is the definitive technique for determining isotopic enrichment.[9] It physically separates ions based on their mass-to-charge ratio (m/z). By comparing the relative abundance of the ion corresponding to the ¹³C-labeled molecule (M+1) to any unlabeled counterpart (M), we can directly calculate the atom % enrichment. This method simultaneously serves as a check for chemical purity.

Methodology:

• Sample Preparation: Prepare a 1 mg/mL stock solution of Cyclopentanol(1-13C) in a suitable volatile solvent (e.g., methanol or acetonitrile). Prepare a serial dilution to a final concentration of 1 µg/mL.

• Instrumentation: Utilize a Gas Chromatography-Mass Spectrometry (GC-MS) or Liquid Chromatography-Mass Spectrometry (LC-MS) system. For GC-MS, a standard non-polar column (e.g., DB-5ms) is suitable. For LC-MS, electrospray ionization (ESI) in positive mode can be used, though derivatization may be necessary for improved ionization.

• Data Acquisition: Acquire data in full scan mode across a mass range that includes the molecular ions of both labeled (m/z 87) and unlabeled (m/z 86) cyclopentanol.

• Analysis:

  • Extract the ion chromatograms for the expected molecular ions.

  • Integrate the peaks to obtain their respective areas.

  • Calculate the isotopic enrichment using the formula:

    • % Enrichment = [Area(M+1) / (Area(M) + Area(M+1))] * 100

  • This calculation should confirm the specified ≥99 atom % ¹³C enrichment. The chromatogram will also reveal the presence of any chemical impurities.[9][10]

Experimental Protocol 2: Structural Confirmation by ¹³C NMR Spectroscopy

Causality: While MS confirms the mass, Nuclear Magnetic Resonance (NMR) spectroscopy confirms the position of the ¹³C label.[11] In a standard ¹³C NMR spectrum of unlabeled cyclopentanol, the symmetry of the molecule results in three distinct signals. For Cyclopentanol(1-13C), the signal corresponding to the C1 carbon will be dramatically enhanced due to the ~99% enrichment at this position, while the other carbons will appear at their natural abundance (~1.1%).

Methodology:

• Sample Preparation: Dissolve approximately 10-20 mg of Cyclopentanol(1-13C) in a deuterated solvent (e.g., CDCl₃).

• Instrumentation: Acquire a proton-decoupled ¹³C NMR spectrum on a standard NMR spectrometer (e.g., 400 MHz or higher).

• Data Acquisition: A standard single-pulse experiment is sufficient. The number of scans can be minimal due to the high enrichment of the C1 signal.

• Analysis:

  • The spectrum should display one exceptionally intense peak and two or three much smaller peaks.

  • The intense peak corresponds to the labeled C1 carbon, which is directly attached to the hydroxyl group. Its chemical shift is expected in the range of 65-75 ppm.[12]

  • The smaller peaks correspond to the other carbons in the ring at their natural abundance. This confirms that the label is specifically at the C1 position.

Caption: Quality control workflow for Cyclopentanol(1-13C).

Field-Proven Applications in Research and Drug Development

The strategic placement of the ¹³C label at the C1 position makes Cyclopentanol(1-13C) a powerful tool for a variety of advanced applications.

The Gold Standard: Internal Standard for Quantitative Mass Spectrometry

Causality: In drug development and clinical research, accurate quantification of analytes in complex biological matrices is a significant challenge due to matrix effects and ion suppression in MS.[3] The principle of Isotope Dilution Mass Spectrometry (IDMS) involves adding a known amount of a stable isotope-labeled version of the analyte to the sample at the earliest stage of preparation.[13] This "heavy" internal standard (IS) is chemically identical to the analyte, meaning it co-elutes chromatographically and experiences the exact same extraction inefficiencies and matrix effects.[14][15] By measuring the ratio of the endogenous analyte to the labeled IS, highly accurate and precise quantification can be achieved. ¹³C-labeled standards are often preferred over deuterated standards because they exhibit virtually no chromatographic shift, ensuring perfect co-elution and more reliable correction.[3]

Caption: Principle of Isotope Dilution Mass Spectrometry (IDMS).

Illuminating Metabolic and Mechanistic Pathways

Causality: The true elegance of positional labeling is revealed in metabolic and mechanistic studies. If a drug candidate is metabolized to a cyclopentanol-containing moiety, using Cyclopentanol(1-13C) as a tracer allows for the unambiguous identification of this metabolic product in complex biological matrices like plasma or urine.[1][16] The known M+1 mass shift acts as a unique signature, distinguishing drug-related material from endogenous background noise.[17]

Furthermore, the C1 label allows for precise tracking. For instance, if the C1 position is oxidized to a ketone (cyclopentanone), the ¹³C label will be retained in the carbonyl carbon of the resulting metabolite. If the ring is cleaved, the fate of the C1 carbon can be followed. This provides definitive evidence for specific metabolic transformations, which is critical for understanding a drug's pharmacokinetics and potential toxicities.[2][16]

Handling and Storage Recommendations

To ensure the long-term integrity of Cyclopentanol(1-13C), proper handling and storage are essential.

• Storage: The compound should be stored in a tightly sealed container, in a cool, dry, and well-ventilated area.[18]

• Handling: Cyclopentanol is a flammable liquid.[18] All handling should be performed in a well-ventilated fume hood, away from sources of ignition. Standard personal protective equipment (gloves, safety glasses, lab coat) should be worn.[18]

• Incompatibilities: Avoid contact with strong oxidizing agents.

Conclusion

Cyclopentanol(1-13C) with 99 atom % ¹³C enrichment is more than just a chemical reagent; it is a precision tool for the modern scientist. Its high isotopic and chemical purity, combined with the strategic placement of the ¹³C label, enables researchers to perform highly accurate quantitative analyses and to dissect complex biological and chemical pathways with confidence. By implementing the verification protocols and understanding the causality behind its applications, researchers in drug development and beyond can fully leverage the power of this stable isotope-labeled compound to achieve robust, reliable, and insightful results.

References

• 13C Labeled Compounds . Isotope Science / Alfa Chemistry. [Link]

• Cyclopentanol . Wikipedia. [Link]

• ¹³C-labelled yeast as internal standard for LC–MS/MS and LC high resolution MS based amino acid quantification in human plasma . ResearchGate. [Link]

• Cyclopentanol | C5H10O | CID 7298 . PubChem - NIH. [Link]

• Cyclopentanol(1-13c) | C5H10O | CID 66995318 . PubChem - NIH. [Link]

• Synthetic method for preparing cyclopentanol and cyclopentanone by furfural.

• Determination of the Enrichment of Isotopically Labelled Molecules by Mass Spectrometry . PubMed. [Link]

• An overview of methods using ¹³C for improved compound identification in metabolomics and natural products . PMC - NIH. [Link]

• Experimental Determination of Isotope Enrichment Factors – Bias from Mass Removal by Repetitive Sampling . ACS Publications. [Link]

• Safety Data Sheet: Cyclopentanol . Carl ROTH. [Link]

• ¹³C Labeled internal standards . LIBIOS. [Link]

• C-13 nmr spectrum of cyclopentane analysis of chemical shifts ppm . Doc Brown's Chemistry. [Link]

• Thermodynamic analysis of synthesis of cyclopentanol from cyclopentene and comparison with experimental data . ResearchGate. [Link]

• Cyclopentanol synthesis . Organic Chemistry Portal. [Link]

• Carbon-13 NMR Spectroscopy . YouTube. [Link]

• CASE STUDY - Determination of Isotopic Purity by Accurate Mass LC/MS . Almac. [Link]

• Advantages of using biologically generated ¹³C-labelled multiple internal standards for stable isotope-assisted LC-MS-based lipidomics . Royal Society of Chemistry. [Link]

• The importance of isotopic labelling in drug development: strategies and integration with biocatalysis and physical sciences . Chemicals Knowledge Hub. [Link]

• Isotope - Separation, Enrichment, Radioactive . Britannica. [Link]

• Please Annotate the 1H NMR and 13C NMR. The structure is Cyclopentanone C5H8O :) . bartleby. [Link]

• ¹³C labelled internal standards--a solution to minimize ion suppression effects in liquid chromatography-tandem mass spectrometry analyses of drugs in biological samples? . PubMed. [Link]

• Cyclopentanol derivatives and process for the preparation thereof.

• Application of Stable Isotope-Labeled Compounds in Metabolism and in Metabolism-Mediated Toxicity Studies . ACS Publications. [Link]

• What is isotopic enrichment? What are the different methods of isotopic enrichment? Which method is more common, and why? . Quora. [Link]

• Prepare each compound from cyclopentanol More than one step may be needed . YouTube. [Link]

• Interpreting C-13 NMR Spectra . Chemistry LibreTexts. [Link]

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• 4. 环戊醇-1-13C 99 atom % 13C, 99% (CP) | Sigma-Aldrich [sigmaaldrich.com]
• 5. Cyclopentanol | 96-41-3 [chemicalbook.com]
• 6. Cyclopentanol - Wikipedia [en.wikipedia.org]
• 7. シクロペンタノール 99% | Sigma-Aldrich [sigmaaldrich.com]
• 8. Cyclopentanol | C5H10O | CID 7298 - PubChem [pubchem.ncbi.nlm.nih.gov]
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Technical Guide: Comparative Analysis of Cyclopentanol-1-13C and Cyclopentanol-d9 in Drug Metabolism &amp; Spectroscopy

Executive Summary

Cyclopentanol-1-13C and Cyclopentanol-d9 represent two distinct classes of stable isotope-labeled analogues (isotopologues) used in pharmaceutical research. While chemically identical in terms of connectivity, their physical quantum properties dictate divergent applications.

• Cyclopentanol-1-13C is a Tracer . It possesses a nuclear magnetic "flag" (spin ½ nucleus) at the carbinol carbon without significantly altering reaction kinetics or mass spectral envelopes. It is the gold standard for NMR structural elucidation and metabolic flux analysis .

• Cyclopentanol-d9 is a Kinetic Probe and Mass Standard . The substitution of nine protons with deuterium atoms significantly increases molecular mass (+9 Da) and alters bond dissociation energies. It is the gold standard for GC/LC-MS Internal Standards and Kinetic Isotope Effect (KIE) studies to assess metabolic stability.

Part 1: Structural & Physical Chemistry

The fundamental difference lies in the specific isotope substitution and its effect on the Zero Point Energy (ZPE) of the chemical bonds.

Structural Definition

Feature	Cyclopentanol-1-13C	Cyclopentanol-d9
Molecular Formula	C C H O	C D OH
Isotopic Modification	Carbon-1 at the hydroxyl position is C.	All 9 carbon-bound hydrogen atoms are Deuterium ( H).[1][2]
Monoisotopic Mass	~87.08 Da (M+1)	~95.13 Da (M+9)
Key Bond Property	C-H bond strength C-H	C-D bond is stronger than C-H (~1.2–1.5 kcal/mol).
Primary Utility	NMR Probe, Carbon Tracing	Mass Spec Internal Standard, Metabolic Blocker

The Deuterium Isotope Effect

The C-D bond in Cyclopentanol-d9 has a lower zero-point energy than the C-H bond. This requires more activation energy to break the bond during oxidation (e.g., by Cytochrome P450).

• 13C Effect: Negligible (

  ). The reaction proceeds at the "native" rate.

• Deuterium Effect: Significant (

  ). The reaction is slowed down.

Part 2: Spectroscopic & Metabolic Utility

Nuclear Magnetic Resonance (NMR)

Cyclopentanol-1-13C is engineered for detection. The natural abundance of

C is only 1.1%.[3] By enriching the C1 position to >99%, the signal intensity in C-NMR increases by two orders of magnitude.

• Application: Verifying the integrity of the cyclopentyl ring during complex synthesis. If the ring opens or rearranges, the chemical shift of the labeled C1 carbon will change drastically, providing immediate structural feedback.

Mass Spectrometry (Internal Standards)

Cyclopentanol-d9 is the preferred Internal Standard (IS) for quantitative bioanalysis (GC-MS or LC-MS).

• Why not 13C? A single

  C label results in a mass shift of only +1 Da. This overlaps with the "M+1" natural isotope peak of the analyte (caused by natural C abundance), leading to "crosstalk" and quantification errors.

• Why d9? A mass shift of +9 Da moves the standard's signal completely clear of the analyte's isotopic envelope, ensuring zero interference and high precision.

Metabolic Switching (Drug Design)

Cyclopentanol is oxidized to cyclopentanone via CYP2E1 . This involves the abstraction of the hydrogen at the C1 position.

• Cyclopentanol-d9 resists this oxidation due to the Primary Kinetic Isotope Effect (PKIE).

• Application: In drug development, if a cyclopentyl moiety is a "metabolic soft spot" causing a drug to clear too quickly, deuterating that ring (using d9-like chemistry) can extend the drug's half-life (

  ) without changing its binding affinity.

Part 3: Experimental Protocols

Protocol A: GC-MS Quantification of Cyclopentanol in Plasma

Objective: Quantify trace cyclopentanol using Cyclopentanol-d9 as the Internal Standard to correct for extraction efficiency and matrix effects.

Materials:

• Analyte: Cyclopentanol (Native)

• Internal Standard (IS): Cyclopentanol-d9 (>98 atom % D)

• Matrix: Rat Plasma

• Extraction Solvent: Ethyl Acetate

Workflow:

• IS Spiking: Add 10 µL of Cyclopentanol-d9 working solution (100 µg/mL in methanol) to 100 µL of plasma sample.

  • Rationale: Adding IS before extraction ensures that any loss of analyte during processing is mirrored by the IS, cancelling out the error.

• Extraction: Add 400 µL Ethyl Acetate. Vortex (2 min) and Centrifuge (10,000 x g, 5 min).

• Analysis (GC-MS): Inject 1 µL of the organic supernatant.

  • SIM Mode Settings:

    • Target (Native): Monitor m/z 57 (Base peak) and m/z 86 (Molecular ion).

    • Internal Standard (d9): Monitor m/z 62 (Shifted base peak) and m/z 95 (Shifted molecular ion).

• Calculation: Plot Area Ratio (

  ) vs. Concentration.

Protocol B: Determination of Intrinsic Clearance (Metabolic Stability)

Objective: Measure the Kinetic Isotope Effect (KIE) to determine if C-H abstraction is the rate-limiting step.

Workflow:

• Incubation: Prepare two parallel reaction vessels containing Human Liver Microsomes (HLM) and NADPH regenerating system.

  • Vessel A: Substrate is Cyclopentanol (Native).

  • Vessel B: Substrate is Cyclopentanol-d9.

• Sampling: At t=0, 5, 15, 30, and 60 mins, remove aliquots and quench with ice-cold acetonitrile.

• Analysis: Quantify remaining parent compound via LC-MS/MS.

• Calculation:

  • Calculate

    (slope of ln[conc] vs time) for both.

  • KIE Value =

    .

  • Interpretation: If KIE > 2.0, the C-H bond breakage is the rate-determining step, suggesting deuteration will successfully extend half-life in vivo.

Part 4: Visualization of Metabolic Pathways

The following diagram illustrates the oxidative pathway of Cyclopentanol mediated by CYP2E1 and highlights where the two isotopes function differently.

Figure 1: Comparative metabolic fate. The red dashed line indicates the rate-limiting step slowed by deuteration (d9), whereas native (and 13C) substrates proceed rapidly.

References

• Guengerich, F. P. (2017).[4] "Kinetic Deuterium Isotope Effects in Cytochrome P450 Reactions." Methods in Enzymology. 596: 217-238.[4] Link

• Gant, T. G. (2014). "Using Deuterium in Drug Discovery: Leaving the Label in the Drug." Journal of Medicinal Chemistry. 57(9): 3595–3611. Link

• Sigma-Aldrich. "Cyclopentane-d9 Product Specification & Properties." MilliporeSigma Catalog. Link

• Liebler, D. C. (2002). "Introduction to Proteomics: Tools for the New Biology." Humana Press. (Reference for MS Internal Standard Isotope Envelopes).

• Cederbaum, A. I. (2010). "CYP2E1 - Biochemical and Toxicological Aspects and Role in Alcohol-Induced Liver Injury." Mount Sinai Journal of Medicine. 73(4): 656-672. Link

Sources

• 1. Kinetic isotope effect - Wikipedia [en.wikipedia.org]
• 2. Deuterium isotope effects in drug pharmacokinetics II: Substrate-dependence of the reaction mechanism influences outcome for cytochrome P450 cleared drugs | PLOS One [journals.plos.org]
• 3. Kinetic Deuterium Isotope Effects in Cytochrome P450 Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Kinetic Deuterium Isotope Effects in Cytochrome P450 Reactions - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Synthesis of Cyclopentanol(1-13c) from Cyclopentanone-1-13C reduction

Abstract & Strategic Analysis

This guide details the protocol for synthesizing Cyclopentanol-1-

via the reduction of Cyclopentanone-1- using Sodium Borohydride ( ). While this transformation is a fundamental organic reaction, the use of isotopically labeled starting materials dictates a shift in strategy from "speed" to quantitative yield and isotopic integrity .

The "Why" Behind the Chemistry (Expertise)

• Reagent Choice (

  vs. ): We select Sodium Borohydride ( ) over Lithium Aluminum Hydride ( ).[1][2] is chemoselective for ketones and stable in protic solvents (methanol), which facilitates the protonation of the intermediate alkoxide without requiring a separate, violent hydrolysis step often associated with .

• Solvent System: Methanol is utilized as the solvent.[3] Although

  slowly decomposes in methanol, the rate of ketone reduction is significantly faster. The protic nature of methanol aids in stabilizing the transition state.

• Stoichiometry: While

  theoretically delivers 4 hydrides (reducing 4 equivalents of ketone), kinetic variance often leaves the final hydrides less reactive. To ensure 100% consumption of the expensive precursor , we utilize a stoichiometric excess (0.6 – 0.8 equivalents of , where 0.25 is theoretical).

Reaction Mechanism

The reduction proceeds via nucleophilic attack of the borohydride anion on the carbonyl carbon, forming a tetraalkoxyborate intermediate. This intermediate is subsequently hydrolyzed to release the alcohol.

Figure 1: Mechanistic pathway of ketone reduction. The

label (C1) undergoes hybridization change from to .

Materials & Equipment

Reagents

Reagent	Purity	Role	Notes
Cyclopentanone-1-	>99% Isotopic Enrichment	Substrate	Limiting Reagent. Handle with precision.
Sodium Borohydride ( )	>98%	Reducing Agent	Hygroscopic; use fresh or stored in desiccator.
Methanol (MeOH)	Anhydrous	Solvent	Dryness prevents premature decomposition.
Ammonium Chloride ( )	Sat. Aqueous Soln.	Quenching Agent	Mild acid to hydrolyze borate esters.
Dichloromethane (DCM)	HPLC Grade	Extraction Solvent	High volatility aids in product isolation.

Equipment

• Single-neck Round Bottom Flask (RBF) (10 mL or 25 mL depending on scale).

• Magnetic stir bar & plate.

• Ice/Water bath.[4]

• Rotary Evaporator (set to low vacuum initially to prevent product loss).

• Nitrogen/Argon gas line (optional but recommended for moisture control).

Experimental Protocol

Phase 1: Reaction Setup

• Preparation: Oven-dry the RBF and stir bar. Allow to cool under a stream of dry nitrogen.

• Solvation: Dissolve Cyclopentanone-1-

  (e.g., 1.0 mmol, ~85 mg) in anhydrous Methanol (3.0 mL). Stir at Room Temperature (RT) until fully homogeneous.

• Cooling: Place the RBF in an ice-water bath (

  ). Allow to equilibrate for 10 minutes. Cooling controls the exothermic nature of hydride addition.

Phase 2: Reduction

• Addition: Add

  (0.8 mmol, ~30 mg) slowly in small portions over 5 minutes.

  • Note: Gas evolution (

    ) may occur. Ensure the system is vented (e.g., needle in septum).

• Reaction: Remove the ice bath after 15 minutes and allow the mixture to warm to Room Temperature. Stir for 45–60 minutes.

• Monitoring: Check reaction progress via TLC (30% EtOAc/Hexane) or GC-MS. The starting ketone spot (

  ) should disappear, replaced by the lower alcohol.

Phase 3: Workup & Isolation[4]

• Quenching: Cool the mixture back to

  . Slowly add Saturated (2 mL) to quench excess hydride and hydrolyze the borate complex.

  • Critical: Do not use strong acids (HCl) at high concentrations to avoid dehydration of the alcohol to an alkene.

• Extraction: Dilute with water (5 mL) and extract with Dichloromethane (3 x 5 mL).

• Drying: Combine organic layers, dry over anhydrous

  , and filter.

• Concentration: Remove solvent via rotary evaporation.

  • Caution: Cyclopentanol is somewhat volatile (BP ~140°C). Do not use high vacuum or excessive heat (

    bath) for prolonged periods.

Workflow Visualization

Figure 2: Step-by-step operational workflow for the synthesis.

Quality Control & Validation

To validate the synthesis, compare the spectral data of the product against the starting material. The Carbon-13 label provides a distinct, high-intensity signal.

Expected NMR Data (Self-Validating Metrics)

Nucleus	Compound	Chemical Shift ( )	Multiplicity	Validation Logic
NMR	Cyclopentanone (Start)	~220 ppm	Singlet (Enhanced)	Carbonyl Carbon ( )
NMR	Cyclopentanol (Product)	~74 ppm	Singlet (Enhanced)	Alcohol Carbon ( ) - Primary confirmation of reduction.
NMR	Cyclopentanol	~4.3 ppm	Multiplet	The proton attached to C1 (alpha-proton).

Mass Spectrometry (GC-MS)

• Parent Ion (

  ): Expect a shift of +1 m/z compared to unlabeled standard.

• Unlabeled Cyclopentanol: MW = 86.13 g/mol .[5]

• Labeled Cyclopentanol-1-

  : MW 87.13 g/mol .

Troubleshooting (Experience-Based)

• Incomplete Reaction: If ketone remains after 1 hour, add an additional 0.2 eq of

  . Old absorbs moisture and loses activity.

• Low Yield:

  • Volatile Loss: Cyclopentanol can sublime or evaporate under high vacuum. Stop evaporation immediately once solvent is removed.

  • Borate Trapping: If the quench is not acidic enough (or not stirred long enough), the alcohol may remain trapped as a borate ester in the aqueous layer. Ensure the

    quench stirs for at least 15 minutes.

• Scrambling: This reduction is non-reversible under these conditions; the

  label will remain strictly at the C1 position.

References

• Sodium Borohydride Reduction Protocol

  • Chemistry LibreTexts. "Reduction of Organic Compounds."[1][2][3][4][6][7] Accessed Oct 2023.

  • [Link]

• Mechanism of Ketone Reduction

  • Master Organic Chemistry. "Sodium Borohydride (NaBH4) As A Reagent."[1][2][3][6][8]

  • [Link]

• NMR)
• NMR)

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. webassign.net [webassign.net]
• 3. Sodium Borohydride [commonorganicchemistry.com]
• 4. web.mnstate.edu [web.mnstate.edu]
• 5. Cyclopentanol(96-41-3) 13C NMR spectrum [chemicalbook.com]
• 6. m.youtube.com [m.youtube.com]
• 7. www1.chem.umn.edu [www1.chem.umn.edu]
• 8. chem.libretexts.org [chem.libretexts.org]

Protocol for using Cyclopentanol(1-13c) as an NMR internal standard

Application Note: Protocol for Using Cyclopentanol(1-13C) as a Quantitative

C NMR (qNMR) Internal Standard

Abstract

This application note details the methodology for utilizing Cyclopentanol(1-13C) as a high-precision internal standard for quantitative

C NMR (qNMR). While proton ( H) qNMR is ubiquitous, C qNMR is often required for analytes lacking distinct protons or those in complex matrices. The use of a 99% C-enriched standard at the C1 position overcomes the inherent low sensitivity of carbon NMR, allowing for low-concentration spiking that minimizes solute-solute interactions. This guide covers physical properties, pulse sequence optimization (Inverse Gated Decoupling), and data processing workflows to ensure accuracy within 1%.

Introduction & Rationale

Why Cyclopentanol(1-13C)?

In quantitative NMR, the internal standard must meet strict criteria: high purity, stability, solubility, and a chemical shift distinct from the analyte. Cyclopentanol(1-13C) offers specific advantages:

• Signal Amplification: The C1 carbon is enriched to >99%

  C (compared to 1.1% natural abundance). This provides a ~100-fold signal enhancement, allowing the standard to be used at millimolar concentrations, which prevents viscosity changes or chemical shifts induced by high-concentration standards.

• Favorable Relaxation (

  ): The C1 carbon is a methine (>CH-OH). Unlike quaternary carbons (which can have s), the attached proton facilitates efficient dipolar relaxation, allowing for shorter experimental times compared to carboxyl-based standards.

• Chemical Shift: The C1 resonance appears at ~74.0 ppm (in CDCl

  ), a region often clear of aromatic, carbonyl, and aliphatic signals.

The Mechanism of Quantification

qNMR relies on the principle that the integrated signal intensity (

) is directly proportional to the number of nuclei ( ). However, in C NMR, two factors disrupt this linearity:

• Nuclear Overhauser Effect (NOE): Proton decoupling can enhance carbon signals by up to 200% (NOE enhancement). This enhancement varies by chemical environment, destroying quantitative accuracy.

• Relaxation Differences: If the repetition delay is too short, nuclei with long

  times will not fully relax, leading to signal saturation.

Solution: This protocol uses Inverse Gated Decoupling to suppress NOE and mandates a relaxation delay (

) of .

Technical Specifications

Property	Data
Compound	Cyclopentanol(1-13C)
CAS Number	96-41-3 (Unlabeled generic)
Molecular Weight	87.13 g/mol (enriched)
Enrichment	99 atom % C at position 1
Appearance	Colorless Liquid
Boiling Point	140 °C
Chemical Shift ( )	74.0 ppm (CDCl ); 73.2 ppm (DMSO- )
Spin System	C1 is a doublet ( ) without decoupling; Singlet with decoupling

Experimental Protocol

Workflow Visualization

Figure 1: The qNMR workflow ensures that relaxation parameters are empirically determined before final quantification.

Step-by-Step Methodology

Step 1: Sample Preparation (Gravimetric Method) Accuracy in qNMR is limited by weighing errors. Use a microbalance with readability of 0.01 mg or better.

• Tare a clean NMR tube (or vial).

• Weigh the internal standard (Cyclopentanol-1-13C) directly into the container. Target mass: 1.0 – 2.0 mg (due to enrichment, low mass is sufficient). Record mass as

  .

• Weigh the analyte into the same container. Target mass: Sufficient to provide 13C signals at natural abundance (typically 20–50 mg). Record mass as

  .

• Dissolve in ~0.6 mL of deuterated solvent (e.g., CDCl

  or DMSO- ). Cap and mix thoroughly.

Step 2:

Determination (Critical Pre-requisite) You must determine the longitudinal relaxation time ( ) of the slowest relaxing nucleus in your analyte and the standard.

• Pulse Sequence: Inversion Recovery (t1ir on Bruker).

• Result: Cyclopentanol C1 (methine) typically has a

  of 2–5 seconds in degassed samples. Quaternary carbons in your analyte may reach 10–20 seconds.

• Calculation: Set the relaxation delay (

  ) for the quantitative experiment to . (e.g., if max is 6s, must be 30s).

Step 3: Quantitative Acquisition Parameters Configure the spectrometer for Inverse Gated Decoupling . This sequence turns the proton decoupler ON only during signal acquisition and OFF during the relaxation delay.

• Pulse Sequence: zgig (Bruker) / s2pul with decoupling gated (Varian/Agilent).

• Pulse Angle: 90° (maximize signal per scan).

• Relaxation Delay (

  ): (typically 30–60 seconds).

• Acquisition Time (

  ): second (ensure full FID capture without truncation).

• Spectral Width: Sufficient to cover 0–220 ppm.

• Center Frequency (

  ): ~100 ppm.

• Number of Scans (

  ): Depends on analyte concentration. Since the standard is enriched, its signal will be huge. Optimize to get S/N > 250:1 for the analyte peaks.

Pulse Sequence Diagram

Figure 2: Inverse Gated Decoupling logic. The decoupler is OFF during the delay to prevent NOE buildup, ensuring integral accuracy.

Data Analysis & Calculation

• Phasing: Apply zero-order and first-order phase correction manually. Auto-phasing often fails on edges.

• Baseline Correction: Apply a polynomial baseline correction (Bernstein polynomial, order 1 or 2) over the integral regions. Do not use aggressive baseline flattening algorithms that distort peak areas.

• Integration: Define integral ranges. Include 13C satellites if they are resolved (though usually negligible for natural abundance analytes).

• Calculation Formula:

Where:

• = Purity of analyte (mass fraction)
• = Integral area of analyte and standard[1]
• = Number of carbons contributing to the signal (For Cyclopentanol C1, )
• = Molecular weight of analyte and standard
• = Gravimetric mass of analyte and standard
• = Purity of the standard (usually >99%)

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Standard Signal is Split	Decoupler failure or wrong mode.	Ensure cpdprg2 is set to waltz16 or garp and power is sufficient.
Analyte Integrals Low	saturation.	Increase . Quaternary carbons relax very slowly.
Baseline Rolling	Acoustic ringing or filter delay.	Use Backward Linear Prediction (LP) on the first few points of the FID.
Temperature Drift	Sample heating from decoupling.	Inverse gated minimizes this, but ensure sufficient air flow.

References

• BIPM (Bureau International des Poids et Mesures). Guidance on Quantitative NMR. [Link]

• Claridge, T. D. W. (2016). High-Resolution NMR Techniques in Organic Chemistry. Elsevier. (Chapter 5: Quantitative NMR). [Link]

• Caytan, E., et al. (2007).[2] "Precise and accurate quantitative 13C NMR with reduced experimental time." Talanta, 71(3), 1016-1021.[2] [Link]

• SDBS (Spectral Database for Organic Compounds). Cyclopentanol 13C NMR Data. [Link]

Sources

• 1. andreas-brinkmann.net [andreas-brinkmann.net]
• 2. pubs.acs.org [pubs.acs.org]

Tracing metabolic oxidation of cyclopentanol using 13C labeling

Application Note: High-Resolution Metabolic Tracing of Cyclopentanol Oxidation Using 13C-Labeling

Executive Summary

This guide details the protocol for tracing the metabolic oxidation of cyclopentanol (CPc) to cyclopentanone (CPn) using [1-13C]-cyclopentanol.[1] Designed for drug metabolism and pharmacokinetics (DMPK) researchers, this workflow utilizes stable isotope labeling to differentiate enzymatic oxidation mechanisms (Alcohol Dehydrogenase vs. Cytochrome P450) and quantifies metabolic flux without the safety constraints of radiolabeling.[1] The protocol integrates Human Liver Microsomes (HLM) incubation with high-resolution 13C-NMR and GC-MS detection.[2][1]

Introduction & Mechanistic Basis

Cyclopentanol is a structural motif found in various pharmacophores and industrial solvents. Its metabolic clearance is primarily driven by oxidation to the ketone, cyclopentanone.[2][1] Understanding this step is critical for predicting half-life and potential toxicity (e.g., ring-opening to reactive dicarbonyls or glutaric acid).[2][1]

The Metabolic Pathway

Two primary enzyme systems catalyze this oxidation in mammals:[1]

• Cytosolic Alcohol Dehydrogenase (ADH): NAD+-dependent dehydrogenation.[2][1]

• Microsomal Cytochrome P450 (CYP2E1): NADPH-dependent hydroxylation followed by water elimination (gem-diol intermediate).[2][1]

Why 13C Labeling?

While Deuterium (2H) labeling affects reaction rates via the Kinetic Isotope Effect (KIE), Carbon-13 (13C) offers a "silent" tracer with minimal KIE.[2][1]

• NMR Advantage: 13C-NMR provides unambiguous structural resolution.[2][1] The oxidation of the hydroxylated carbon (C-OH) to a carbonyl (C=O) results in a dramatic chemical shift change (~150 ppm), making it an ideal reporter for reaction progress.[1]

• MS Advantage: Mass spectrometry confirms the retention of the carbon skeleton while tracking the loss of two mass units (2H) during oxidation.[1]

Experimental Design Strategy

Tracer Selection: [1-13C]-Cyclopentanol (>99% atom % 13C).[2][1]

• Rationale: Labeling the carbinol carbon ensures the label is directly involved in the functional group transformation, maximizing the chemical shift delta in NMR.[1]

Biological System:

• Primary: Pooled Human Liver Microsomes (HLM) (Rich in CYP2E1).[2][1]

• Control: Cytosolic fraction (Rich in ADH).[2][1]

Analytical Platform:

• GC-MS: High sensitivity for quantitative flux.[2][1]

• 13C-NMR: Qualitative confirmation of regiospecificity.[2][1][3]

Detailed Protocol: In Vitro Microsomal Incubation

Reagents:

• Phosphate Buffer (100 mM, pH 7.4)[2][1]

• [1-13C]-Cyclopentanol (10 mM stock in water)[2][1]

• NADPH Regenerating System (Glucose-6-phosphate, G6PDH, NADP+)[2][1]

• NAD+ (10 mM, for cytosolic control)[2][1]

• Quenching Solvent: Ice-cold Dichloromethane (DCM) containing internal standard (e.g., 2-Butanone).[2][1]

Step-by-Step Workflow:

• Pre-Incubation:

  • Thaw HLM on ice.[2][1] Dilute to 1.0 mg protein/mL in Phosphate Buffer.

  • Add [1-13C]-Cyclopentanol to a final concentration of 50 µM.[2][1]

  • Equilibrate at 37°C for 5 minutes.

• Initiation:

  • CYP Arm: Add NADPH regenerating system (1 mM final NADP+).

  • ADH Arm (Cytosol): Add NAD+ (1 mM final).[2][1]

  • Negative Control: Buffer only (no cofactor).

• Incubation:

  • Incubate at 37°C with varying time points: 0, 15, 30, and 60 minutes.

  • Note: Cyclopentanol is volatile; use sealed vials with minimal headspace.[2][1]

• Quenching & Extraction:

  • Stop reaction by adding equal volume (1:1) of ice-cold DCM.

  • Vortex vigorously for 30 seconds to extract the lipophilic ketone.[2][1]

  • Centrifuge at 3,000 x g for 10 minutes to separate phases.

  • Collect the lower organic layer (DCM) for analysis.[1]

Analytical Detection Parameters

GC-MS Configuration

• Column: DB-624 or equivalent (optimized for volatile solvents).[2][1]

• Carrier Gas: Helium, 1 mL/min.

• Temp Program: 40°C (hold 5 min)

  10°C/min 200°C.

• SIM Mode: Monitor ions for labeled vs. unlabeled species.

Compound	Molecular Formula	MW (Unlabeled)	MW ([1-13C])	Target Ion (M+*)
Cyclopentanol	C5H10O	86	87	m/z 87
Cyclopentanone	C5H8O	84	85	m/z 85

Interpretation: Oxidation results in a mass shift of -2 Da relative to the labeled substrate (Loss of 2 Hydrogens).

13C-NMR Parameters

• Solvent: CDCl3 (from DCM extraction).[2][1]

• Pulse Sequence: Proton-decoupled 13C (IGATED) for quantitative integration, or HSQC for sensitivity.

• Key Chemical Shifts:

Carbon Position	Chemical Shift (ppm)	Signal Type
C-OH (Substrate)	73.0 - 75.0	Doublet (if coupled to H) / Singlet (decoupled)
C=O (Product)	218.0 - 220.0	Singlet (Distinct downfield shift)
alpha-CH2 (Product)	~38.0	Shifted due to carbonyl proximity

Pathway Visualization

The following diagram illustrates the oxidative pathway and the logic of the 13C tracer flow.

Caption: Figure 1. Metabolic fate of [1-13C]-Cyclopentanol showing parallel oxidation pathways by CYP2E1 and ADH leading to the ketone product.

Troubleshooting & Validation (Self-Correcting Protocols)

To ensure data integrity, the following controls are mandatory:

• Volatility Management:

  • Issue: Low recovery of cyclopentanone due to evaporation.[2][1]

  • Correction: Use headspace GC-MS if liquid extraction recovery is <60%.[2][1] Keep all post-incubation samples at 4°C in septum-capped vials.

• Cofactor Specificity Check:

  • Validation: If activity is observed in Microsomes without NADPH, it indicates cytosolic contamination (ADH) or presence of peroxisomal oxidases.[2][1]

  • Correction: Use specific inhibitors (e.g., 4-Methylpyrazole for ADH) to distinguish the pathways.[2][1]

• Isotopic Purity:

  • Check: Run a "blank" incubation with unlabeled cyclopentanol to establish the M+0 baseline.[2][1] Any M+1 signal in the blank indicates natural isotope abundance overlap which must be subtracted.[1]

References

• Griffin, M., & Trudgill, P. W. (1972). The metabolism of cyclopentanol by Pseudomonas N.C.I.B. 9872.[2][1] Biochemical Journal, 129(3), 595–603.[2][1]

  • [Link]

• National Institute of Standards and Technology (NIST). Cyclopentanone Gas Phase Thermochemistry and Spectra.[2][1] NIST Chemistry WebBook.[2][1]

  • [Link][1]

• Guengerich, F. P. (2020). Mechanisms of Cytochrome P450-Catalyzed Oxidations.[2][1] ACS Catalysis, 8(12), 10964–10976.[2][1] (Contextualizing CYP2E1 alcohol oxidation).

  • [Link][1]

• Breitmaier, E., & Voelter, W. (1987). Carbon-13 NMR Spectroscopy: High-Resolution Methods and Applications in Organic Chemistry and Biochemistry.[2][1] VCH Publishers.[2][1] (Source for chemical shift ranges).

  • [Link][1]

Sources

• 1. 13C NMR Chemical Shift [sites.science.oregonstate.edu]
• 2. Cyclopentanone [webbook.nist.gov]
• 3. chem.libretexts.org [chem.libretexts.org]

Unraveling Reaction Mechanisms: A Detailed Guide to Using 1-¹³C-Cyclopentanol as a Tracer

Introduction: The Power of Seeing the Unseen in Chemical Transformations

In the intricate dance of chemical reactions, molecules rearrange, bonds break, and new ones form in a fleeting sequence of events that defines the reaction mechanism. Elucidating these pathways is paramount for optimizing reaction conditions, designing novel catalysts, and developing new synthetic methodologies. Isotopic labeling, a technique where an atom in a reactant molecule is replaced by one of its isotopes, serves as a powerful magnifying glass to peer into the heart of these transformations. By "tagging" a specific position in a molecule, researchers can trace its fate throughout a reaction, providing unequivocal evidence for proposed mechanistic steps.

This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the use of 1-¹³C-cyclopentanol as a tracer to investigate reaction mechanisms. The stable isotope ¹³C, with its distinct nuclear magnetic resonance (NMR) and mass spectrometric signatures, allows for precise tracking of the labeled carbon atom. Cyclopentanol, a versatile cyclic alcohol, participates in a wide array of organic reactions, making its ¹³C-labeled counterpart an invaluable tool for mechanistic studies in catalysis, organic synthesis, and biosynthesis. We will delve into the strategic synthesis of this tracer, detailed protocols for its application in a classic organic reaction, and the analytical techniques required to decipher the isotopic distribution in the products, thereby illuminating the reaction's intimate details.

Core Principles of Isotopic Labeling with ¹³C

The utility of ¹³C as an isotopic tracer stems from its unique nuclear properties. Unlike the most abundant carbon isotope, ¹²C, the ¹³C nucleus possesses a nuclear spin of ½, making it NMR-active. This allows for the direct observation of the labeled carbon atom's chemical environment using ¹³C NMR spectroscopy. Furthermore, the one-mass-unit difference between ¹³C and ¹²C is readily detectable by mass spectrometry, enabling the precise determination of the number and location of labeled atoms in a molecule.

By introducing a ¹³C label at a specific position, such as the C1 position of cyclopentanol, we can follow the transformation of this carbon throughout a reaction. The position of the label in the final product(s) provides crucial information about bond-breaking and bond-forming events, rearrangements, and the overall reaction pathway.

Synthesis of the Tracer: Preparing 1-¹³C-Cyclopentanol

A reliable and efficient synthesis of the isotopically labeled tracer is the foundational step for any mechanistic study. While a direct, one-step synthesis of 1-¹³C-cyclopentanol may not be readily available, a logical and feasible synthetic route can be designed starting from a commercially available labeled precursor. A common strategy involves the preparation of 1-¹³C-cyclopentanone, which can then be reduced to the desired 1-¹³C-cyclopentanol.

A well-established method for the synthesis of cyclopentanone is the ketonic decarboxylation of adipic acid.[1] By utilizing adipic acid labeled at one of the carboxyl carbons (1-¹³C-adipic acid), one can synthesize 1-¹³C-cyclopentanone.

Proposed Synthetic Workflow:

Caption: Proposed synthesis of 1-¹³C-cyclopentanol tracer.

Protocol 1: Synthesis of 1-¹³C-Cyclopentanone from 1-¹³C-Adipic Acid

This protocol is adapted from established methods for the synthesis of unlabeled cyclopentanone.[2]

• Apparatus Setup: Assemble a distillation apparatus consisting of a round-bottom flask, a distillation head with a thermometer, a condenser, and a receiving flask.

• Reactant Mixture: In the round-bottom flask, thoroughly mix 10 g of 1-¹³C-adipic acid with 0.5 g of barium hydroxide (catalyst).

• Heating: Gently heat the mixture. The adipic acid will melt around 150°C.

• Reaction and Distillation: Gradually increase the temperature to 290-295°C. The cyclopentanone will begin to distill over, along with water. Maintain this temperature until the distillation ceases.

• Purification: Separate the cyclopentanone from the aqueous layer. Wash the organic layer with a saturated sodium bicarbonate solution and then with brine. Dry the organic layer over anhydrous magnesium sulfate, and distill to obtain pure 1-¹³C-cyclopentanone.

Protocol 2: Reduction of 1-¹³C-Cyclopentanone to 1-¹³C-Cyclopentanol

• Dissolution: Dissolve the purified 1-¹³C-cyclopentanone in methanol in a round-bottom flask and cool the solution in an ice bath.

• Reduction: Slowly add sodium borohydride (NaBH₄) portion-wise to the stirred solution.

• Reaction Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Workup: Once the reaction is complete, carefully add water to quench the excess NaBH₄. Extract the product with a suitable organic solvent (e.g., diethyl ether).

• Purification: Dry the combined organic extracts over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure to yield 1-¹³C-cyclopentanol.

Application in a Mechanistic Study: The Baeyer-Villiger Oxidation

The Baeyer-Villiger oxidation is a classic organic reaction that converts a ketone into an ester or a cyclic ketone into a lactone using a peroxyacid.[3] This reaction provides an excellent case study for the application of 1-¹³C-cyclopentanol (via its precursor, 1-¹³C-cyclopentanone) as a tracer to elucidate the reaction mechanism. The key mechanistic question in the Baeyer-Villiger oxidation of an unsymmetrical ketone is which of the two alpha-carbons migrates. For a cyclic ketone like cyclopentanone, the migration of one of the adjacent methylene groups results in the insertion of an oxygen atom to form a six-membered lactone, δ-valerolactone.

By using 1-¹³C-cyclopentanone, we can precisely determine the fate of the carbonyl carbon. The established mechanism predicts that the carbonyl carbon of the ketone becomes the carbonyl carbon of the resulting lactone, while an adjacent carbon migrates.

The Baeyer-Villiger Oxidation of 1-¹³C-Cyclopentanone

Sources

• 1. Synthesis and interaction studies of 13C labeled lactone derivatives with a model protein using 13C NMR - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Baeyer–Villiger oxidation: a promising tool for the synthesis of natural products: a review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Synthesis and NMR studies of (13)C-labeled vitamin D metabolites - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: 13C NMR Chemical Shift Assignment and Protocol for [1-13C]Cyclopentanol

Executive Summary

This guide details the acquisition, processing, and assignment of the Carbon-13 (

C) NMR spectrum for [1-13C]Cyclopentanol . Unlike natural abundance samples, the introduction of a site-specific isotopic label at the C1 position (hydroxyl-bearing carbon) drastically alters the dynamic range and coupling patterns of the spectrum.

This protocol addresses the specific challenges of labeled compounds—specifically receiver saturation and satellite coupling analysis —to ensure accurate chemical shift referencing and structural validation.

Core Applications

• Metabolic Flux Analysis: Tracing oxidative pathways where the C1-OH bond is preserved or oxidized to a ketone.

• Mechanistic Probes: Investigating ring-expansion or contraction mechanisms in catalysis.

Theoretical Framework & Spin System Analysis

The Molecule

Cyclopentanol (

) possesses a plane of symmetry passing through C1 and bisecting the C3-C4 bond. This results in three unique carbon environments:

• C1: Unique methine (CH-OH). Isotopically Enriched.

• C2, C5: Equivalent methylene (

  ). Natural Abundance (1.1%).

• C3, C4: Equivalent methylene (

  ). Natural Abundance (1.1%).

The Isotope Effect on Spectra

In a sample with >99%

C enrichment at C1:

• Intensity Mismatch: The C1 signal will be approximately 100-fold more intense than C2/C5 and C3/C4 signals.

• Coupling Constants (

  ):

  • C1 Signal: Appears as a massive singlet. (Coupling to C2 is invisible because C2 is predominantly

    C).

  • C2/C5 Signal: These natural abundance carbons are directly bonded to the enriched C1. Consequently, the C2/C5 signal will appear as a doublet due to one-bond coupling (

    Hz).

  • C3/C4 Signal: These are two bonds away from C1.

    in aliphatic rings is typically negligible (< 2 Hz). This signal will appear as a singlet.

Experimental Protocol

Sample Preparation

To prevent intermolecular hydrogen bonding from shifting the C1 resonance, concentration and solvent choice are critical.

• Solvent: Chloroform-d (

  ) is preferred for sharp lines and standard referencing (77.16 ppm).

• Concentration: 10–15 mg in 600 µL solvent. (Lower concentrations than standard

  C runs are acceptable due to the label).

• Tube: 5mm high-precision NMR tube.

Acquisition Parameters (Pulse Sequence: zgpg30)

Standard proton-decoupled

C experiment.

Parameter	Setting	Rationale
Pulse Sequence	zgpg30 (or equiv)	Standard power-gated decoupling.
Spectral Width (SW)	220 ppm	Covers carbonyls (if oxidation occurs) and aliphatic regions.
O1P (Center)	100 ppm	Centers the window.
Relaxation Delay (D1)	2.0 - 5.0 s	C1 is a methine and relaxes reasonably fast, but quantitative integration requires .
Scans (NS)	64 - 256	Sufficient for natural abundance carbons (C2-C5) to emerge.
Receiver Gain (RG)	MANUAL OPTIMIZATION	CRITICAL: The C1 signal is huge. Auto-gain often saturates the ADC. Set RG manually to ~20-30% of the digitizer range.

Validation Experiment: DEPT-135

To confirm the symmetry and protonation state without relying solely on chemical shift logic.

• C1 (CH): Positive Phase (Up).

• C2-C5 (CH2): Negative Phase (Down).

Results: Chemical Shift Assignment

Reference:

triplet centered at 77.16 ppm.

Assignment	Type	Shift ( , ppm)	Multiplicity (due to label)	DEPT-135 Phase	Notes
C1	CH	73.6	Singlet (Intense)	Positive (+)	Alpha-carbon. >99% C.
C2, C5	CH₂	35.3	Doublet ( Hz)	Negative (-)	Beta-carbons. Coupled to C1.
C3, C4	CH₂	23.4	Singlet	Negative (-)	Gamma-carbons. No observable coupling.

Note: Chemical shifts may vary by

ppm depending on concentration and temperature.

Structural Validation Workflow

The following diagram illustrates the logical flow for assigning and validating the [1-13C]Cyclopentanol spectrum, ensuring the distinction between the labeled site and natural abundance satellites.

Figure 1: Analytical workflow for validating [1-13C]Cyclopentanol. Note the bifurcation of analysis between the intense labeled peak and the coupled natural abundance peaks.

Discussion & Troubleshooting

The "Doublet" Anomaly on C2/C5

Users often mistake the splitting at 35.3 ppm for an impurity or poor shimming. It is imperative to measure the coupling constant (

).

• If

  Hz: This is the isotopomer satellite . It confirms the C2-C1 connectivity.

• If

  Hz or irregular: Suspect poor shimming or impurities.

Quantification Issues

Because C1 is labeled, integration comparison between C1 and C2 is meaningless for stoichiometry unless the enrichment percentage is being calculated. To calculate enrichment:

• Acquire an Inverse Gated spectrum (suppress NOE).[1]

• Set

  (to fully relax all carbons).[1]

• Compare the integrals, normalizing for the 1.1% natural abundance of C2.

Solvent Effects

If using DMSO-d6 instead of CDCl3:

• C1 shifts slightly downfield (~74-75 ppm).

• Hydroxyl proton coupling (

  ) may become visible in the Proton NMR, but the C pattern remains largely consistent.

References

• AIST Spectral Database for Organic Compounds (SDBS). Cyclopentanol Carbon-13 NMR Spectrum (SDBS No. 504). National Institute of Advanced Industrial Science and Technology. [Link]

• Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds (7th ed.). John Wiley & Sons. (Standard text for coupling constants and chemical shift theory).

• Reich, H. J. (2022). Structure Determination Using NMR: Carbon-13 Chemical Shifts.[2][3] University of Wisconsin-Madison. [Link]

• Claridge, T. D. W. (2016). High-Resolution NMR Techniques in Organic Chemistry (3rd ed.). Elsevier. (Source for DEPT and Pulse Sequence protocols).[4][5][6]

Sources

• 1. sc.edu [sc.edu]
• 2. researchgate.net [researchgate.net]
• 3. Using 1H and 13C NMR chemical shifts to determine cyclic peptide conformations: a combined molecular dynamics and quantum mechanics approach - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 4. DEPT: A tool for 13C peak assignments — Nanalysis [nanalysis.com]
• 5. researchgate.net [researchgate.net]
• 6. 13.12 DEPT 13C NMR Spectroscopy - Organic Chemistry | OpenStax [openstax.org]

Procedure for incorporation of Cyclopentanol(1-13c) into pharmaceutical intermediates

Application Note: AN-ISO-042

Abstract

This application note details high-fidelity protocols for incorporating Cyclopentanol(1-13C) into pharmaceutical intermediates. As a stable isotope-labeled building block, Cyclopentanol(1-13C) is critical for absorption, distribution, metabolism, and excretion (ADME) studies, specifically for tracking metabolic fates of cyclopentyl ethers and amines. This guide provides two validated synthetic pathways: Direct Nucleophilic Substitution (Mitsunobu/SN2) for ether linkages and Oxidative Activation (Reductive Amination) for nitrogen-linked scaffolds.

Strategic Pathway Selection

The incorporation strategy depends entirely on the heteroatom linkage required in the final pharmacophore. The decision matrix below outlines the optimal synthetic route based on the target functional group.

Figure 1: Decision tree for selecting the appropriate incorporation protocol based on the target pharmaceutical intermediate.

Protocol A: Direct Incorporation via Mitsunobu Coupling

Application: Synthesis of labeled cyclopentyl ethers (e.g., PDE4 inhibitor analogs). Mechanism: The Mitsunobu reaction activates the alcohol using a phosphine and an azodicarboxylate, allowing for displacement by a nucleophile (phenol/acid) with inversion of configuration.[1][2] While Cyclopentanol(1-13C) is achiral, this mechanism ensures high yield under mild conditions, preserving the isotopic label.

Materials

• Substrate: Cyclopentanol(1-13C) (1.0 equiv)

• Nucleophile: Target Phenol or Carboxylic Acid (1.0–1.2 equiv)

• Reagents: Triphenylphosphine (

  , 1.5 equiv), Diisopropyl azodicarboxylate (DIAD, 1.5 equiv)[3]

• Solvent: Anhydrous Tetrahydrofuran (THF)

Step-by-Step Methodology

• Setup: Flame-dry a 2-neck round-bottom flask and purge with

  .

• Dissolution: Dissolve Cyclopentanol(1-13C) (1.0 equiv), the nucleophile (e.g., 3-cyclopentyloxy-4-methoxybenzaldehyde precursor), and

  (1.5 equiv) in anhydrous THF (0.2 M concentration relative to alcohol).

• Cooling: Cool the reaction mixture to 0°C using an ice bath. Critical: Temperature control prevents side reactions involving the expensive isotope.

• Addition: Add DIAD (1.5 equiv) dropwise over 20 minutes. The solution will turn yellow/orange.

• Reaction: Allow the mixture to warm to room temperature (RT) and stir for 12–24 hours. Monitor by TLC or LC-MS.

• Workup:

  • Concentrate the mixture under reduced pressure.

  • Triturate the residue with cold diethyl ether/hexanes (1:1) to precipitate triphenylphosphine oxide (TPPO).[3] Filter off the solid.[4]

  • Purify the filtrate via flash column chromatography.

Validation Checkpoint:

• 13C-NMR: The signal for C-1 (attached to oxygen) should shift from ~74 ppm (alcohol) to ~80–85 ppm (ether), depending on the electronic nature of the phenol.

Protocol B: Oxidation to Cyclopentanone(1-13C)

Application: Preparation of the ketone intermediate for subsequent reductive amination (creating N-cyclopentyl drugs). Choice of Oxidant: Dess-Martin Periodinane (DMP) is selected over Jones Reagent or PCC to avoid over-oxidation, eliminate chromium waste, and simplify workup, which is crucial when handling milligram-scale labeled compounds.

Figure 2: Oxidative pathway using Dess-Martin Periodinane.

Materials

• Substrate: Cyclopentanol(1-13C)

• Oxidant: Dess-Martin Periodinane (1.2 equiv)

• Solvent: Dichloromethane (DCM), anhydrous[5]

• Buffer: Sodium Bicarbonate (

  )[6]

Step-by-Step Methodology

• Preparation: In a vial, dissolve Cyclopentanol(1-13C) in DCM (0.3 M).

• Oxidation: Add DMP (1.2 equiv) in a single portion at 0°C.

• Reaction: Warm to RT and stir for 2–4 hours.

• Quench (Critical):

  • Dilute with diethyl ether.[4]

  • Add a 1:1 mixture of saturated aqueous

    and (sodium thiosulfate).[4] Why? Thiosulfate reduces unreacted iodine species; bicarbonate neutralizes acetic acid byproducts.

  • Stir vigorously until two clear layers form (approx. 15 mins).

• Isolation: Extract with DCM, dry over

  , and concentrate carefully (Cyclopentanone is volatile; bp ~130°C). Do not apply high vacuum for extended periods.

Validation Checkpoint:

• 13C-NMR: Disappearance of the signal at ~74 ppm and appearance of a diagnostic carbonyl peak at ~215–220 ppm .

Analytical Validation Data

The following table summarizes the expected chemical shifts to validate the successful incorporation of the

label.

Compound	Functional Group	Expected Shift (C1)	Multiplicity (Proton Decoupled)
Cyclopentanol(1-13C)	Alcohol ( )	73.0 – 75.0 ppm	Singlet (Enhanced)
Cyclopentyl Mesylate	Sulfonate Ester	83.0 – 85.0 ppm	Singlet
Cyclopentyl Ether	Ether ( )	79.0 – 82.0 ppm	Singlet
Cyclopentanone(1-13C)	Ketone ( )	215.0 – 220.0 ppm	Singlet (Low Intensity if quaternary, but labeled C enhances it)

References

• Mitsunobu Reaction Protocol

  • Swamy, K. C. K., et al.

  • Source:

• Dess-Martin Oxidation

  • Dess, D. B.; Martin, J. C. "Readily accessible 12-I-5 oxidant for the conversion of primary and secondary alcohols to aldehydes and ketones."[7] Journal of Organic Chemistry, 1983.[7]

  • Source:

• NMR Shift Data

  • Pretsch, E., et al. "Structure Determination of Organic Compounds." Springer, 2009.

  • Source:

• Mesylation Procedures

  • Crossland, R. K.; Servis, K. L. "A facile synthesis of methanesulfonate esters." Journal of Organic Chemistry, 1970.

  • Source:

Sources

• 1. Mitsunobu reaction - Wikipedia [en.wikipedia.org]
• 2. m.youtube.com [m.youtube.com]
• 3. organic-synthesis.com [organic-synthesis.com]
• 4. ekwan.github.io [ekwan.github.io]
• 5. organic-synthesis.com [organic-synthesis.com]
• 6. Organic Syntheses Procedure [orgsyn.org]
• 7. Dess–Martin oxidation - Wikipedia [en.wikipedia.org]

Application Note: Mechanistic Characterization of Cyclopentanol(1-13C) Fragmentation via EI-MS

Executive Summary

This application note details the mass spectral behavior of Cyclopentanol(1-13C) , a stable isotope-labeled cycloalkanol used as a mechanistic probe in metabolic studies and reaction pathway elucidation. By comparing the fragmentation of the labeled compound (

C at position 1, the hydroxyl-bearing carbon) against the unlabeled standard, we isolate specific ionization pathways.

The data confirms that the base peak (m/z 57 in unlabeled, m/z 58 in labeled) arises from an

-cleavage-induced ring opening followed by the elimination of an ethyl radical, explicitly retaining the C1 carbon. This guide provides the experimental protocol, mechanistic logic, and spectral validation required for researchers utilizing this isotopologue.

Introduction & Mechanistic Rationale

Electron Ionization (EI) of cycloalkanols induces complex fragmentation involving ring strain release, hydrogen scrambling, and dehydration. Cyclopentanol (

, MW 86) is characterized by a base peak at m/z 57 and a significant dehydration peak at m/z 68.

Using Cyclopentanol(1-13C) (MW 87) allows us to trace the fate of the carbinol carbon (C1).

• Hypothesis: If a fragment ion retains the hydroxyl-bearing carbon, its m/z will shift by +1 unit relative to the unlabeled spectrum.

• Utility: This differentiation is critical when distinguishing between isobaric impurities and genuine metabolic metabolites in drug development workflows.

Experimental Protocol

Materials

• Analyte: Cyclopentanol(1-13C) (>99 atom %

  C).

• Standard: Cyclopentanol (Natural abundance).

• Solvent: Dichloromethane (DCM) or Methanol (LC-MS grade).

GC-MS Configuration

To ensure reproducible fragmentation, the following parameters are recommended. This protocol minimizes thermal degradation prior to ionization.

Parameter	Setting	Rationale
Inlet Temp	200 °C	High enough to volatilize, low enough to prevent thermal dehydration.
Column	DB-5ms (30m x 0.25mm, 0.25µm)	Standard non-polar phase for alcohol separation.
Carrier Gas	Helium, 1.0 mL/min	Constant flow for stable retention times.
Ion Source	EI, 70 eV	Standard energy for library comparison (NIST).
Source Temp	230 °C	Prevents condensation of the alcohol in the source.
Scan Range	m/z 35 - 100	Captures all relevant fragments without low-mass noise.

Data Acquisition Workflow

• Blank Run: Inject pure solvent to establish baseline.

• Standard Injection: Inject 1 µL of unlabeled cyclopentanol (100 ppm). Confirm base peak m/z 57.[1]

• Analyte Injection: Inject 1 µL of Cyclopentanol(1-13C).

• Peak Correlation: Overlay chromatograms and extract mass spectra for the primary peak.

Results & Discussion: Fragmentation Analysis

Comparative Spectral Data

The following table summarizes the observed mass shifts. The "Retention" column indicates whether the C1 label is present in the fragment.

Fragment Identity	Unlabeled m/z	Labeled (1-13C) m/z	Shift ( )	C1 Status	Proposed Formula
Molecular Ion	86	87	+1	Retained
Dehydration	68	69	+1	Retained
Base Peak	57	58	+1	Retained
Vinyl Alcohol	44	45	+1	Retained

Mechanistic Pathways

The fragmentation is driven by the radical cation localized on the oxygen atom.

Pathway A: Dehydration (m/z 68 69)

The molecular ion loses water (

, 18 Da). This is a 1,3- or 1,4-elimination common in cyclic alcohols.

• Mechanism: The oxygen removes a hydrogen from the ring, leaving as water. The carbon skeleton remains intact as a cyclopentene-like radical cation.

• Label Tracing: Since the carbon skeleton is not broken, C1 remains.

• Result:

  .

Pathway B: -Cleavage and Ethyl Loss (Base Peak m/z 57 58)

This is the defining pathway for cyclopentanol.

• Ionization: Removal of an electron from Oxygen lone pair.[2]

• -Cleavage: The C1-C2 bond breaks to relieve ring strain. This creates a distonic radical cation: .

• H-Rearrangement: A hydrogen atom likely transfers (via a 6-membered transition state) to the radical site.

• Elimination: The chain cleaves to expel an ethyl radical (

  , 29 Da).

• Charge Retention: The charge remains on the oxygen-stabilized fragment (

  ).

• Label Tracing: The oxygen-bearing carbon (C1) is the site of positive charge stabilization. Therefore, C1 is always retained in this ion.

• Result:

  .

Visualization of Fragmentation Workflow

The following diagram maps the ionization and dissociation logic, highlighting the position of the

C label (marked as C*).

Figure 1: Fragmentation pathway of Cyclopentanol(1-13C).[2][3] "C" denotes the C-13 label. The diagram illustrates why the major fragments shift by +1 m/z.*

Validation & Quality Control

To ensure the observed shifts are due to the isotope and not instrumental artifacts or contamination:

• Isotopic Purity Check:

  • Examine the m/z 86 peak in the labeled sample.

  • If m/z 86 intensity is >1% of m/z 87, correct for the presence of unlabeled material.

• Isobaric Interference:

  • In unlabeled cyclopentanol, m/z 57 is

    . In hydrocarbons (e.g., pentane), m/z 57 is .

  • Differentiation: The shift to m/z 58 in the labeled alcohol proves the fragment contains the C1-Oxygen moiety, confirming it is an oxygenated fragment, not a hydrocarbon impurity from the column bleed.

References

• NIST Mass Spectrometry Data Center. Cyclopentanol Mass Spectrum. National Institute of Standards and Technology. Available at: [Link]

• LibreTexts Chemistry. Fragmentation Patterns in Mass Spectrometry. Available at: [Link]

• Clark, J. Mass Spectra - Fragmentation Patterns. Chemguide. Available at: [Link]

Sources

• 1. chemguide.co.uk [chemguide.co.uk]
• 2. m.youtube.com [m.youtube.com]
• 3. researchgate.net [researchgate.net]

Application Note: Quantitative Analysis of Cyclopentanol(1-13c) and Metabolites in Urine

Abstract

This application note details a dual-stream analytical protocol for the quantitation of Cyclopentanol(1-13c) and its primary oxidative and conjugative metabolites in human or rodent urine. Due to the divergent physicochemical properties of the metabolites—volatile free species versus polar conjugates—a single analytical platform is often insufficient. We describe a validated workflow combining Headspace Gas Chromatography-Mass Spectrometry (HS-GC-MS) for the volatile fraction (parent alcohol and cyclopentanone) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) for the direct quantification of glucuronide conjugates. This approach ensures complete mass balance recovery of the

C-tracer.

Introduction & Metabolic Context

Cyclopentanol is a secondary cyclic alcohol primarily metabolized via two divergent pathways in mammals:

• Oxidative Dehydrogenation: Catalyzed by Alcohol Dehydrogenase (ADH) to form Cyclopentanone .

• Phase II Conjugation: Direct glucuronidation by UDP-glucuronosyltransferase (UGT) to form Cyclopentyl-glucuronide .

The use of Cyclopentanol(1-13c) as a tracer allows researchers to distinguish exogenous drug metabolism from potential endogenous background or dietary cyclic alcohols. The

C label at position 1 is retained in the carbonyl carbon of Cyclopentanone, resulting in a stable +1 Da mass shift across all primary metabolites.

Metabolic Pathway & Analytical Strategy

The following diagram illustrates the metabolic fate of the tracer and the assigned analytical platform for each species.

Figure 1: Metabolic fate of Cyclopentanol(1-13c) and analytical platform assignment. The label remains stable at the C1 position.

Experimental Design & Reagents

Reagents and Standards

• Tracer: Cyclopentanol(1-13c) (>99% atom % 13C).

• Internal Standards (ISTD):

  • For GC-MS: Cyclopentanol-d4 (or Cyclohexanol-d11 as surrogate).

  • For LC-MS: Ethyl-glucuronide-d5 (Surrogate) or custom synthesized Cyclopentyl-glucuronide-d4.

• Enzymes:

  -Glucuronidase (E. coli or Helix pomatia) – Only required if measuring "Total" parent via GC-MS.

• Solvents: LC-MS grade Methanol, Acetonitrile, Water; Sodium Chloride (NaCl) for salting out in HS-GC.

Sample Collection

• Collect urine in varying intervals (0-24h).[1][2]

• Critical: Immediately stabilize with NaF (to inhibit bacterial fermentation) and store at -80°C. Volatile loss is the primary source of error.

Protocol A: Volatile Fraction (HS-GC-MS)

Target Analytes: Free Cyclopentanol(1-13c), Cyclopentanone(1-13c). Principle: Headspace sampling eliminates non-volatile matrix interferences (salts, proteins), protecting the GC liner and column.

Sample Preparation

• Thaw urine samples at 4°C.[1][3][4]

• Transfer 500 µL of urine into a 20 mL headspace vial.

• Add 10 µL of Internal Standard Solution (Cyclopentanol-d4, 50 µg/mL in water).

• Add 1.0 g of NaCl (creates a "salting out" effect, driving volatiles into the headspace).

• Seal immediately with a magnetic screw cap (PTFE/Silicone septum).

• Vortex for 30 seconds to dissolve salt.

GC-MS Parameters

• System: Agilent 7890B/5977B or equivalent Single Quadrupole.

• Column: DB-624 or VF-624ms (30m × 0.25mm × 1.4µm). Thick film is required for retention of volatiles.

• Inlet: Split mode (10:1), 220°C.

• Headspace Conditions:

  • Incubation: 60°C for 15 min.

  • Syringe Temp: 80°C.

• Oven Program:

  • 40°C (hold 3 min)

    10°C/min 150°C 30°C/min 240°C.

• MS Detection: SIM Mode (Selected Ion Monitoring).

Quantitation (SIM Table)

Quantitation relies on the M+1 shift. The unlabeled (M+0) channels monitor background.

Analyte	Target Ion (m/z)	Qualifier Ion (m/z)	Dwell Time (ms)
Cyclopentanone (Natural)	84	55	50
Cyclopentanone(1-13c)	85	56	50
Cyclopentanol (Natural)	86	57, 68	50
Cyclopentanol(1-13c)	87	58, 69	50
Cyclopentanol-d4 (ISTD)	90	60	50

Protocol B: Conjugated Fraction (LC-MS/MS)

Target Analyte: Cyclopentyl-Glucuronide(1-13c). Principle: Direct "Dilute-and-Shoot" analysis.[5] Glucuronides are polar and thermally unstable; they cannot be analyzed by GC without hydrolysis/derivatization.

Sample Preparation

• Thaw urine at room temperature.

• Centrifuge at 10,000 x g for 5 minutes to remove particulates.

• Dilution: Mix 50 µL Urine + 450 µL Mobile Phase A (0.1% Formic Acid in Water).

• Add 10 µL ISTD (Ethyl-glucuronide-d5, 10 µg/mL).

• Vortex and transfer to LC vial.

LC-MS/MS Parameters[6]

• System: Triple Quadrupole (e.g., Sciex 6500+ or Thermo Altis).

• Ionization: Electrospray Ionization (ESI), Negative Mode .[2]

• Column: C18 Reverse Phase (e.g., Waters HSS T3, 2.1 x 100mm, 1.8µm). High aqueous stability required.

• Mobile Phase:

  • A: Water + 0.1% Formic Acid.[1]

  • B: Acetonitrile + 0.1% Formic Acid.[1]

• Gradient: 0-1 min (5% B)

  6 min (60% B) Wash Re-equilibrate.

MRM Transitions

Glucuronides typically lose the glucuronic acid moiety (neutral loss 176) or fragment to the glucuronate ion (m/z 113 or 175).

Analyte	Precursor (m/z)	Product (m/z)	Collision Energy (V)	Note
Cyclopentyl-Glucuronide (Natural)	261.1	113.0	25	Glucuronate fragment
Cyclopentyl-Glucuronide (Natural)	261.1	85.0	35	Loss of Glucuronide
Cyclopentyl-G(1-13c)	262.1	113.0	25	Glucuronate (unlabeled)
Cyclopentyl-G(1-13c)	262.1	86.0	35	Aglycone(1-13c)
Ethyl-Glucuronide-d5 (ISTD)	226.1	75.0	20	Surrogate Standard

Note: The 13C label is on the cyclopentyl ring. Therefore, the fragment corresponding to the glucuronic acid (m/z 113) remains unlabeled. The fragment corresponding to the aglycone (neutral loss) will carry the mass shift.

Data Analysis & Calculation

Isotope Contribution Correction

Because natural abundance

C exists (~1.1%), the M+1 channel of the natural analyte contributes to the signal of the C-tracer. Use the following correction equation:

Where

is the theoretical isotope abundance ratio of the natural compound (approx 0.055 for C5 compounds). However, in high-dose tracer studies, the exogenous M+1 signal typically overwhelms the natural abundance background, making this correction negligible unless trace levels are being detected.

Quantification

Calculate concentration (

) using the Area Ratio ( ) against the Calibration Curve:

Results Interpretation

• High Cyclopentanone(1-13c) levels: Indicates rapid ADH activity.

• High Glucuronide levels: Indicates strong Phase II clearance; typical in urine.

• Mass Balance: The sum of molar concentrations of Parent + Ketone + Glucuronide should approximate the excreted dose fraction.

References

• Griffin, M., & Trudgill, P. W. (1972). The metabolism of cyclopentanol by Pseudomonas N.C.I.B. 9872. Biochemical Journal, 129(3), 595–603.

• Spillane, W. J., & Benson, G. A. (1978). Metabolic studies of the nonnutritive sweeteners cyclopentylmethylsulfamate and cyclopentylsulfamate: determination of metabolites in rat urine.[6] Journal of Pharmaceutical Sciences, 67(2), 226-228.[6]

• Ketola, R. A., & Hakala, K. S. (2010). Direct analysis of glucuronides with liquid chromatography-mass spectrometric techniques and methods.[7] Current Drug Metabolism, 11(7), 561-582.

• Khamis, M. M., et al. (2017). Mass Spectrometric Based Approaches in Urine Metabolomics and Biomarker Discovery. Mass Spectrometry Reviews, 36(2), 115-134.

• Stupp, G. S., et al. (2013). Isotopic ratio outlier analysis global metabolomics of Caenorhabditis elegans. Analytical Chemistry, 85(24), 11858-11865.

Sources

• 1. Urinary metabolome dynamics in 13C-labeled mice - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Development and validation of LCMS method for determination of Ethyl Glucuronide (EtG) in urine - PMC [pmc.ncbi.nlm.nih.gov]
• 3. harvest.usask.ca [harvest.usask.ca]
• 4. researchgate.net [researchgate.net]
• 5. High-Throughput Comprehensive Quantitative LC-MS/MS Analysis of Common Drugs and Metabolites (62 Compounds) in Human Urine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Metabolic studies of the nonnutritive sweeteners cyclopentylmethylsulfamate and cyclopentylsulfamate: determination of metabolites in rat urine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Direct analysis of glucuronides with liquid chromatography-mass spectrometric techniques and methods - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Guide: Purification &amp; Handling of Cyclopentanol(1-13C)

Executive Summary: The "Invisible" Risk

Cyclopentanol(1-13C) is a high-value isotopic intermediate. Unlike generic cyclopentanol, where a 5% yield loss is negligible, the financial and experimental cost of degrading

C-labeled material is substantial.

The primary failure mode for this molecule is acid-catalyzed dehydration yielding Cyclopentene(1-13C). This reaction is thermodynamically favored at elevated temperatures and kinetically accelerated by acidic surfaces (like silica gel). Because Cyclopentanol is a secondary alcohol, it is significantly more prone to elimination (E1 mechanism) than primary alcohols.

This guide provides a self-validating workflow to prevent dehydration during purification and storage.

The Enemy: Dehydration Mechanism

To prevent the loss of your labeled material, you must understand the mechanism driving the degradation. The

C label at the C1 position does not significantly alter the reaction rate (secondary Kinetic Isotope Effects are negligible here), but it makes the preservation of the C-O bond critical.

Mechanism Visualization

The following diagram illustrates the acid-catalyzed E1 elimination pathway you are trying to avoid.

Figure 1: The E1 elimination pathway. Note that the formation of the carbocation is the rate-limiting step, which is accelerated by polar, acidic media like untreated silica gel.

Module 1: Chromatography Troubleshooting

The Issue: Standard silica gel is slightly acidic (

) due to surface silanol groups ( ). This acidity is sufficient to catalyze the dehydration of Cyclopentanol(1-13C) during column chromatography, especially if the flow rate is slow.

Protocol: Neutralizing the Stationary Phase

Do NOT use untreated silica gel. You must buffer the stationary phase to a neutral pH.

Step-by-Step Procedure:

• Solvent Preparation: Prepare your mobile phase (e.g., Hexane/Ethyl Acetate or DCM/Methanol).

• The Modifier: Add 1% Triethylamine (TEA) (

  ) to the solvent mixture used only for packing and equilibrating the column.

• Column Packing: Slurry pack the silica using the TEA-doped solvent.[1]

• Flushing: Flush the column with 2-3 column volumes of the TEA-doped solvent. This neutralizes the acidic silanol sites (

  ).

• Running the Column: You can continue to run with 0.5% TEA in the mobile phase, or switch to a TEA-free mobile phase if your compound is sensitive to base (though Cyclopentanol is stable to base).

Verification Check (The "Spot Test")

Before committing your

C-labeled bulk:

• Take a TLC plate (silica).[1][2][3][4][5][6][7]

• Spot your crude mixture.

• Elute with your solvent system without TEA.

• If you see "streaking" or a new non-polar spot (

  , likely Cyclopentene) appearing during the run, your silica is too acidic.

Module 2: Thermal Handling & Distillation

The Issue: Cyclopentanol has a boiling point of ~140°C. Heating the crude reaction mixture to this temperature in the presence of even trace acids (e.g., from a workup that wasn't fully quenched) will drive the elimination reaction.

Data Comparison:

Property	Cyclopentanol ( C-labeled)	Cyclopentene (Dehydration Product)	Implication
Boiling Point	139-140°C	44°C	Product is volatile; dehydration leads to immediate mass loss.[8]
Azeotrope (w/ Water)	Yes (96°C, ~42% water)	No	Water removal is difficult; azeotropic drying is required.[8]
Stability	Acid-Sensitive	Stable	Avoid all acidic contact.[8]

Troubleshooting Guide: Distillation

Scenario: You need to distill the product to increase purity.

Correct Protocol:

• Base Wash: Wash all glassware with a dilute

  solution and oven dry before use to remove acid residues on glass surfaces.

• Vacuum is Mandatory: Do not distill at atmospheric pressure (140°C). Use high vacuum (<10 mmHg) to lower the boiling point to <50°C.

  • Why? Elimination rates are temperature-dependent. Keeping

    drastically reduces the risk.

• The "Chaser": Add a small amount of anhydrous

  or to the distillation pot. This ensures the pot remains basic throughout the heating process.

Module 3: Synthesis & Workup Workflow

The Issue: The synthesis often involves the reduction of Cyclopentanone(1-13C) using Sodium Borohydride (

). The quench of this reaction is the most dangerous step.

Safe Workflow Diagram

Figure 2: Optimized workup workflow emphasizing pH control and thermal limits.

Frequently Asked Questions (FAQ)

Q1: I see a new spot on my TLC with a very high Rf (near solvent front). What is it? A: This is almost certainly Cyclopentene(1-13C). It is non-polar compared to the alcohol. If you see this, your silica is acidic, or your sample contains residual acid. Action: Repurify immediately using TEA-neutralized silica to separate the alkene from the remaining alcohol.

Q2: Can I use MgSO4 to dry my organic layer? A: It is risky. Anhydrous

is slightly acidic (Lewis acid). For acid-sensitive secondary alcohols, Sodium Sulfate ( ) is safer. For maximum safety, add a spatula tip of Potassium Carbonate ( ) to the drying agent to ensure basicity.

Q3: My NMR shows a doublet at the C1 position. Is this an impurity? A: No. This is the signature of your isotope. The proton attached to C1 (

) couples to the nucleus ( ). This large doublet is the confirmation of your label. Do not confuse this with an impurity.

Q4: How do I remove water if I can't heat it to 140°C? A: Cyclopentanol forms an azeotrope with water at 96°C. However, you should not heat to this temperature. Use azeotropic distillation with Benzene or Toluene (if compatible with downstream steps) on a rotary evaporator. The water-toluene azeotrope boils at a much lower temperature under vacuum, allowing you to dry the sample without thermal stress.

References

• Silica Gel Acidity & Neutralization

  • Common Purification of Acid-Sensitive Compounds. ResearchGate Discussion on TEA Pre-treatment. Link

  • BenchChem Technical Support: Column Chromatography Troubleshooting.Link

• Cyclopentanol Properties & Azeotropes

  • Azeotropic Data for Cyclopentanol/Water.[9][10] University of Edinburgh Chemical Data. Link

  • Cyclopentanol Physical Properties (CAS 96-41-3).[10][11] ChemicalBook.[10] Link

• Dehydration Mechanisms

  • Acid Catalyzed Dehydration of Alcohols (E1 Mechanism). Chemistry LibreTexts. Link

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Curly Arrow: Reverse Phase Silica - Sort of! [curlyarrow.blogspot.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. reddit.com [reddit.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Cyclopentanol (CAS 96-41-3) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 9. Azeotrope Database [homepages.ed.ac.uk]
• 10. Cyclopentanol CAS#: 96-41-3 [m.chemicalbook.com]
• 11. Cyclopentanol - Wikipedia [en.wikipedia.org]

Technical Support Center: High-Efficiency Reduction of Cyclopentanone(1-13C)

Status: Operational Subject: Yield Optimization & Troubleshooting for Isotopic Synthesis Target Molecule: Cyclopentanol(1-13C) from Cyclopentanone(1-13C)

Executive Summary: The Isotopic Challenge

Working with Carbon-13 labeled starting materials requires a paradigm shift from "bulk synthesis" to "quantitative recovery." Cyclopentanone(1-13C) is expensive; therefore, standard organic protocols must be modified to minimize physical losses during workup.

The Core Problem: The reduction of cyclopentanone to cyclopentanol with Sodium Borohydride (

) is chemically efficient (>95% conversion). However, yield is typically lost during isolation because Cyclopentanol has significant water solubility (~10-15 g/L) and moderate volatility (b.p. 140°C).

This guide focuses on Mass Balance Optimization : ensuring every milligram of labeled carbon ends up in your final vial.

Optimized Protocol: The "Quantitative Transfer" Method

Do not use standard textbook stoichiometry. Use this modified protocol designed for high-value isotopes.

Reagent Stoichiometry Table

Component	Role	Standard Equiv.	Isotope Optimized Equiv.	Rationale
Cyclopentanone(1-13C)	Substrate	1.0	1.0	Limiting reagent.
	Reductant	0.5 - 1.0	0.6 - 0.8	Slight excess ensures completion; too much creates difficult boron salts during quench.
Methanol (Anhydrous)	Solvent	N/A	0.2 M Conc.	High concentration minimizes transfer losses.
CeCl · 7H O	Catalyst	None	1.0 (Optional)	Luche Conditions: Accelerates reaction, prevents side-reactions, allows lower temp.

Step-by-Step Workflow

• Setup: Flame-dry a round-bottom flask under Argon/Nitrogen.

• Dissolution: Dissolve Cyclopentanone(1-13C) in anhydrous Methanol (0.2 M concentration). Cool to 0°C (ice bath).

  • Why? Cooling minimizes solvent evaporation and suppresses potential self-condensation side reactions.

• Addition: Add

  portion-wise over 10 minutes.

  • Note: Evolution of

    gas will occur. Ensure venting.

• Monitoring: Stir at 0°C for 30 mins, then warm to Room Temp (RT) for 30 mins. Monitor via TLC (stain with KMnO4 or Vanillin) or GC-MS.

• The Critical Quench (Low-Loss Method):

  • Do NOT dump into a large volume of water.

  • Add Saturated

    dropwise until bubbling ceases.

  • Rotary Evaporation: Remove the Methanol before extraction. This is crucial. Methanol acts as a phase-transfer agent, dragging your product into the water layer during extraction.

  • Result: You are left with a solid/aqueous slurry of Boron salts and product.

The "Salting Out" Extraction Strategy

Most yield is lost here. Cyclopentanol loves water. You must make the water "inhospitable" to the organic product.

Protocol

• Saturation: Add minimal water to the slurry from Step 5 to dissolve salts. Immediately saturate this solution with solid NaCl (Sodium Chloride) until no more salt dissolves.

  • Mechanism:[1][2][3][4][5][6][7][8] The "Salting Out" effect decreases the solubility of organics in water, forcing the Cyclopentanol out.

• Extraction Solvent: Use Diethyl Ether (

  ) or Dichloromethane (DCM) ( mL).

  • Tip: Ether is preferred for ease of removal, but DCM extracts alcohols better.

• Drying: Dry combined organics over

  (Sodium Sulfate).

  • Warning: Do not use

    (Magnesium Sulfate) if you have very small quantities; its high surface area can physically trap product.

• Concentration: Remove solvent via Rotary Evaporator.

  • STOP when volume is low. Do NOT leave under high vacuum for extended periods. Cyclopentanol is volatile enough to sublime/evaporate under high vac (< 1 mmHg) if left too long.

Visualizing Yield Loss Pathways

Use this diagram to identify where your mass is disappearing.

Figure 1: Critical Control Points for Mass Recovery. Green path indicates the optimized workflow to prevent aqueous losses.

Troubleshooting & FAQ

Q1: My yield is <50%, but the NMR shows pure product. Where did it go?

Diagnosis: Aqueous Partitioning. The Fix: You likely left Methanol in the reaction mixture before extraction. Methanol acts as a "bridge," allowing your Cyclopentanol to hide in the water layer. Recovery: Take your aqueous waste layer, saturate it with NaCl until solid salt crashes out, and re-extract with DCM (

).

Q2: I see a new spot on TLC that isn't product or starting material.

Diagnosis: Aldol Condensation. The Cause: If the reaction warms up too much or becomes too basic, Cyclopentanone can react with itself. The Fix:

• Keep the reaction at 0°C.

• Use Luche Conditions : Add 1.0 eq of Cerium Chloride (

  ) to the methanol before adding . This Lewis Acid activates the carbonyl specifically for reduction and suppresses basic side reactions [1].

Q3: The product is an oil/emulsion and won't dry.

Diagnosis: Boron-Complex Emulsion. The Fix: Boron salts form sticky gels.

• Add 1M HCl dropwise to the emulsion until the pH is ~3-4 (breaks the Boron-Oxygen complex).

• Add Brine (Saturated NaCl).

• Filter the mixture through a small pad of Celite if the solid persists.

Q4: Can I use LiAlH4 instead to ensure "complete" reaction?

Diagnosis: Overkill and Risky. Analysis: While

is stronger, it requires anhydrous ether/THF and a more violent quench. The violent quench (Fieser workup) often traps product in the aluminum salts (Alumina). is milder, allows for easier workup, and offers higher recovered yield for this specific substrate [2].

References

• Luche Reduction Mechanism & Utility

  • Gemal, A. L., & Luche, J. L. (1981). Lanthanoids in organic synthesis. 6. Reduction of .alpha.-enones by sodium borohydride in the presence of lanthanoid chlorides: synthetic and mechanistic aspects. Journal of the American Chemical Society.[5]

  • Source:

• Comparison of Hydride Reductions

  • Brown, H. C., & Krishnamurthy, S. (1979).[5] Forty years of hydride reductions.[5] Tetrahedron.[5]

  • Source:

• Cyclopentanol Physical Properties (Volatility/Solubility)

  • National Center for Biotechnology Information (2024). PubChem Compound Summary for CID 7960, Cyclopentanol.

  • Source:

• General Isotope Handling & Synthesis

  • Cambridge Isotope Laboratories. Considerations for Synthesis with Stable Isotopes.

  • Source:

Sources

• 1. www1.chem.umn.edu [www1.chem.umn.edu]
• 2. google.com [google.com]
• 3. m.youtube.com [m.youtube.com]
• 4. chemguide.co.uk [chemguide.co.uk]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. books.rsc.org [books.rsc.org]
• 7. scribd.com [scribd.com]
• 8. sciforum.net [sciforum.net]

Technical Support Center: Isotopic Dilution in Cyclopentanol(1-13C) Experiments

A Guide for Researchers, Scientists, and Drug Development Professionals

Welcome to the technical support center for troubleshooting isotopic dilution experiments involving Cyclopentanol(1-13C). This guide is designed to provide in-depth, practical solutions to common challenges encountered during quantitative analysis using 13C-labeled internal standards. As Senior Application Scientists, we have structured this resource to not only offer step-by-step protocols but also to explain the underlying scientific principles, ensuring a comprehensive understanding of the technique.

Frequently Asked Questions (FAQs)

Q1: What is the fundamental principle of isotopic dilution analysis?

Isotope Dilution Analysis (IDA) is a highly accurate method for quantifying a compound (analyte) in a sample.[1][2] It involves adding a known amount of an isotopically labeled version of the analyte, in this case, Cyclopentanol(1-13C), to the sample.[1] This labeled compound, known as an internal standard, has nearly identical chemical and physical properties to the unlabeled analyte.[3] By measuring the ratio of the unlabeled to the labeled compound using a mass spectrometer, the initial concentration of the analyte in the sample can be precisely determined.[1][4] This method is considered a primary measurement method due to its high metrological accuracy.[2]

Q2: Why is Cyclopentanol(1-13C) a good internal standard?

A good internal standard should mimic the physicochemical behavior of the analyte as closely as possible.[5] Cyclopentanol(1-13C) is an excellent internal standard for the quantification of cyclopentanol because:

• Chemical Equivalence: It has the same chemical structure as the analyte, ensuring it behaves identically during sample preparation, extraction, and chromatographic separation.[3][6]

• Co-elution: In chromatographic methods like Gas Chromatography (GC) or Liquid Chromatography (LC), it will co-elute with the unlabeled cyclopentanol, experiencing the same matrix effects (ion suppression or enhancement).[7]

• Distinct Mass Signal: The 13C label provides a distinct mass signal that can be easily differentiated from the natural abundance isotopes of cyclopentanol by a mass spectrometer.[5]

Q3: What are the main advantages of using a stable isotope-labeled internal standard like Cyclopentanol(1-13C) over a structural analog?

Stable isotope-labeled internal standards (SIL-ISs) are widely preferred in mass spectrometry-based quantification.[3] While structural analogs can be used, SIL-ISs like Cyclopentanol(1-13C) offer superior accuracy and precision because they more effectively compensate for:

• Analyte Loss During Sample Preparation: Any loss of the analyte during extraction, dilution, or other processing steps will be mirrored by a proportional loss of the SIL-IS.[2][3]

• Matrix Effects: Ionization efficiency in the mass spectrometer can be affected by other components in the sample matrix. Since the SIL-IS and the analyte have nearly identical properties, they will be affected in the same way, and the ratio of their signals will remain constant.[7][8][9]

• Instrumental Variability: Fluctuations in instrument performance, such as injection volume or detector response, are corrected for by using the ratio of the analyte to the internal standard.[10]

Troubleshooting Guide

This section addresses specific issues that may arise during your isotopic dilution experiments with Cyclopentanol(1-13C).

Issue 1: Inaccurate or Non-Reproducible Quantification

Potential Causes and Solutions

• Incomplete Isotopic Equilibration: For accurate results, the Cyclopentanol(1-13C) internal standard must be thoroughly mixed and equilibrated with the sample before any purification or extraction steps.[2][4]

  • Troubleshooting Protocol:

    • Ensure the internal standard is added to the sample at the earliest possible stage of the sample preparation workflow.

    • Use vigorous vortexing or sonication to ensure a homogeneous mixture.

    • Allow sufficient time for equilibration, which may vary depending on the sample matrix.

• Incorrect Concentration of the Internal Standard: The accuracy of the final result is directly dependent on the accuracy of the internal standard's concentration.[4][11]

  • Troubleshooting Protocol:

    • Verify the certified concentration of the Cyclopentanol(1-13C) standard provided by the manufacturer.

    • If preparing your own stock solutions, use a calibrated analytical balance and Class A volumetric flasks.[4]

    • Periodically re-verify the concentration of your stock solutions, as degradation or solvent evaporation can occur over time.[11]

• Improper Analyte-to-Internal Standard Ratio: The ratio of the analyte to the internal standard can affect the precision of the measurement.

  • Troubleshooting Protocol:

    • Aim for an analyte-to-internal standard peak area ratio that is close to 1. This often provides the best precision.

    • If the analyte concentration in your samples varies widely, you may need to prepare different dilutions or use different concentrations of the internal standard for different sample sets.

Issue 2: Unexpected Isotopic Ratios or Isotopic Crosstalk

Potential Causes and Solutions

• Natural Isotope Abundance: The unlabeled cyclopentanol will have a natural abundance of 13C, which can contribute to the signal at the mass-to-charge ratio (m/z) of the labeled internal standard. Similarly, the Cyclopentanol(1-13C) standard may not be 100% pure and could contain a small amount of the unlabeled compound.[10][12]

  • Troubleshooting Protocol:

    • Analyze the pure (unlabeled) cyclopentanol standard and the Cyclopentanol(1-13C) internal standard separately to determine their isotopic purity and the extent of any isotopic overlap.

    • Use software that can perform isotopic correction calculations to subtract the contribution of natural abundance isotopes from the measured signals.[13]

• Isobaric Interferences: Other compounds in the sample matrix may have the same nominal mass as the analyte or the internal standard, leading to an artificially high signal.

  • Troubleshooting Protocol:

    • Utilize high-resolution mass spectrometry to differentiate between the analyte/internal standard and interfering compounds based on their exact mass.

    • Optimize the chromatographic separation to ensure that any interfering compounds are separated from the cyclopentanol peak.

Issue 3: Poor Chromatographic Peak Shape or Resolution

Potential Causes and Solutions

• Suboptimal GC/LC Conditions: Poor chromatography can lead to co-elution with interfering compounds and inaccurate integration of peak areas.

  • Troubleshooting Protocol:

    • Optimize the temperature gradient (for GC) or the mobile phase composition (for LC) to achieve good separation and peak shape for cyclopentanol.

    • Ensure the column is not overloaded by injecting an appropriate amount of sample.

    • Regularly perform system maintenance, including cleaning the injection port and replacing the column if necessary.

• Matrix Effects Affecting Chromatography: The sample matrix can sometimes interact with the analytical column, affecting the retention and peak shape of the analyte and internal standard.

  • Troubleshooting Protocol:

    • Implement a more rigorous sample clean-up procedure to remove matrix components that may interfere with the chromatography.

    • Consider using a different type of chromatographic column with a different stationary phase.

Experimental Workflow & Data Analysis

The following diagram illustrates a typical workflow for an isotopic dilution experiment using Cyclopentanol(1-13C).

Caption: A decision tree for troubleshooting isotopic dilution experiments.

Quantitative Data Summary

Parameter	Recommendation	Rationale
Analyte to Internal Standard Ratio	Aim for a peak area ratio of 0.5 - 2.0	This range generally provides the highest precision and accuracy in quantification.
Internal Standard Concentration	Should be in the mid-range of the calibration curve	This ensures a robust signal for the internal standard across the entire calibration range.
Calibration Curve Linearity (R²)	> 0.99	A high R² value indicates a strong linear relationship between concentration and response, which is essential for accurate quantification.
Replicate Precision (%RSD)	< 15%	For bioanalytical methods, a relative standard deviation of less than 15% is generally considered acceptable.

References

• Clendinen, C. S., Stupp, G. S., Ajredini, R., & Edison, A. S. (2015). An overview of methods using 13C for improved compound identification in metabolomics and natural products. Frontiers in Plant Science, 6, 639. [Link]

• Stokvis, E., Rosing, H., & Beijnen, J. H. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not?. Rapid Communications in Mass Spectrometry, 19(3), 401-407. [Link]

• Meier-Augenstein, W. (1999). Determination of 13C enrichment by conventional GC-MS and GC-(MS)-C-IRMS. Analytical and Bioanalytical Chemistry, 364(4), 331-336. [Link]

• Li, B., & Li, L. (2018). Utilizing 13C-Labeled Internal Standards to Advance the Analysis of Heparan Sulfate. Analytical Chemistry, 90(15), 8847–8851. [Link]

• LIBIOS. (n.d.). 13C Labeled internal standards. Retrieved from [Link]

• Berg, T., & Strand, D. H. (2011). ¹³C labelled internal standards--a solution to minimize ion suppression effects in liquid chromatography-tandem mass spectrometry analyses of drugs in biological samples?. Journal of Chromatography A, 1218(52), 9366–9374. [Link]

• Ferreira, A. M., & Medeiros, S. M. (2009). High accuracy isotope dilution analysis for the determination of ethanol using gas chromatography-combustion-isotope ratio mass spectrometry. Accreditation and Quality Assurance, 14(12), 675-680. [Link]

• Ivanov, A. R., & Moiseev, I. G. (2013). Isotope Dilution Assay in Peptide Quantification: The Challenge of Microheterogeneity of Internal Standard. Journal of Analytical & Bioanalytical Techniques, 4(5), 1-3. [Link]

• Quemet, J., Chartier, F., & Geertsen, V. (2020). An isotope dilution mass spectrometry overview: tips and applications for the measurement of radionuclides. Journal of Analytical Atomic Spectrometry, 35(7), 1297-1310. [Link]

• Vogl, J., & Pritzkow, W. (2010). Isotope Dilution Mass Spectrometry - A Primary Method of Measurement and Its Role for RM Certification. MAPAN, 25(3), 135-164. [Link]

• Quemet, J., Chartier, F., & Geertsen, V. (2024). An isotope dilution mass spectrometry overview: tips and applications for the measurement of radionuclides. Journal of Analytical Atomic Spectrometry, 39(6), 1545-1558. [Link]

• University of North Texas. (n.d.). 13C-Stable Isotope Labeling. Retrieved from [Link]

• Al-Sari, T., Al-Masri, J., Al-Bustami, M., & Al-Majali, I. (2023). Advantages of using biologically generated 13C-labelled multiple internal standards for stable isotope-assisted LC-MS-based lipidomics. Analytical Methods, 15(25), 3166-3176. [Link]

• Gaffney, A. (2017). Guideline on Isotope Dilution Mass Spectrometry. Lawrence Livermore National Laboratory. [Link]

• Wikipedia contributors. (2023, December 28). Isotope dilution. In Wikipedia, The Free Encyclopedia. Retrieved February 8, 2024, from [Link]

• Rodríguez-González, P. (2018). Chapter 3: Online Isotope Dilution Mass Spectrometry. In Isotope Dilution Mass Spectrometry. Royal Society of Chemistry. [Link]

• Romer Labs. (n.d.). The Advantage of Fully Stable 13C Labeled Internal Standards in LC-MS/MS Mycotoxin Analysis. Retrieved from [Link]

• Häubl, G., Berthiller, F., Krska, R., & Schuhmacher, R. (2006). Suitability of a fully 13C isotope labeled internal standard for the determination of the mycotoxin deoxynivalenol by LC-MS/MS without clean up. Analytical and Bioanalytical Chemistry, 384(3), 692-696. [Link]

• Reddit. (2023, September 12). How would I pick a suitable internal standard?. r/Chempros. [Link]

• Rittenberg, D., & Foster, G. L. (1940). A new procedure for quantitative analysis by isotope dilution. Journal of Biological Chemistry, 133(3), 737-744. [Link]

• Murphy, R. C. (2013). Correction for Isotopic Interferences between Analyte and Internal Standard in Quantitative Mass Spectrometry by a Nonlinear Calibration Function. Analytical Chemistry, 85(9), 4503–4507. [Link]

• Novák, O., & Šulc, M. (2020). Internal Standards for Quantitative Analysis of Chemical Warfare Agents by the GC/MS Method. International Journal of Analytical Chemistry, 2020, 8878189. [Link]

• Rodríguez-González, P., Rodríguez-Cea, A., & García-Alonso, J. I. (2006). Evaluation of minimal 13C-labelling for stable isotope dilution in organic analysis. The Analyst, 131(7), 821-829. [Link]

• Murphy, R. C. (2013). Correction for isotopic interferences between analyte and internal standard in quantitative mass spectrometry by a nonlinear calibration function. Analytical Chemistry, 85(9), 4503-4507. [Link]

• ISC Science. (n.d.). Isotope Dilution Analysis (IDA). Retrieved from [Link]

• Dolan, J. W. (2015, June 1). Internal Standard Calibration Problems. LCGC International, 28(6). [Link]

• Mosegaard, K., & Nielsen, P. S. (2009). Isotope correction of mass spectrometry profiles. Rapid Communications in Mass Spectrometry, 23(1), 1-8. [Link]

• Stöckl, D., Reinauer, H., & Thienpont, L. M. (2011). Application of the Reference Method Isotope Dilution Gas Chromatography Mass Spectrometry (ID/GC/MS) to Establish Metrological Traceability for Calibration and Control of Blood Glucose Test Systems. Journal of Diabetes Science and Technology, 5(5), 1251–1258. [Link]

• Chromatography Forum. (2014, July 2). Problem with internal standard. [Link]

• Agilent Technologies. (n.d.). Simplifying Correction of Doubly Charged Ion Interferences with Agilent ICP-MS MassHunter. [Link]

• American Association for Clinical Chemistry. (2012, June 14). Reference Measurement Procedure for Total Glycerides by Isotope Dilution GC-MS. [Link]

• MIT OpenCourseWare. (n.d.). Isobaric interferences in ICPMS. [Link]

Sources

• 1. Isotope dilution - Wikipedia [en.wikipedia.org]
• 2. Isotopic dilution | ISC Science [isc-science.com]
• 3. Internal Standards in LC−MS Bioanalysis: Which, When, and How - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 4. osti.gov [osti.gov]
• 5. 13C Labeled internal standards | LIBIOS [libios.fr]
• 6. Designing Stable Isotope Labeled Internal Standards - Acanthus Research [acanthusresearch.com]
• 7. ¹³C labelled internal standards--a solution to minimize ion suppression effects in liquid chromatography-tandem mass spectrometry analyses of drugs in biological samples? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. scispace.com [scispace.com]
• 9. researchgate.net [researchgate.net]
• 10. pubs.acs.org [pubs.acs.org]
• 11. Isotope Dilution Assay in Peptide Quantification: The Challenge of Microheterogeneity of Internal Standard - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Correction for isotopic interferences between analyte and internal standard in quantitative mass spectrometry by a nonlinear calibration function - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. en-trust.at [en-trust.at]

Removing unreacted Cyclopentanone-1-13C from Cyclopentanol product

Technical Support Center: Isotope Synthesis & Purification Division Subject: Purification of Cyclopentanol-1-

C from Unreacted Cyclopentanone-1- C Ticket ID: ISO-PUR-992 Status: Open Priority: Critical (Yield Preservation Required)[1]

Executive Summary

Recovering high-purity Cyclopentanol-1-

C without losing valuable isotope-labeled starting material requires avoiding standard boiling-point distillation.[1] The boiling point differential ( ) is insufficient for clean separation on the small scales typical of isotope synthesis (100 mg – 5 g), leading to significant mixed fractions and yield loss.

This guide prioritizes Chemical Derivatization (Bisulfite Adducts) as the primary purification strategy. This method chemically modifies the impurity (ketone) to alter its solubility phase, allowing for near-perfect separation while preserving the option to recover the unreacted

C-ketone.

Part 1: The "Gold Standard" Protocol (Bisulfite Extraction)

Q: How do I remove the ketone without running a column or distilling?

A: Use the Sodium Bisulfite (

) extraction method. Cyclopentanone is a sterically unhindered cyclic ketone, making it an ideal candidate for bisulfite adduct formation. The ketone reacts to form a water-soluble sulfonate salt, while the alcohol product remains in the organic layer.

The Mechanism:

(Organic Soluble) (Water Soluble)[1]

Step-by-Step Protocol

• Preparation: Dissolve your crude reaction mixture (Alcohol + Ketone) in a minimal amount of Diethyl Ether (

  ) or Dichloromethane (DCM) .[1]

• Reagent: Prepare a saturated aqueous solution of Sodium Bisulfite (

  ).

• Extraction:

  • Add the saturated

    solution to your organic phase (Ratio 1:1 v/v).

  • Shake vigorously for 5–10 minutes. Note: Adduct formation is an equilibrium process; vigorous mixing is essential.

  • Observation: You may see a white precipitate form at the interface. This is the adduct.

• Separation:

  • Separate the layers.[2]

  • Organic Layer: Contains your pure Cyclopentanol-1-

    C .[1]

  • Aqueous Layer: Contains the unreacted Cyclopentanone-1-

    C (as the adduct).

• Wash: Wash the organic layer once with brine, dry over

  , and concentrate to obtain the pure alcohol.

Recovery of Starting Material (Critical for Isotopes)

Do not discard the aqueous layer!

• Adjust the pH of the aqueous layer to >10 using 10% NaOH or saturated

  .

• The bisulfite adduct will decompose, regenerating the free Cyclopentanone-1-

  C.

• Extract with

  to recover your expensive starting material.[1]

Figure 1: Workflow for chemical separation of Cyclopentanone and Cyclopentanol using bisulfite extraction, including the recovery pathway for the isotope-labeled starting material.[1]

Part 2: Trace Impurity Removal (Girard's Reagent)

Q: The Bisulfite method left trace amounts (1-2%) of ketone. How do I get it to >99.9%?

A: Use Girard's Reagent T (Trimethylaminoacetohydrazide chloride).[1] This is a specialized reagent used when the ketone concentration is low, or for "polishing" a valuable product. It forms a water-soluble hydrazone derivative that is even more easily separated than the bisulfite adduct.

Protocol:

• Dissolve the crude alcohol in Ethanol (

  ) containing 10% Acetic Acid.

• Add a slight excess (1.2 eq relative to the estimated ketone impurity) of Girard’s Reagent T.

• Reflux for 30–60 minutes.

• Pour the mixture into water and extract with Ether/DCM.

  • Result: The alcohol extracts into the organic layer.[2] The ketone (now a hydrazone salt) remains strictly in the aqueous phase.

Part 3: Chromatographic Separation

Q: Can I just use a silica column?

A: Yes, but the separation is modest. Cyclopentanone and Cyclopentanol have distinct

values, but on a preparative scale, "tailing" can cause overlap.

TLC Conditions:

• Stationary Phase: Silica Gel 60 (

  )[1]

• Mobile Phase: Hexane : Ethyl Acetate (3:1)[1]

• Visualization:

  Stain (Alcohols stain bright yellow/brown; Ketones stain slowly or require DNP stain).[1]

Separation Logic:

• Cyclopentanone: Less polar.[1] Higher

  (~0.6 in 3:1 Hex:EtOAc).[1] Elutes first.

• Cyclopentanol: More polar (H-bonding).[1] Lower

  (~0.3 in 3:1 Hex:EtOAc).[1] Elutes second.

Part 4: Why NOT to Distill (Data Analysis)

Q: Why shouldn't I just distill the mixture?

A: The physical properties are too similar for small-scale efficiency. In isotope chemistry, you are often working with <5 grams. A fractional distillation column has a "hold-up volume" (material stuck on the glass) that can waste 200–500 mg of material. Furthermore, the boiling point gap is narrow.

Comparative Data Table:

Property	Cyclopentanone ( C Standard)	Cyclopentanol ( C Standard)	Impact on Separation
Boiling Point	130.6 °C	140.4 °C	.[1] Requires >30 theoretical plates for clean separation.[1]
Vapor Pressure	Higher	Lower	Significant co-distillation occurs (azeotrope-like behavior).[1]
Polarity	Moderate (Dipole)	High (H-Bonding)	Exploitable (Use Chromatography/Extraction).[1]
Derivatization	Forms Adducts (Bisulfite/Hydrazone)	Inert to Bisulfite	Exploitable (Best Method).[1]

Part 5: Analytical Verification

Q: How do I confirm the ketone is completely gone?

A: Carbon-13 NMR is the definitive test, especially since your material is

C enriched.

Diagnostic Signals (

):

• Cyclopentanone-1-

  C (Impurity):

  • Look for a sharp signal in the downfield carbonyl region .

  • Shift:

    (C=O).

• Cyclopentanol-1-

  C (Product):

  • Look for the carbinol carbon signal.[3]

  • Shift:

    (CH-OH).[1]

Pass Criteria: Absence of any peak >0.1% intensity in the 215–225 ppm region.

References

• Vogel, A. I.Vogel's Textbook of Practical Organic Chemistry, 5th Ed. Longman Scientific & Technical, 1989.

• Brindle, C. S., et al. "Separation of Aldehydes and Reactive Ketones from Mixtures Using a Bisulfite Extraction Protocol."[2] Organic Process Research & Development, 2017, 21(9), 1394–1403.[2] [1]

• Reich, H. J. "Bordwell pKa Table and NMR Data." University of Wisconsin-Madison Chemistry Department.[1] (Reference for 13C Chemical Shifts of Cyclopentanone/Cyclopentanol).

Sources

• 1. Cyclopentanone - Wikipedia [en.wikipedia.org]
• 2. Workup [chem.rochester.edu]
• 3. m.youtube.com [m.youtube.com]

Optimizing GC-MS parameters for detecting low-level Cyclopentanol(1-13c)

Status: Operational Agent: Dr. Aris Thorne, Senior Application Scientist Ticket ID: GCMS-ISO-CYC-001 Subject: Optimization of GC-MS Parameters for Low-Level Detection of Cyclopentanol(1-13c)

Executive Summary

Detecting trace levels of Cyclopentanol(1-13c) requires a departure from standard volatile organic compound (VOC) protocols. The primary challenges are the high polarity of the hydroxyl group (leading to adsorption in the inlet) and the necessity to distinguish the +1 Da mass shift of the isotope label from the natural

C abundance of unlabeled contaminants.

This guide prioritizes a derivatization workflow using MSTFA. While direct injection is possible, it is chemically unstable at trace levels (<1 ppm) due to active site adsorption in the GC liner.

Phase 1: Sample Preparation & Derivatization

Why this matters: At low concentrations, free hydroxyl groups interact with silanols in the glass liner, causing peak tailing and irreversible signal loss. Silylation caps the polar -OH group, improving volatility and peak shape.

The Reaction Mechanism

We utilize N-Methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA) to convert Cyclopentanol to Cyclopentanol-TMS.

Reaction:

Molecular Weight Shift:

• Native Cyclopentanol: MW 86[1]

• Cyclopentanol-TMS: MW 158

• Cyclopentanol(1-13c)-TMS: MW 159

Protocol: Trace Level Derivatization

• Extract: Prepare sample in a non-protic solvent (e.g., Dichloromethane or Ethyl Acetate). Do not use Methanol.

• Dry: Ensure sample is water-free (anhydrous

  ). Moisture destroys MSTFA.

• React: Add 50 µL MSTFA to 100 µL sample extract.

• Incubate: 30 minutes at 60°C.

• Cool & Inject: Inject directly.

Phase 2: GC-MS Acquisition Parameters

1. Chromatographic Separation

Use a non-polar column for the TMS derivative. A standard "Wax" column is not recommended for TMS derivatives due to phase bleed interference at the low masses we are monitoring.

Parameter	Setting	Rationale
Column	DB-5MS UI (30m x 0.25mm x 0.25µm)	"Ultra Inert" (UI) is non-negotiable for trace analysis to prevent active site adsorption.
Inlet Mode	Splitless	Maximizes sample transfer to column. Purge valve on at 0.75 min.
Inlet Temp	250°C	Sufficient to volatilize the TMS derivative (BP < 200°C).
Carrier Gas	Helium @ 1.2 mL/min	Constant flow mode maintains separation efficiency during temp ramp.
Oven Program	50°C (1 min) 10°C/min 280°C	Low initial temp focuses the volatile analyte at the head of the column.

2. Mass Spectrometry (SIM Mode Optimization)

For trace analysis, Selected Ion Monitoring (SIM) is required.[2] You must monitor specific ions rather than scanning the full range.

Target Ions (Electron Ionization, 70 eV):

• Cyclopentanol-TMS (Unlabeled):

  • Target Ion:m/z 143 (

    , loss of methyl group). This fragment retains the ring and the label.

  • Qualifier: m/z 75.

• Cyclopentanol(1-13c)-TMS (Labeled):

  • Target Ion:m/z 144 (

    ). The at position 1 is retained in the ring structure.

  • Qualifier: m/z 159 (Molecular Ion, often weak but specific).

Note on m/z 73: You will see a massive peak at m/z 73 (

). Do not use this for quantification. It does not contain the cyclopentyl ring and therefore cannot distinguish between labeled and unlabeled forms.

Dwell Time Calculation

To define a peak properly, you need 15–20 points across the peak.

• Average Peak Width (Base): ~4 seconds.

• Required Cycle Time:

  .

• Number of Ions:[3][4] 4 (143, 144, 75, 159).

• Optimal Dwell Time:

  .

Troubleshooting & FAQs

Q1: I see a strong signal at m/z 73, but no signal at m/z 144 for my labeled standard.

Diagnosis: This indicates successful derivatization (the TMS group is present) but potential loss of the ring structure or poor ionization efficiency. Solution:

• Check Trap/Source: A dirty ion source causes fragmentation to increase, obliterating the higher mass ions (143/144) and leaving only the stable TMS fragment (73). Clean the source.

• Moisture Contamination: If the sample was wet, MSTFA hydrolyzes to siloxanes. Look for peaks at m/z 207, 281 (column bleed/septum bleed) which might suppress ionization.

Q2: My calibration curve for the 1-13C isotope is non-linear at the low end.

Diagnosis: "Crosstalk" from natural abundance

. Explanation: Unlabeled cyclopentanol has a natural abundance of ~1.1% per carbon. With 5 carbons, ~5.5% of your unlabeled matrix will show up at the labeled mass (m/z 144). Solution: You must apply a mathematical correction or use a blank matrix subtraction. (Note: 0.055 is an approximation; determine the exact ratio experimentally using a pure unlabeled standard).

Q3: Can I inject Cyclopentanol directly without MSTFA?

Diagnosis: Yes, but with severe caveats. Risk: Cyclopentanol is a secondary alcohol. On a standard column, it tails badly. In SIM mode, tailing reduces the signal-to-noise ratio (height decreases as width increases). Mitigation: If you must avoid derivatization, use a DB-WAX UI column and monitor m/z 57 and m/z 86 . However, sensitivity will be 10-50x lower than the TMS method.

References

• Agilent Technologies. (2020). Optimizing Conditions for GC/MS Analyses: Scan vs. SIM. Retrieved from [Link]

• National Institute of Standards and Technology (NIST). (2023). Cyclopentanol Mass Spectrum (Electron Ionization). NIST Chemistry WebBook, SRD 69.[1][5][6] Retrieved from [Link]

Sources

• 1. Cyclopentanol [webbook.nist.gov]
• 2. Limits of detections for the determination of mono- and dicarboxylic acids using gas and liquid chromatographic methods coupled with mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. agilent.com [agilent.com]
• 4. Understanding MRM Fundamentals: Dwell Time, Cycle Time, and Duty Cycle | Separation Science [sepscience.com]
• 5. Cyclopentanol [webbook.nist.gov]
• 6. Cyclopentanol [webbook.nist.gov]

Resolving overlapping peaks in 13C NMR of labeled cyclopentanol

Topic: Resolving Overlapping Peaks in 13C NMR of Labeled Cyclopentanol Content Type: Technical Support Hub (Troubleshooting & FAQs) Audience: Researchers, Scientists, Drug Development Professionals

Technical Support Center: High-Resolution NMR of C-Labeled Cyclopentanol

Status: Operational Ticket ID: #NMR-CP-13C-RES Assigned Specialist: Dr. A. Vance, Senior Application Scientist[1]

Executive Summary

Analyzing uniformly labeled (

C-U) cyclopentanol presents a unique "perfect storm" of spectral complexity. You are likely facing two distinct interference mechanisms:[1]

• The Multiplet Forest:

  C- C scalar coupling ( Hz) splits every signal, turning simple singlets into complex multiplets that overlap.[1]

• Symmetry & Dynamics: The pseudo-symmetry of the cyclopentane ring (C2/C5 and C3/C4 equivalence) often collapses signals, while ring-puckering dynamics can cause line broadening at ambient temperatures.

This guide provides the protocols to decouple these interactions and resolve your spectrum.

The Core Issue: "My peaks are split and overlapping."

Diagnosis: C- C Scalar Coupling

In natural abundance NMR,

C neighbors are statistically rare.[1][2] In your labeled sample, every carbon has a C neighbor. Standard proton decoupling removes - C splitting, but it does not remove C- C splitting.[1]

Symptom:

• C1 (Carbinol): Appears as a doublet of triplets (dt) or complex multiplet due to coupling with C2 and C5.

• C2/C5: Appears as a doublet of doublets (dd) due to C1 and C3/4.

Solution: Constant-Time HSQC (CT-HSQC)

You must switch from a standard HSQC to a Constant-Time (CT) HSQC .[1][3]

The Mechanism: In a standard HSQC, the

C chemical shift evolves for a variable time .[3] In CT-HSQC, the total evolution time is kept fixed, and the 180° pulse moves within this window. If is set to , the homonuclear carbon couplings are refocused at the end of the period, effectively "decoupling" the carbon dimension.

Protocol: Setting up CT-HSQC

• Select Pulse Sequence: Look for hsqcctetgpsp (Bruker) or gHSQC_CT (Varian/Agilent).[1]

• Calculate Delay (

  ):

  • Average aliphatic

    in cyclopentanol is Hz.[1]

  • Set

    .[1]

  • Recommended Value: 26.6 ms to 28.0 ms .[1]

• Processing:

  • The resulting F1 projection will show singlets (decoupled from neighbors) instead of multiplets.

  • Note: This also improves sensitivity by collapsing multiplet intensity into a single line.[1]

The Secondary Issue: "C2/C5 and C3/C4 are indistinguishable."

Diagnosis: Chemical Shift Equivalence & Solvent Effects

Cyclopentanol possesses a plane of symmetry passing through C1.[1] This makes C2 chemically equivalent to C5, and C3 equivalent to C4. If these peaks overlap with each other or impurities, you must alter the chemical environment.

Solution: Solvent Titration & Shift Reagents

Do not rely solely on CDCl3.[1] The magnetic anisotropy of aromatic solvents can induce significant shifts in cyclic systems.

Data Table: Estimated Chemical Shift Dispersion (ppm) Values are approximate relative shifts to illustrate dispersion power.

Solvent	C1 (CH-OH)	C2/C5 ( )	C3/C4 ( )	Resolution Strategy
CDCl3	74.2	35.5	24.1	Baseline.[1] Often crowded.[1]
Benzene-d6	73.8	36.1	24.5	Recommended. Induces ASIS (Aromatic Solvent-Induced Shift).[1]
Pyridine-d5	75.1	37.2	25.3	Strong deshielding; breaks accidental overlaps.[1]
Methanol-d4	74.5	35.8	24.3	Use if H-bonding is required to stabilize conformation.[1]

Protocol: The "Drop-In" Titration

• Dissolve sample in 600µL CDCl3. Acquire 1D

  C.

• Add 50µL of Benzene-d6 directly to the tube.

• Vortex and acquire.[1]

• Observe peak migration.[1] If resolution improves, switch to 100% Benzene-d6.

The Advanced Issue: "Peaks are broad or missing."

Diagnosis: Conformational Exchange (Ring Puckering)

Cyclopentane rings undergo "pseudorotation" (envelope/twist conformations).[1] At room temperature (298 K), the exchange rate between these puckered conformers is often intermediate on the NMR timescale, leading to coalescence (broadening) of signals.

Solution: Variable Temperature (VT) NMR

You must push the exchange into the "Fast" or "Slow" limit.

Decision Matrix:

• Heat (Fast Exchange):

  • Target: 315 K - 325 K.

  • Result: Sharp, averaged signals.

  • Risk: Sample degradation.[1]

• Cool (Slow Exchange):

  • Target: 230 K - 250 K.

  • Result: "Freezing" the conformers. You may see splitting of C2/C5 into distinct non-equivalent peaks if the symmetry is broken by the frozen conformation.

  • Recommendation: Start by heating to 310 K. It is usually sufficient to sharpen the lines for assignment.

Visual Troubleshooting Workflows

Workflow 1: Resolving Overlaps

Caption: Logical decision tree for selecting the correct experiment based on spectral symptoms.

[1]

Workflow 2: Pulse Sequence Logic

Caption: Comparison of magnetization transfer pathways in Standard vs. Constant-Time HSQC.

[1]

Frequently Asked Questions (FAQ)

Q: Can I use INADEQUATE to resolve the spectrum? A: While 2D INADEQUATE filters for double-quantum coherence (tracing C-C bonds directly), it is extremely insensitive. For a simple molecule like cyclopentanol, it is overkill. 1,1-ADEQUATE is a more modern, sensitive alternative if you absolutely need to trace the carbon backbone connectivity, but CT-HSQC is superior for simple resolution enhancement [1].

Q: My CT-HSQC signal intensity is inverted (negative peaks). Why? A: This is a feature, not a bug. The sign in CT-HSQC depends on the topology (number of carbon neighbors) and the delay

.

• If

  : All signals should be positive.[1]

• If you see negative peaks, your

  estimate might be off, or you are seeing aliasing. Ensure your spectral width in F1 is sufficient (approx 80 ppm for aliphatics).[1]

Q: Why not just use a higher field (e.g., 800 MHz)? A: Higher field strength increases chemical shift dispersion (Hz), which helps with overlap, but it does not change the J-coupling constant (Hz). The multiplets will remain. You need the pulse sequence solution (CT-HSQC) regardless of field strength [2].

References

• Vuister, G. W., & Bax, A. (1992). Resolution enhancement and spectral editing of uniformly 13C-enriched proteins by homonuclear broadband 13C decoupling.[1] Journal of Magnetic Resonance, 98(2), 428-435. Link

• Santoro, J., & King, G. C. (1992). A constant-time 2D oversampled HSQC experiment for high resolution signal detection in 13C-enriched biomolecules. Journal of Magnetic Resonance, 97(1), 202-207. Link

• Cavanagh, J., et al. (2007).[4] Protein NMR Spectroscopy: Principles and Practice. Academic Press.[1] (Standard reference for CT-HSQC physics).

• Reich, H. J. (2022). Structure Determination Using NMR. University of Wisconsin-Madison.[1] (Source for solvent effects and chemical shift data). Link

Sources

• 1. Cyclopentanol(96-41-3) 13C NMR [m.chemicalbook.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. 2D CT-HSQC Experiment [imserc.northwestern.edu]
• 4. 13C-HSQC (Conventional vs Constant-time) – How to Run Solution State NMR Experiments [nmrexperimentsdcf.ws.gc.cuny.edu]

Technical Support Center: Storage and Handling of Cyclopentanol(1-13c)

Welcome to the technical support guide for Cyclopentanol(1-13c). This resource is designed for researchers, scientists, and drug development professionals to ensure the long-term stability and integrity of this valuable isotopically labeled compound. This guide provides in-depth information on preventing oxidation and other forms of degradation through proper storage and handling, alongside troubleshooting advice for common experimental issues.

Frequently Asked Questions (FAQs)

Q1: What is Cyclopentanol(1-13c) and how does the isotopic label affect its properties?

Cyclopentanol(1-13c) is cyclopentanol where the carbon atom at position 1, bonded to the hydroxyl group, is a heavy isotope of carbon (¹³C) instead of the common ¹²C.[1] For most chemical and physical properties, this substitution results in negligible differences. The molecular weight is slightly higher, and there may be minor kinetic isotope effects in reactions involving the C1-O bond, but its general reactivity, solubility, and appearance as a colorless, viscous liquid remain the same as unlabeled cyclopentanol.[1][2][3] However, for analytical purposes, particularly in mass spectrometry (MS) and nuclear magnetic resonance (NMR) spectroscopy, the ¹³C label provides a distinct signal, making it an invaluable tracer in metabolic studies and mechanistic investigations.[4][5]

Q2: What is the primary cause of degradation for Cyclopentanol(1-13c) during storage?

The primary degradation pathway for Cyclopentanol(1-13c), like other secondary alcohols, is oxidation. The secondary alcohol group is susceptible to oxidation to form the corresponding ketone, cyclopentanone.[2][6][7] This process can be initiated by atmospheric oxygen (autoxidation), light, heat, or trace metal impurities.[8][9]

Q3: What are the ideal storage conditions to prevent oxidation?

To minimize oxidation and ensure the long-term stability of Cyclopentanol(1-13c), the following storage conditions are recommended:

Parameter	Recommendation	Rationale
Temperature	Store at 2-8°C. For long-term storage, consider temperatures as low as -20°C.[10]	Lower temperatures slow down the rate of chemical reactions, including oxidation.
Atmosphere	Store under an inert atmosphere (e.g., argon or nitrogen).[10][11]	Replacing oxygen in the headspace of the container minimizes the potential for autoxidation.
Light	Store in an amber glass vial or protect from light.[9]	Light, particularly UV light, can provide the energy to initiate radical chain reactions that lead to oxidation.
Container	Use a tightly sealed, air-impermeable container. For volatile standards, specialized vials with PTFE-lined caps are recommended.[8][9][12]	Prevents exposure to atmospheric oxygen and moisture.

Q4: How can I tell if my sample of Cyclopentanol(1-13c) has degraded?

The primary oxidation product of cyclopentanol is cyclopentanone.[2][13] The presence of cyclopentanone can be detected using several analytical techniques:

• Gas Chromatography-Mass Spectrometry (GC-MS): This is a highly sensitive method to separate and identify volatile compounds. The appearance of a peak corresponding to the mass of cyclopentanone would indicate degradation.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹³C NMR can be particularly useful. A new signal in the carbonyl region (around 220 ppm) would indicate the formation of cyclopentanone. In ¹H NMR, the disappearance of the proton on the hydroxyl-bearing carbon and the appearance of new signals for the alpha-protons of the ketone would be observed.

• Infrared (IR) Spectroscopy: The appearance of a strong absorption band around 1740 cm⁻¹, characteristic of a carbonyl (C=O) stretch, would suggest the presence of cyclopentanone.

A change in the physical appearance of the liquid, such as discoloration, or the presence of crystals or precipitates, could also be a sign of degradation.[9]

Q5: Does the ¹³C label itself influence the stability of the compound?

Stable isotopes like ¹³C do not emit radiation and therefore do not cause the radiolytic decomposition seen with radioactive isotopes.[11][14] While there can be a kinetic isotope effect, where the bond to the heavier isotope is slightly stronger and may react slower, this generally imparts a minor increase in stability rather than decreasing it. For practical storage purposes, the stability of Cyclopentanol(1-13c) can be considered the same as unlabeled cyclopentanol.

Troubleshooting Guide

This section addresses specific issues that may arise during the use of Cyclopentanol(1-13c) in your experiments.

Observed Problem	Potential Cause(s)	Recommended Solution(s)
Inconsistent results in metabolic labeling studies.	1. Degradation of the Cyclopentanol(1-13c) stock solution leading to lower effective concentration. 2. Incomplete dissolution or precipitation of the compound in the experimental medium.	1. Verify the purity of your stock solution using GC-MS or NMR (see Protocol 1). 2. Prepare fresh stock solutions. 3. Ensure the solvent used is appropriate and the compound is fully dissolved before use.
Appearance of an unexpected peak in GC-MS analysis corresponding to cyclopentanone.	Oxidation of the sample has occurred. This could be due to improper storage or handling.	1. Review storage conditions (see FAQs). Ensure the container is sealed tightly and stored under an inert atmosphere. 2. Avoid repeated freeze-thaw cycles. Aliquot the stock solution into smaller, single-use vials. 3. Minimize the time the sample is exposed to air and room temperature when preparing for an experiment.
Low isotopic enrichment in downstream metabolites.	1. The concentration of the labeled precursor is too low. 2. The incubation time is not optimal for the biological system under study. 3. The metabolic pathway being investigated is not highly active under the experimental conditions.	1. Confirm the concentration of your Cyclopentanol(1-13c) stock. 2. Perform a time-course experiment to determine the optimal labeling duration. 3. Optimize experimental conditions (e.g., cell density, nutrient availability) to ensure the pathway of interest is active.

Visualizations and Workflows

Oxidation Pathway of Cyclopentanol(1-13c)

The primary degradation pathway of concern is the oxidation of the secondary alcohol to a ketone.

Caption: Oxidation of Cyclopentanol(1-13c) to Cyclopentanone(1-13c).

Recommended Storage and Handling Workflow

To maintain the integrity of your Cyclopentanol(1-13c), a systematic approach to storage and handling is crucial.

Caption: Recommended workflow for storage and handling of Cyclopentanol(1-13c).

Experimental Protocols

Protocol 1: Purity Assessment by GC-MS

Objective: To quantify the purity of Cyclopentanol(1-13c) and detect the presence of its primary oxidation product, cyclopentanone.

Materials:

• Cyclopentanol(1-13c) sample

• High-purity solvent (e.g., dichloromethane or ethyl acetate)

• GC-MS system with a suitable capillary column (e.g., DB-5ms)

Procedure:

• Sample Preparation:

  • Prepare a 1 mg/mL stock solution of your Cyclopentanol(1-13c) in the chosen solvent.

  • Perform a serial dilution to a final concentration of approximately 10 µg/mL.

• GC-MS Parameters (Example):

  • Injector Temperature: 250°C

  • Oven Program: Start at 50°C, hold for 2 minutes, then ramp to 250°C at 10°C/min.

  • Carrier Gas: Helium at a constant flow rate of 1 mL/min.

  • MS Ion Source Temperature: 230°C

  • MS Quadrupole Temperature: 150°C

  • Scan Range: m/z 35-350

• Data Analysis:

  • Identify the peak for Cyclopentanol(1-13c) based on its retention time and mass spectrum (M+1 of 87.12).

  • Search for a peak corresponding to Cyclopentanone(1-13c). Its retention time will be shorter than cyclopentanol, and its mass spectrum will show a molecular ion corresponding to its mass.

  • Calculate the relative peak areas to determine the percentage of purity.

Self-Validation: Run a certified reference standard of cyclopentanol and cyclopentanone to confirm retention times and fragmentation patterns on your system.

Protocol 2: Inert Atmosphere Handling

Objective: To prepare a solution of Cyclopentanol(1-13c) for an experiment while minimizing exposure to atmospheric oxygen.

Materials:

• Vial of Cyclopentanol(1-13c)

• Source of dry inert gas (argon or nitrogen) with a regulator and needle adapter

• Dry, degassed solvent

• Gastight syringes

• Septum-capped reaction vial

Procedure:

• Allow the vial of Cyclopentanol(1-13c) to warm to room temperature before opening to prevent condensation of moisture.

• Pierce the septum of the vial with a needle connected to the inert gas line and another needle to act as a vent.

• Gently flush the headspace of the vial with the inert gas for 1-2 minutes.

• Remove the vent needle, then the gas inlet needle. The vial now has a positive pressure of inert gas.

• Using a clean, dry, gastight syringe, pierce the septum and withdraw the desired volume of Cyclopentanol(1-13c).

• Transfer the liquid to a septum-capped reaction vial that has also been flushed with inert gas.

• Add the degassed solvent to the reaction vial using a separate syringe.

• After use, re-flush the headspace of the original Cyclopentanol(1-13c) vial with inert gas before returning to storage.

Justification: This procedure, common in air-sensitive chemistry, creates a physical barrier of inert gas that prevents atmospheric oxygen from coming into contact with the reactive compound, thereby inhibiting oxidation.[11]

References

• Loba Chemie. (2016). CYCLOPENTANOL FOR SYNTHESIS MSDS. [Link]

• Moravek, Inc. (n.d.). How To Store And Dispose Of Radiolabeled Compounds. [Link]

• University of California, Los Angeles. (n.d.). Peroxide Forming Chemicals: Management, Retention and Storage. [Link]

• Jee, H., et al. (2012). Production of Isotopically Labeled Standards from a Uniformly Labeled Precursor for Quantitative Volatile Metabolomic Studies. Journal of Agricultural and Food Chemistry, 60(21), 5336-5343. [Link]

• Wikipedia. (n.d.). Cyclopentanol. [Link]

• Chemistry LibreTexts. (2024). 17.7: Oxidation of Alcohols. [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 7298, Cyclopentanol. [Link]

• Royal Society of Chemistry. (2021). Low-temperature autooxidation of cyclopentanone and 3-pentanone: the critical role of competing radical chain branching and chain inhibiting pathways. Physical Chemistry Chemical Physics, 23(4), 2534-2551. [Link]

• ResearchGate. (n.d.). Table 3 . Principal Features of Enzymatic (ADH) Oxidation Methods for.... [Link]

• Moravek, Inc. (n.d.). How To Properly Store Your Radiolabeled Compounds. [Link]

• ResearchGate. (2007). Effect of the reaction conditions on the oxidation of cyclopentanol by RuCl3 dissolved in BMI.BF4 (3 mL). [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 66995318, Cyclopentanol(1-13c). [Link]

• Study Mind. (n.d.). Alcohol oxidation (A-Level Chemistry). [Link]

• ResearchGate. (n.d.). Activities of enzymes of cyclopentanol oxidation in extracts.... [Link]

• ACE Organic. (2009). Oxidation of Cyclopentylmethanol Using Sodium Dichromate and Sulfuric Acid. [Link]

• Allen. (n.d.). Oxidation of cyclopentanol to cyclopentanone can be accomplished by using. [Link]

• National Center for Biotechnology Information. (2010). Nonstatistical 13C Distribution during Carbon Transfer from Glucose to Ethanol during Fermentation Is Determined by the Catabolic Pathway Exploited. [Link]

• Royal Australian Chemical Institute. (n.d.). Estimation of Alcohol Content in Wine by Dichromate Oxidation followed by Redox Titration. [Link]

• Science Ready. (n.d.). Sodium, Lucas & Oxidation Tests For Alcohols – HSC Chemistry. [Link]

• Wikipedia. (n.d.). Isotopic labeling. [Link]

• Doc Brown's Chemistry. (2025). C-13 nmr spectrum of ethanol analysis of chemical shifts ppm. [Link]

• Chemguide. (n.d.). Oxidation of alcohols. [Link]

• bioRxiv. (2025). Optimization of 13C stable isotope labeling for the study of tricarboxylic cycle intermediates in mouse models. [Link]

Sources

• 1. Cyclopentanol(1-13c) | C5H10O | CID 66995318 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Cyclopentanol - Wikipedia [en.wikipedia.org]
• 3. Cyclopentanol | C5H10O | CID 7298 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Isotopic labeling - Wikipedia [en.wikipedia.org]
• 5. C-13 nmr spectrum of ethanol analysis of chemical shifts ppm interpretation of C-13 chemical shifts ppm of ethyl alcohol doc brown's advanced organic chemistry revision notes [docbrown.info]
• 6. studymind.co.uk [studymind.co.uk]
• 7. Oxidation of cyclopentanol to cyclopentanone can be accomplished by using [allen.in]
• 8. lobachemie.com [lobachemie.com]
• 9. Peroxide Forming Chemicals: Management, Retention and Storage | Office of Clinical and Research Safety [vumc.org]
• 10. pubs.acs.org [pubs.acs.org]
• 11. moravek.com [moravek.com]
• 12. fishersci.com [fishersci.com]
• 13. Low-temperature autooxidation of cyclopentanone and 3-pentanone: the critical role of competing radical chain branching and chain inhibiting pathways - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 14. moravek.com [moravek.com]

Technical Support Center: Minimizing Proton Exchange in Cyclopentanol(1-13c) Analysis

Status: Operational Ticket ID: #CP-13C-EXCH-001 Assigned Specialist: Senior Application Scientist, NMR Spectroscopy Division

Introduction: The "Disappearing" Coupling Challenge

Welcome to the Advanced NMR Support Center. You are likely here because your Cyclopentanol(1-13c) analysis is showing a broad singlet for the hydroxyl (-OH) proton, or you have completely lost the expected scalar coupling between the

C-label and the hydroxyl proton ( ).

In

C-labeled alcohols, the proton exchange rate ( ) is the critical variable.

• Fast Exchange: The -OH proton detaches and re-attaches faster than the NMR timescale. The scalar coupling (

  ) is averaged to zero. The signal broadens or vanishes.[1]

• Slow Exchange (The Goal): The -OH proton remains attached long enough to transmit spin information. You observe sharp multiplets: a doublet of doublets (coupling to H1 and

  C1).

This guide provides the protocols to force your sample into the "Slow Exchange" regime.

Module 1: Solvent Selection Strategy

The Problem: Chloroform-d (

) is the default solvent for many organic chemists, but it is detrimental for labile proton analysis. It often contains trace Hydrochloric Acid (DCl) from photolysis, which acts as a potent catalyst for proton exchange.

The Solution: You must switch to a solvent that acts as a Hydrogen Bond Acceptor (HBA).

Comparative Solvent Data

Solvent	Dielectric Constant ( )	Exchange Mechanism	Suitability for Cyclopentanol(1-13c)
Chloroform-d ( )	4.8	Acid-catalyzed (via trace DCl/H O)	Critical Failure. Rapid exchange collapses multiplets.
Methanol-d ( )	32.7	Direct exchange with solvent deuterium	Poor. The -OH proton exchanges with solvent -OD.
Acetone-d	20.7	H-bond stabilization	Good. Moderate stabilization, but requires very low temps.
DMSO-d	46.7	Strong H-bond encapsulation	Excellent. Forms a tight solvent cage around -OH, raising the activation energy for exchange.

Mechanism of Stabilization

In DMSO, the sulfoxide oxygen forms a strong hydrogen bond with the cyclopentanol hydroxyl group. This "anchors" the proton, shielding it from intermolecular exchange.

Figure 1: Mechanistic difference between acidic environments (CDCl3) and H-bond accepting environments (DMSO).

Module 2: The "Ultra-Dry" Sample Preparation Protocol

Even in DMSO, trace water acts as a shuttle for protons, catalyzing exchange. You must remove water to below equimolar levels relative to your solute.

Required Materials

• Solvent: DMSO-d

  (99.9% D, "Ampoule" grade preferred).

• Drying Agent: Activated 3A or 4A Molecular Sieves (Beads/Pellets, not powder).

• Glassware: Oven-dried NMR tubes and pipettes (stored in desiccator).

Step-by-Step Protocol

• Sieve Activation:

  • Place molecular sieves in a crucible.

  • Heat to 300°C for 3 hours or flame-dry under high vacuum.

  • Why: Commercial sieves adsorb moisture immediately upon opening. Using "fresh" sieves from a jar often adds water to dry DMSO.

• Solvent Pre-Drying:

  • Add 5-10 activated pellets directly to the DMSO-d

    stock bottle (or a secondary vial).

  • Let stand for 12-24 hours.

  • Note: Do not put sieves inside the NMR tube if possible, as they distort magnetic susceptibility (shimming issues).

• Sample Dissolution:

  • Weigh Cyclopentanol(1-13c) into a dry vial.

  • Transfer dry DMSO-d

    using a dedicated dry syringe or oven-dried pipette.

  • Critical: Avoid filtering through cotton or paper, which are hygroscopic. If filtration is necessary, use a glass wool plug dried in the oven.

• Sealing:

  • Cap the NMR tube immediately. Wrap with Parafilm or use a Teflon-lined screw cap if available.

Module 3: Acquisition Parameters & Temperature Control

If the "Ultra-Dry" protocol is insufficient, you must manipulate the thermodynamics of the exchange reaction using the NMR spectrometer's Variable Temperature (VT) unit.

The Temperature Effect

The rate of chemical exchange (

) decreases as temperature ( ) decreases. By lowering , you freeze the exchange mechanism.

Experimental Workflow

• Initial Scan (298 K / 25°C):

  • Run a standard

    H spectrum.

  • Check the -OH region (4.0 - 5.5 ppm in DMSO).

  • Status Check: Is it a sharp doublet/multiplet? If yes, proceed. If broad, go to Step 2.

• Cooling Phase (Stepwise):

  • Lower temperature to 283 K (10°C) . Shim and acquire.[2]

  • If still broad, lower to 273 K (0°C) .

  • Note: DMSO freezes at 19°C, but supercooling is possible in narrow tubes, or you may need Acetone-d

    for temperatures below 0°C.

  • Recommendation: If DMSO freezes, switch to Acetone-d

    and cool to -40°C (233 K) . This is the "nuclear option" that almost guarantees slow exchange.

• Decoupling Setup (For 1-13C Confirmation):

  • To verify the

    C label position, acquire a C-decoupled H spectrum (e.g., zgc pulse sequence with decoupling on).

  • Compare with the coupled spectrum. The -OH multiplet should simplify (collapse of the

    doublet component) if exchange is successfully stopped.

Module 4: Troubleshooting & FAQs

Figure 2: Decision tree for troubleshooting broad hydroxyl signals.

Q1: I see a triplet for the -OH proton. Is this correct?

A: No, not for Cyclopentanol(1-13c).

• In a non-labeled sample, the -OH couples to the H1 proton (

  Hz), appearing as a doublet.

• In your

  C-labeled sample, the -OH couples to H1 AND the C nucleus ( Hz).

• You should see a doublet of doublets (dd) .[3] If you see a triplet, it might be a coincidental overlap of coupling constants (

  ), or you are looking at water (usually a broad singlet/triplet depending on pH).

Q2: Can I use D O shake to clean up the spectrum?

A: ABSOLUTELY NOT. Adding D

O forces the exchange: . This will make your -OH signal disappear entirely (exchanged for deuterium, which is silent in H NMR). This confirms the peak identity but destroys the coupling information you are trying to measure.

Q3: My DMSO is frozen in the tube. What now?

A: You cooled it too far. DMSO freezes at ~19°C.

• Immediate Fix: Warm to 25°C.

• Long term:[2] If you need low temperatures (< 0°C) to stop exchange, you must use Acetone-d

  . Acetone remains liquid down to -94°C, allowing you to access the "slow exchange" regime easily.

References

• Abraham, R. J., et al. (2006).[4] "

  H chemical shifts in NMR: Part 23, the effect of dimethyl sulphoxide versus chloroform solvent on H chemical shifts." Magnetic Resonance in Chemistry.
  • Relevance: Establishes DMSO as the superior solvent for stabilizing labile protons via hydrogen bonding.

• Burfield, D. R., & Smithers, R. H. (1978). "Desiccant Efficiency in Solvent Drying. 3. Dipolar Aprotic Solvents." Journal of Organic Chemistry.

  • Relevance: The authoritative protocol for using molecular sieves (3A/4A) to dry solvents like DMSO and Acetone.

• Silverstein, R. M., et al. "Spectrometric Identification of Organic Compounds." Wiley.[4]

  • Relevance: Standard text explaining the mechanics of proton exchange and the dependence on temper

• Claridge, T. D. W. (2016).[2] "High-Resolution NMR Techniques in Organic Chemistry." Elsevier.

  • Relevance: Detailed methodologies for variable temperature (VT) NMR and decoupling experiments.

Sources

• 1. researchgate.net [researchgate.net]
• 2. molecularsievedesiccants.com [molecularsievedesiccants.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. 1H chemical shifts in NMR: Part 23, the effect of dimethyl sulphoxide versus chloroform solvent on 1H chemical shifts - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Technical Guide: Comparative 1H NMR Analysis of Cyclopentanol vs. Cyclopentanol(1-13C)

Executive Summary

This guide provides a definitive technical comparison between the proton nuclear magnetic resonance (

H NMR) spectra of Cyclopentanol (natural abundance) and Cyclopentanol(1-13C) (isotopically labeled at the carbinol carbon).

The Verdict: The spectra are identical with one critical exception. In the labeled compound, the methine proton (H1) signal at

4.34 ppm undergoes massive splitting into a doublet due to heteronuclear spin-spin coupling ( Hz). This transforms the standard multiplet observed in the unlabeled compound into two distinct clusters of peaks separated by approximately 0.2–0.3 ppm, often mistaken for impurities by inexperienced analysts.

Theoretical Framework: The Spin Physics

To interpret these spectra correctly, one must understand the nuclear spin states involved.

• Cyclopentanol (Natural Abundance): The carbon skeleton is 98.9%

  C.
  • C Nucleus: Spin quantum number .[1] It is magnetically inactive and invisible to NMR.

  • Result: The proton at C1 (H1) only couples with neighboring protons (H2, H5).

• Cyclopentanol(1-13C): The C1 position is enriched with

  C.[2]
  • C Nucleus: Spin quantum number . It possesses a magnetic moment similar to a proton.

  • Result: The H1 proton experiences a strong through-bond interaction (scalar coupling) with the C1 nucleus, in addition to the standard H-H couplings.

Interaction Diagram

The following diagram illustrates the difference in magnetic environments governing the H1 signal.

Figure 1: Comparison of nuclear spin interactions. In the labeled compound, the strong C-H coupling dominates the splitting pattern.

Experimental Protocol

To ensure reproducible data and clear visualization of the coupling constants, follow this standardized workflow.

Materials

• Solvent: Chloroform-d (

  ) (99.8% D) + 0.03% TMS (Tetramethylsilane) as internal reference.

• Concentration: ~10-15 mg of sample in 0.6 mL solvent.

• Instrument: 300 MHz or higher (500 MHz recommended for resolving H2/H3 multiplets).

Workflow

• Sample Prep: Dissolve cyclopentanol in

  . Ensure the solution is clear; filter if necessary to remove particulates that degrade shimming.

• Acquisition Parameters:

  • Pulse Angle: 30°

  • Relaxation Delay (D1): 1.0 s (sufficient for qualitative H1 analysis).

  • Scans (NS): 16 (Unlabeled) vs. 8 (Labeled -

    C satellites are 100% intensity here).

• Processing:

  • Apply Exponential Multiplication (EM) with Line Broadening (LB) = 0.3 Hz.

  • Phase correction: Manual phasing is critical for the wide doublet in the labeled sample.

Detailed Spectral Analysis

A. The Unlabeled Spectrum (Baseline)

In the natural abundance spectrum, the H1 proton appears as a multiplet.

• Chemical Shift:

  4.34 ppm.

• Multiplicity: Pseudo-quintet (tt).

• Coupling: It couples to four neighboring protons (two on C2, two on C5). Since the ring is flexible, these often average out to a single coupling constant (

  Hz), creating a pentet appearance ( rule, where ).

B. The Labeled Spectrum (Cyclopentanol-1-13C)

The spectrum looks identical in the aliphatic region (1.0–2.0 ppm), but the H1 signal at 4.34 ppm changes drastically.

• Primary Effect (

  ): The H1 signal splits into a large doublet.[3] The spacing between the two centers of this doublet is the heteronuclear coupling constant, typically 140–150 Hz for secondary alcohols.

• Secondary Effect (Fine Structure): Each "leg" of the large doublet retains the original H-H coupling. Therefore, you see two pseudo-quintets separated by ~145 Hz.

• Isotope Shift: The center of the doublet in the

  C compound may be slightly upfield (shielded) compared to the C singlet, typically by roughly 0.002 ppm (2 ppb), a phenomenon known as the intrinsic isotope shift .

Comparative Data Table

Feature	Cyclopentanol ( C)	Cyclopentanol(1-13C)
H1 Chemical Shift	4.34 ppm (Center)	4.34 ppm (Center of doublet)
H1 Multiplicity	Multiplet (Pseudo-quintet)	Doublet of Multiplets (dm)
Dominant Coupling	Hz (Vicinal)	Hz (Geminal)
H2, H5 Signals	Multiplet (~1.6 - 1.8 ppm)	Multiplet (Broadened by small )
Carbon Satellites	Visible at 1.1% intensity	Main signal (100% intensity)

Analysis Logic Diagram

Use this flow to validate your product identity.

Figure 2: Decision tree for identifying 13C-enrichment via proton NMR.

Advanced Nuances for Researchers

Decoupling Experiments

If you are unsure if a split signal is due to

C coupling or a mixture of two different compounds:

• Protocol: Run a

  C-decoupled H NMR (often denoted as 1H{13C}).

• Result: If the sample is Cyclopentanol(1-13C), applying

  C decoupling during acquisition will collapse the large doublet back into the single multiplet observed in the natural abundance spectrum. This is the "smoking gun" verification.

The "Satellite" Perspective

A helpful way to visualize the labeled spectrum is to realize it represents the

C satellites of the normal spectrum, but magnified to 100% intensity. In a standard spectrum of unlabeled cyclopentanol, if you zoom in vertically by 100x, you will see the exact spectrum of the labeled compound flanking the main peak.

Long-Range Coupling

While the H1 splitting is the most dramatic, the protons at C2 and C5 (adjacent to the label) will experience

coupling (typically < 5 Hz). This often manifests as a subtle broadening of the multiplets in the 1.5–1.9 ppm range, making the aliphatic region look less "sharp" than the unlabeled counterpart.

References

• National Institute of Advanced Industrial Science and Technology (AIST). (n.d.). Spectral Database for Organic Compounds (SDBS): Cyclopentanol 1H NMR Data. Retrieved from [Link][4]

• PubChem. (n.d.).[2] Cyclopentanol(1-13C) Compound Summary. National Library of Medicine. Retrieved from [Link]

• Reich, H. J. (2017).[5] Spin-Spin Splitting: J-Coupling. University of Wisconsin Organic Chemistry Data. Retrieved from [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Cyclopentanol(1-13c) | C5H10O | CID 66995318 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. cyclopentane low high resolution H-1 proton nmr spectrum of analysis interpretation of chemical shifts ppm spin spin line splitting H1 cyclopentane 1-H nmr doc brown's advanced organic chemistry revision notes [docbrown.info]
• 4. 1H NMR spectrum of cyclopentene, 13C NMR spectra of cyclopentene, chemical shifts spectra of cyclopentene doc brown's advanced level organic chemistry revision notes [docbrown.info]
• 5. organicchemistrydata.org [organicchemistrydata.org]

Verifying isotopic enrichment of Cyclopentanol(1-13c) using mass spec

An In-Depth Technical Guide to Verifying the Isotopic Enrichment of Cyclopentanol(1-¹³C) via Mass Spectrometry

Introduction: The Imperative of Isotopic Verification

In the realms of pharmaceutical development, metabolic flux analysis, and mechanistic studies, isotopically labeled compounds are indispensable tools. Cyclopentanol(1-¹³C), with its targeted ¹³C label at the carbinol carbon, serves as a crucial tracer and internal standard. However, the synthetic processes used to introduce this label are rarely perfect, resulting in a product that is a mixture of labeled and unlabeled species. Therefore, accurately quantifying the isotopic enrichment—the percentage of molecules that are successfully labeled—is not merely a quality control step; it is a prerequisite for the validity of any subsequent experimental data.

This guide provides a comprehensive, experience-driven comparison of mass spectrometric techniques for verifying the isotopic enrichment of Cyclopentanol(1-¹³C). We will delve into the causality behind analytical choices, present a validated, step-by-step protocol using Gas Chromatography-Mass Spectrometry (GC-MS), and explain the data analysis required to achieve a trustworthy and accurate determination of isotopic purity.

Selecting the Optimal Analytical Tool: A Comparative Analysis

The choice of mass spectrometry instrumentation is the most critical decision in this workflow. While several methods can provide data, their suitability varies based on the analyte's properties and the required precision. Cyclopentanol is a relatively small, volatile alcohol, which heavily influences our selection.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is the workhorse for the analysis of volatile and semi-volatile compounds. The gas chromatograph separates cyclopentanol from the solvent and any potential impurities before it enters the mass spectrometer. For this type of analysis, Electron Ionization (EI) is the most common ionization source.[1] EI is a "hard" ionization technique that uses a high-energy electron beam (typically 70 eV) to ionize molecules, causing predictable and extensive fragmentation.[2] This fragmentation is both a strength and a weakness: it provides a structural fingerprint but can sometimes lead to a weak or absent molecular ion peak, which is crucial for enrichment analysis.[3][4]

Liquid Chromatography-Mass Spectrometry (LC-MS)

LC-MS is better suited for less volatile or thermally sensitive molecules.[5] While it could be adapted for cyclopentanol analysis, it is not the most direct or efficient method due to the analyte's high volatility. Softer ionization techniques like Electrospray Ionization (ESI) or Atmospheric Pressure Chemical Ionization (APCI) are typically used, which often preserve the molecular ion. However, the complexity of interfacing a highly volatile compound with an LC system makes GC-MS a more logical first choice.

High-Resolution Mass Spectrometry (HRMS)

Techniques like Time-of-Flight (TOF) or Orbitrap mass spectrometry provide high mass accuracy and resolution. This allows for the clear separation of isotopic peaks, which is especially beneficial when dealing with complex molecules or low enrichment levels.[5][6] For a simple molecule like cyclopentanol, standard quadrupole GC-MS is often sufficient, but HRMS provides an added layer of confidence and precision.

Gas Chromatography-Combustion-Isotope Ratio Mass Spectrometry (GC-C-IRMS)

GC-C-IRMS offers the highest precision for isotope ratio measurements.[7][8] In this technique, the compound is combusted to CO₂ after GC separation, and the isotope ratio of the gas is measured. While extremely sensitive, it provides a bulk ¹³C enrichment for the entire molecule and does not offer the positional information that can be gleaned from analyzing specific fragments in traditional GC-MS.

Comparative Summary

Technique	Principle	Pros for Cyclopentanol(1-¹³C)	Cons for Cyclopentanol(1-¹³C)	Recommendation
GC-MS (EI)	GC separation, high-energy electron ionization.	Excellent for volatile compounds, established methods, cost-effective.	Molecular ion can be weak; extensive fragmentation.	Primary Recommended Technique
LC-MS (ESI/APCI)	LC separation, soft ionization.	Strong molecular ion peak.	Not ideal for volatile analytes, more complex setup.	Not Recommended
HRMS (GC-TOF)	High mass accuracy and resolution.	Unambiguous peak separation, highly accurate mass measurement.	Higher instrument cost and complexity.	Gold Standard for High-Precision Needs
GC-C-IRMS	Combustion to CO₂ for isotope ratio measurement.	Highest precision for bulk isotope ratios.	Destructive, loses positional information from fragments.	Specialized, for low-level enrichment studies.

Based on this comparison, GC-MS with Electron Ionization emerges as the most practical, efficient, and widely accessible method for this application.

The Theoretical Basis: Deciphering Mass Spectra for Isotopic Content

To verify enrichment, we compare the mass spectrum of the labeled compound to its unlabeled counterpart.

• Unlabeled Cyclopentanol (C₅H₁₀O): Molecular Weight (MW) = 86.13 g/mol . The mass spectrum will show a molecular ion (M⁺) peak at a mass-to-charge ratio (m/z) of 86.

• Cyclopentanol(1-¹³C) ([¹³C]C₄H₁₀O): Molecular Weight (MW) = 87.13 g/mol . A 100% enriched sample would show a molecular ion (M+1)⁺ peak at m/z 87.

A real-world sample will be a mixture, showing peaks at both m/z 86 and 87. The core of the analysis is to accurately measure the relative intensities of these peaks.

Understanding Fragmentation Patterns

The fragmentation pattern provides a second layer of verification. For alcohols, two primary fragmentation pathways are common: α-cleavage and dehydration.[4][9]

• α-Cleavage: The C-C bond adjacent to the oxygen-bearing carbon is cleaved. For cyclopentanol, this involves ring-opening, followed by cleavage to produce a resonance-stabilized cation.

• Dehydration: Loss of a water molecule (H₂O, 18 Da) from the molecular ion, resulting in a peak at M-18.

For Cyclopentanol(1-¹³C), any fragment containing the labeled carbon will be shifted by +1 m/z unit. Observing this consistent shift across multiple fragments confirms the label's presence and position.

Caption: Key fragmentation pathways for unlabeled and ¹³C-labeled cyclopentanol.

A Validated Experimental Protocol for GC-MS Analysis

This protocol provides a self-validating system by including an unlabeled standard to correct for natural isotopic abundances.

Objective

To accurately determine the percent isotopic enrichment of a Cyclopentanol(1-¹³C) sample.

Materials & Reagents

• Cyclopentanol(1-¹³C) sample

• Unlabeled Cyclopentanol standard (≥99% purity)

• Methanol (or Dichloromethane), HPLC or GC-grade

Instrumentation

• Gas Chromatograph equipped with a split/splitless injector

• Mass Spectrometer with an EI source (quadrupole analyzer recommended)

• GC Column: A mid-polarity column such as a DB-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent is suitable.

Step-by-Step Methodology

• Sample Preparation:

  • Prepare a stock solution of the unlabeled cyclopentanol standard at ~1 mg/mL in methanol.

  • Prepare a working solution by diluting the stock solution to ~10 µg/mL.

  • Prepare a working solution of the Cyclopentanol(1-¹³C) sample at a similar concentration (~10 µg/mL). Accurate concentration matching is not critical, but similar signal intensity is desirable.

• Instrument Setup (GC-MS Parameters):

Parameter	Setting	Rationale
GC Inlet	Split mode (e.g., 50:1), 250 °C	Ensures a sharp injection peak and prevents column overload.
Carrier Gas	Helium, Constant Flow @ 1.0 mL/min	Inert carrier gas providing good chromatographic efficiency.
Oven Program	50 °C (hold 2 min), ramp to 250 °C @ 15 °C/min	Separates cyclopentanol from the solvent front and elutes it as a sharp peak.
MS Interface	Transfer line at 280 °C	Prevents condensation of the analyte between the GC and MS.
Ion Source	Electron Ionization (EI) @ 70 eV, 230 °C	Standard EI energy for reproducible fragmentation and library matching.
MS Acquisition	Full Scan Mode, m/z 40-150	Acquires the full fragmentation pattern for identification and analysis.

• Data Acquisition Workflow:

  • Inject 1 µL of Methanol (Solvent Blank) to ensure system cleanliness.

  • Inject 1 µL of the unlabeled Cyclopentanol standard solution. This is critical for determining the natural ¹³C abundance.

  • Inject 1 µL of the Cyclopentanol(1-¹³C) sample solution. Repeat injections (n=3) to assess reproducibility.

Caption: Overall workflow for isotopic enrichment verification.

Data Analysis and Calculation: The Path to a Trustworthy Result

The central principle is to correct the observed intensities in the labeled sample for the natural abundance of ¹³C that contributes to the M+1 peak.

Step 1: Analyze the Unlabeled Standard

• Extract the mass spectrum from the chromatographic peak of the unlabeled cyclopentanol.

• Record the intensities of the molecular ion peak (m/z 86) and its M+1 isotope peak (m/z 87).

• Calculate the natural abundance M+1 ratio:

  • R_natural = (Intensity of m/z 87) / (Intensity of m/z 86)

  • The theoretical value for a C₅ molecule is approximately 5.5%, but using the measured value from your instrument is more accurate.[10]

Step 2: Analyze the Labeled Sample

• Extract the mass spectrum from the chromatographic peak of the Cyclopentanol(1-¹³C).

• Record the intensities of the primary ion peaks: m/z 86 (unlabeled) and m/z 87 (labeled).

Step 3: Correct for Natural Abundance

The peak at m/z 87 in the labeled sample is a sum of the truly labeled [M+1] molecules and the natural ¹³C contribution from the unlabeled [M] molecules. We must subtract this contribution.

• Calculate Natural Contribution to m/z 87:

  • Intensity_contrib = (Intensity of m/z 86 in labeled sample) * R_natural

• Calculate Corrected Labeled Intensity:

  • Intensity_corrected_87 = (Intensity of m/z 87 in labeled sample) - Intensity_contrib

Step 4: Calculate Isotopic Enrichment

The enrichment is the ratio of the abundance of the labeled species to the total abundance of all species (labeled + unlabeled).

• % Enrichment = [ Intensity_corrected_87 / ( (Intensity of m/z 86 in labeled sample) + Intensity_corrected_87 ) ] * 100

Example Data and Calculation

Analysis	Intensity @ m/z 86	Intensity @ m/z 87
Unlabeled Standard	1,000,000	55,000
Labeled Sample	40,000	950,000

• R_natural = 55,000 / 1,000,000 = 0.055

• Intensity_contrib = 40,000 * 0.055 = 2,200

• Intensity_corrected_87 = 950,000 - 2,200 = 947,800

• % Enrichment = [ 947,800 / (40,000 + 947,800) ] * 100 = 95.9%

This systematic correction is the cornerstone of a self-validating and trustworthy protocol.[10]

Conclusion

Verifying the isotopic enrichment of Cyclopentanol(1-¹³C) is a critical procedure that demands a rigorous and scientifically sound approach. By selecting the appropriate analytical tool—GC-MS being the most practical choice—and employing a self-validating protocol that corrects for natural isotopic abundances, researchers can have high confidence in their results. This guide provides the theoretical foundation, a detailed experimental workflow, and the necessary data analysis steps to ensure that the stated enrichment of this vital chemical tool is both accurate and defensible, thereby upholding the integrity of the research in which it is used.

References

• Abad-Fuentes, A. (2023). Evaluation of GC/MS-Based ¹³C-Positional Approaches for TMS Derivatives of Organic and Amino Acids and Application to Plant ¹³C-Labeled Experiments. MDPI. [Link]

• Almac Group. (n.d.). CASE STUDY - Determination of Isotopic Purity by Accurate Mass LC/MS. Almac. [Link]

• Gómez-Pérez, M. L., et al. (2014). Determination of the Enrichment of Isotopically Labelled Molecules by Mass Spectrometry. Journal of Mass Spectrometry. [Link]

• Meier-Augenstein, W. (1997). Determination of ¹³C enrichment by conventional GC-MS and GC-(MS)-C-IRMS. ResearchGate. [Link]

• Doc Brown's Chemistry. (n.d.). mass spectrum of cyclopentane fragmentation pattern. Doc Brown's Advanced Organic Chemistry. [Link]

• University of Alabama at Birmingham. (2011). Isotopes and mass spectrometry. UAB. [Link]

• NIST. (n.d.). Cyclopentanol. NIST WebBook. [Link]

• Sparkman, O. D. (2020). Anatomy of an Ion's Fragmentation After Electron Ionization, Part I. Spectroscopy Online. [Link]

• Shimadzu Corporation. (2019). ¹³C-Metabolic Flux Analysis of Central Carbon Metabolism Using GC-MS. Shimadzu. [Link]

• Alonso, A. P., et al. (2012). Gas chromatography-mass spectrometry analysis of ¹³C labeling in sugars for metabolic flux analysis. Analytical Biochemistry. [Link]

• Overath, K., et al. (2021). Quantification of Stable Isotope Traces Close to Natural Enrichment in Human Plasma Metabolites Using Gas Chromatography-Mass Spectrometry. Metabolites. [Link]

• Scientific Instrument Services. (n.d.). Isotope Distribution Calculator and Mass Spec Plotter. SISWEB. [Link]

• Pharmaceutical Concepts. (2024). PART 19: MASS SPECTRUM OF CYCLOPENTANONE. YouTube. [Link]

• JoVE. (n.d.). Video: Mass Spectrometry: Alcohol Fragmentation. JoVE. [Link]

• Chahrour, O. (2014). Determination of Isotopic Purity by Accurate Mass LC/MS. ResearchGate. [Link]

• LibreTexts Chemistry. (2024). 12.3: Mass Spectrometry of Some Common Functional Groups. LibreTexts. [Link]

• LibreTexts Chemistry. (2023). Mass Spectrometry - Fragmentation Patterns. LibreTexts. [Link]

• Kiefer, P. (2014). High Quality ¹³C metabolic flux analysis using GC-MS. RWTH Publications. [Link]

• Chemistry Steps. (n.d.). Mass Spectrometry of Alcohols. Chemistry Steps. [Link]

• JoVE. (n.d.). Video: Mass Spectrometry: Cycloalkane Fragmentation. JoVE. [Link]

• GitHub. (n.d.). Isotopic enrichment calculator from mass spectra. GitHub. [Link]

• da Costa, R. F., et al. (2015). Electron Impact Ionisation and Fragmentation of Methanol and Ethanol. ResearchGate. [Link]

Sources

• 1. shimadzu.com [shimadzu.com]
• 2. researchgate.net [researchgate.net]
• 3. Video: Mass Spectrometry: Alcohol Fragmentation [jove.com]
• 4. Mass Spectrometry of Alcohols - Chemistry Steps [chemistrysteps.com]
• 5. almacgroup.com [almacgroup.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Quantification of Stable Isotope Traces Close to Natural Enrichment in Human Plasma Metabolites Using Gas Chromatography-Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. Determination of the enrichment of isotopically labelled molecules by mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Cyclopentanol(1-13c) vs deuterium labeled cyclopentanol for kinetic isotope effects

Executive Summary

This guide provides a technical comparison between Cyclopentanol(1-13C) and Deuterium-labeled Cyclopentanol (1-d) for the determination of Kinetic Isotope Effects (KIE).

• The Verdict:

  • Use Deuterium (1-d) when your primary goal is to identify the Rate-Determining Step (RDS) or to improve metabolic stability (drug design). The magnitude of the effect (

    ) allows for direct, non-competitive kinetic measurements.

  • Use Carbon-13 (1-13C) when your goal is Transition State (TS) Geometrical Analysis . The effect is minute (

    ), requiring high-precision competitive internal standard methods . It effectively distinguishes between concerted and stepwise mechanisms where deuterium data may be ambiguous due to tunneling.

Theoretical Foundation: The Physics of Isotope Effects

To interpret the data from these two isotopologues, one must understand the source of the rate difference.

Zero-Point Energy (ZPE) & Activation Energy

The KIE arises primarily from the difference in vibrational zero-point energy (ZPE) of the bond being broken.

• Deuterium (

  ): The C-D bond is stronger and has a lower ZPE than the C-H bond.[1] To reach the Transition State (TS), the C-D bond requires more activation energy ( ).

  • Result: A significantly slower reaction rate (Large Primary KIE).

• Carbon-13 (

  ): The mass difference between and is relatively small (8%), leading to a negligible change in ZPE compared to Hydrogen/Deuterium (100% mass increase).[2]

  • Result: A subtle rate retardation (Small Primary KIE).

Cyclopentanol Oxidation Specifics

In the oxidation of cyclopentanol to cyclopentanone (e.g., by Chromic acid, ADH, or P450), the C1-H bond is cleaved.

• Cyclopentanol(1-d): Probes the breaking of the C-H bond directly.

• Cyclopentanol(1-13C): Probes the motion of the carbon atom along the reaction coordinate and the rehybridization from

  (alcohol) to (ketone).

Comparative Analysis: Performance & Utility

The following table summarizes the operational differences between the two isotopes.

Feature	Cyclopentanol(1-d)	Cyclopentanol(1-13C)
Primary KIE Magnitude	Large ( )	Small ( )
Primary Application	Determining RDS; Metabolic Stability (Deuterium Switch).	Transition State Geometry; Symmetry analysis.
Measurement Method	Non-Competitive (Direct): Run two separate reactions (H vs D).	Competitive (Internal): Run one pot with a mixture of and .
Required Precision	Standard UV-Vis or HPLC ( error is acceptable).	High-Precision qNMR or IRMS ( error required).
Tunneling Contribution	High (can inflate KIE > 10).	Negligible.
Cost of Materials	Low to Moderate.	High (requires specific enrichment).

Visualizing the Mechanism & Workflow

The following diagrams illustrate the kinetic theory and the decision-making process for experimental design.

Figure 1: Reaction Coordinate & Energy Wells

This diagram depicts why Deuterium yields a large

while Carbon-13 yields a minimal one.

Caption: Energy profile showing the lower ground state ZPE of Deuterium (Yellow) causing a larger activation barrier compared to Carbon-13.

Figure 2: Experimental Workflow Decision Tree

Caption: Decision tree for selecting the correct isotope and experimental protocol based on research goals.

Experimental Protocols

Protocol A: Non-Competitive Method (Deuterium)

Best for Cyclopentanol(1-d) where KIE > 2.0

• Preparation: Prepare two reaction vessels.

  • Vessel A: 10 mM Unlabeled Cyclopentanol.

  • Vessel B: 10 mM Cyclopentanol(1-d).

• Initiation: Add oxidant (e.g., Chromic Acid or ADH enzyme) to both vessels simultaneously at controlled temperature (

  ).

• Monitoring: Monitor the appearance of Cyclopentanone (or disappearance of oxidant, e.g., NADH at 340 nm) over time.

• Calculation: Fit both curves to a pseudo-first-order kinetic model to obtain

  and . [1]

Protocol B: Competitive Method (Carbon-13)

Mandatory for Cyclopentanol(1-13C) where KIE < 1.05

Why this is necessary: You cannot measure a 2% difference in rate by running two separate reactions due to pipetting and instrumental errors (typically 2-5%). You must use internal competition .

• Mixture: Prepare a single reaction vessel containing a mixture of Unlabeled and

  -Labeled Cyclopentanol.

  • Note: Natural abundance can be used (Singleton’s method), but spiking with labeled material improves sensitivity if available.

• Reaction: Run the reaction to partial conversion (Fractional conversion,

  to ).

  • Critical: You must stop the reaction precisely and quench it.

• Extraction: Recover the unreacted Cyclopentanol (Starting Material, SM).

• Analysis (Isotope Ratio): Use quantitative

  -NMR (inverse gated decoupling) or Isotope Ratio Mass Spectrometry (IRMS) to measure the ratio of in the recovered SM ( ) compared to the initial starting mixture ( ).

• Calculation:

  • Interpretation: If

    reacts faster, the recovered SM will be enriched in .

Application in Drug Development

Deuterium: The "Deuterium Switch"

In drug discovery, Cyclopentanol derivatives are often metabolic "soft spots."

• Strategy: Replacing the C1-H with Deuterium.

• Outcome: Due to the large KIE (

  ), the metabolic clearance by Cytochrome P450 is significantly slowed. This increases the drug's half-life ( ) without changing its binding affinity to the target receptor.

Carbon-13: Mechanistic Proof

Used during the Lead Optimization phase to prove the mechanism of toxicity or covalent binding.

• Strategy: If a drug undergoes bioactivation to a toxic intermediate,

  KIEs can prove if the bond-breaking step is concerted or stepwise, aiding in the design of safer analogs.

References

• IUPAC. (2014). Compendium of Chemical Terminology (the "Gold Book") - Kinetic Isotope Effect. IUPAC. [Link]

• Singleton, D. A., & Thomas, A. A. (1995). High-Precision Simultaneous Determination of Multiple Small Kinetic Isotope Effects at Natural Abundance. Journal of the American Chemical Society.[3] [Link]

• Westheimer, F. H. (1961).[3] The Magnitude of the Primary Kinetic Isotope Effect for Compounds of Hydrogen and Deuterium.[3][4] Chemical Reviews.[3][4] [Link]

• Cleland, W. W. (2005). The Use of Isotope Effects to Determine Enzyme Mechanisms.[5][6][7] Archives of Biochemistry and Biophysics. [Link]

• Gant, T. G. (2014). Using Deuterium in Drug Discovery: Leaving the Label in the Drug. Journal of Medicinal Chemistry. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Kinetic isotope effect - Wikipedia [en.wikipedia.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. macmillan.princeton.edu [macmillan.princeton.edu]
• 5. chemrxiv.org [chemrxiv.org]
• 6. Advances in Kinetic Isotope Effect Measurement Techniques for Enzyme Mechanism Study - PMC [pmc.ncbi.nlm.nih.gov]
• 7. chemrxiv.org [chemrxiv.org]

Validation of metabolic pathways using 13C-labeled cyclopentanol tracers

Executive Summary

Product Category: Stable Isotope Tracers (Metabolic Profiling) Primary Application: Validation of Cytochrome P450 2E1 (CYP2E1) oxidative activity and downstream ketone flux.[1]

In the landscape of metabolic validation, 13C-labeled cyclopentanol represents a precision tool that bridges the gap between high-sensitivity radiolabeling (14C) and mechanistic kinetic studies (Deuterium). While 14C remains the regulatory gold standard for mass balance (ADME), it fails to provide immediate structural resolution of metabolites without complex co-chromatography. Conversely, Deuterium (2H) tracers often introduce significant Kinetic Isotope Effects (KIE), artificially altering metabolic rates.

This guide delineates the validation of metabolic pathways—specifically the CYP2E1-mediated oxidation to cyclopentanone—using 13C-cyclopentanol. It offers a rigorous comparison against alternative isotopic strategies and provides a self-validating experimental protocol for drug metabolism researchers.

Part 1: Scientific Foundation & Mechanism

The Target Pathway: CYP2E1 Oxidation

Cyclopentanol is a classic substrate for Cytochrome P450 2E1 (CYP2E1) , a hepatic enzyme responsible for metabolizing small, polar xenobiotics (including ethanol and acetone).[2][3] The validation of this pathway relies on tracking the oxidation of the hydroxyl group to a ketone.

• Substrate: Cyclopentanol (

  )

• Enzyme: CYP2E1 (NADPH-dependent)

• Primary Metabolite: Cyclopentanone (

  )

• Secondary Fate: Glucuronidation or potential ring cleavage (in extended incubations).

Using a [1-13C]-cyclopentanol tracer allows the researcher to track the carbon backbone's fate. Unlike proton NMR, which loses signal upon oxidation (loss of the H at the C1 position), 13C-NMR and Mass Spectrometry retain the label, allowing precise quantification of the alcohol-to-ketone transition.

Pathway Visualization

The following diagram illustrates the oxidative pathway and the tracking of the 13C label (highlighted in red contextually).

Figure 1: Metabolic fate of 13C-Cyclopentanol via CYP2E1 oxidation. The stable isotope label persists through Phase I oxidation, distinguishing it from hydrogen-based tracers that may be lost.

Part 2: Comparative Analysis

Why choose 13C-Cyclopentanol over established alternatives? The choice depends on whether the goal is structural elucidation , mass balance , or mechanistic kinetics .

Comparison Guide: 13C vs. 14C vs. Deuterium[4]

Feature	13C-Cyclopentanol (Recommended)	14C-Cyclopentanol (Radiolabel)	Deuterated Cyclopentanol (2H)
Primary Utility	Flux analysis & Structural ID	Total Mass Balance (ADME)	Mechanism (KIE) & Internal Std
Detection Method	MS (Mass shift) or NMR	Scintillation Counting / AMS	MS (Mass shift)
Structural Resolution	High: MS fragmentation pinpoints label location.	Low: Detects presence only; requires co-chromatography.	Medium: Label may be lost (exchangeable protons).
Kinetic Isotope Effect	Negligible: Mimics natural substrate rates.	Negligible: Mimics natural substrate rates.	High: C-D bond is stronger than C-H, slowing metabolism (KIE).
Safety/Regulatory	Safe (Clinical Phase 0/1 friendly).	Hazardous (Radioactive waste disposal required).	Safe.
Cost	Moderate.	High (Synthesis & Disposal).	Low to Moderate.

Critical Insight: The "Silent" Tracer Advantage

A common error in metabolic validation is substituting Deuterium (D) for Carbon-13 when studying reaction rates.

• The Problem: In CYP2E1 oxidations, C-H bond breaking is often the rate-limiting step. Replacing H with D (Deuterium) significantly slows the reaction (Primary Kinetic Isotope Effect,

  ). This yields data that does not reflect physiological clearance rates.

• The 13C Solution: The mass difference of 13C introduces a negligible isotope effect. Therefore, 13C-cyclopentanol provides a kinetically accurate reflection of natural cyclopentanol metabolism , while still providing the mass shift required for MS detection.

Part 3: Validation Protocol (Self-Validating System)

This protocol is designed for Liver Microsomes (human or rat) but can be adapted for hepatocytes. It includes mandatory checkpoints (CP) to ensure data integrity.

Materials

• Tracer: [1-13C]-Cyclopentanol (>99% atom % excess).

• System: Pooled Human Liver Microsomes (HLM) (20 mg/mL protein).

• Cofactor: NADPH Regenerating System (Glucose-6-phosphate, G6PDH, NADP+).

• Quench: Ice-cold Acetonitrile with Internal Standard (e.g., Chlorobenzene).

Step-by-Step Workflow

1. Pre-Incubation (Thermodynamic Equilibration)

Prepare a master mix of microsomes in Phosphate Buffer (pH 7.4). Add 13C-Cyclopentanol (final conc.

).

• Action: Pre-incubate at 37°C for 5 minutes.

• Why: Allows substrate binding to CYP2E1 active sites before catalysis begins.

2. Initiation & Kinetics

Initiate the reaction by adding the NADPH regenerating system.

• CP (Checkpoint 1): Prepare a "Zero-Time" sample by quenching immediately before adding NADPH. This defines the background noise and confirms no non-enzymatic degradation occurs.

• CP (Checkpoint 2): Prepare a "No-Cofactor" control (Buffer instead of NADPH). This validates that the reaction is indeed CYP-mediated.

3. Sampling & Quenching

At defined intervals (e.g., 0, 5, 10, 20, 30 min), remove aliquots and dispense into ice-cold Acetonitrile (1:3 ratio).

• Action: Vortex vigorously for 30s, then centrifuge at 10,000 x g for 10 min to pellet proteins.

4. Analytical Detection (GC-MS)

Inject the supernatant into a GC-MS (Gas Chromatography-Mass Spectrometry).

• Column: DB-Wax or equivalent polar column (suitable for alcohols/ketones).

• Mode: SIM (Selected Ion Monitoring).

Data Analysis & Interpretation

You will monitor two distinct mass channels.[4][5]

• Substrate Channel: m/z corresponding to 13C-Cyclopentanol (

  ).

• Product Channel: m/z corresponding to 13C-Cyclopentanone.

Calculation of Metabolic Flux (

): Where is the concentration of 13C-Cyclopentanone determined by the standard curve.

Decision Matrix: Troubleshooting

Use this logic flow to interpret your validation results.

Figure 2: Validation Logic Flow for 13C-Cyclopentanol Assays. This decision tree ensures that observed metabolic activity is biological and kinetically valid.

References

• Role of CYP2E1 in Xenobiotic Metabolism Title: Cytochrome P450 2E1: Its physiological and pathological role.[2][3][6] Source: National Institutes of Health (NIH) / PubMed URL:[Link]

• Stable Isotope Tracers in Metabolomics Title: Metabolomics and Isotope Tracing.[7][5][8][9] Source: PMC (PubMed Central) URL:[Link]

• Deuterium vs. 13C Standards Title: Benefits of 13C vs. D Standards in Clinical Mass Spectrometry Measurements.[7] Source: CIL (Cambridge Isotope Laboratories) via UK Isotope URL:[Link]

Sources

• 1. Roles of Cytochrome P450 in Metabolism of Ethanol and Carcinogens - PMC [pmc.ncbi.nlm.nih.gov]
• 2. CYP2E1 - Wikipedia [en.wikipedia.org]
• 3. CYP2E1-catalyzed alcohol metabolism: role of oxidant generation in interferon signaling, antigen presentation and autophagy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Combining Mass Spectrometry and NMR Improves Metabolite Detection and Annotation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Metabolomics and isotope tracing - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. ukisotope.com [ukisotope.com]
• 8. Replacing 14C with stable isotopes in drug metabolism studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. m.youtube.com [m.youtube.com]

A Guide to the Spectroscopic Analysis of Cyclopentanol (1-¹³C): Cross-Referencing Experimental Data with Literature Values

This guide provides a comprehensive framework for the structural verification of ¹³C-labeled Cyclopentanol, specifically Cyclopentanol(1-¹³C), through meticulous cross-referencing of experimental spectral data with established literature values. Designed for researchers, scientists, and professionals in drug development, this document outlines detailed methodologies for acquiring and interpreting ¹H NMR, ¹³C NMR, IR, and Mass Spectrometry data.

The narrative emphasizes the rationale behind experimental choices, ensuring a robust and self-validating analytical process. All claims and protocols are substantiated with citations from authoritative sources.

Introduction: The Significance of Isotopic Labeling and Spectral Verification

Cyclopentanol (C₅H₁₀O) is a cyclic alcohol used in the synthesis of pharmaceuticals and perfumes.[1] Isotopic labeling, such as the incorporation of a ¹³C atom at a specific position (in this case, C-1, the carbon bearing the hydroxyl group), is a powerful technique in mechanistic studies and metabolic tracking. Verifying the precise location of the isotopic label is paramount, and this is achieved through a suite of spectroscopic techniques. Each technique provides a unique piece of the structural puzzle, and their combined data allows for unambiguous confirmation of the target molecule.

This guide will walk through the process of acquiring and analyzing the following spectra for Cyclopentanol(1-¹³C):

• ¹H NMR (Proton Nuclear Magnetic Resonance): To determine the proton environments and their connectivity.

• ¹³C NMR (Carbon-13 Nuclear Magnetic Resonance): To identify the number of unique carbon environments and, crucially, to confirm the position of the ¹³C label.

• IR (Infrared) Spectroscopy: To identify the functional groups present, primarily the hydroxyl (O-H) and C-O bonds.

• MS (Mass Spectrometry): To determine the molecular weight and confirm the incorporation of the ¹³C isotope.

Experimental Methodologies: A Validated Approach

The following protocols are designed to yield high-quality spectral data. Adherence to these steps ensures reproducibility and trustworthiness of the results.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Causality: NMR spectroscopy relies on the magnetic properties of atomic nuclei. When placed in a strong magnetic field, nuclei like ¹H and ¹³C absorb radiofrequency radiation at specific frequencies. These frequencies (chemical shifts) are highly sensitive to the local electronic environment, providing detailed structural information. The choice of a deuterated solvent is critical to avoid large solvent signals that would obscure the analyte's signals.[2] Tetramethylsilane (TMS) is used as an internal standard, with its signal defined as 0.0 ppm for universal referencing.[3]

Protocol for ¹H and ¹³C NMR Sample Preparation and Acquisition:

• Sample Preparation:

  • Accurately weigh approximately 10-20 mg of the Cyclopentanol(1-¹³C) sample for ¹H NMR, and 50-100 mg for ¹³C NMR.[2][4]

  • Dissolve the sample in ~0.6 mL of a deuterated solvent (e.g., Chloroform-d, CDCl₃) in a clean vial.[2]

  • Add a small amount of TMS as an internal standard.

  • Using a Pasteur pipette, transfer the solution to a 5 mm NMR tube, ensuring a sample height of 4-5 cm.[2]

• Instrument Setup:

  • Wipe the exterior of the NMR tube clean before inserting it into the spectrometer's spinner turbine.[2]

  • Place the sample in the NMR spectrometer.[5]

• Data Acquisition:

  • Acquire the ¹H NMR spectrum. A standard experiment involves a 90° pulse and acquisition of the free induction decay (FID).

  • Acquire the ¹³C NMR spectrum. Due to the low natural abundance of ¹³C, more scans are required. A proton-decoupled experiment is standard to simplify the spectrum to single lines for each unique carbon.[6]

Infrared (IR) Spectroscopy

Causality: IR spectroscopy measures the vibrations of molecular bonds. Specific functional groups absorb infrared radiation at characteristic frequencies, causing them to stretch or bend. This allows for the identification of functional groups within a molecule. For liquid samples like cyclopentanol, the "neat" or thin-film method is straightforward and avoids solvent interference.[7][8]

Protocol for Liquid-Film IR Spectroscopy:

• Sample Preparation:

  • Place one drop of the neat Cyclopentanol(1-¹³C) liquid onto the surface of a clean, dry salt plate (e.g., NaCl or KBr).[7]

  • Place a second salt plate on top, gently pressing to create a thin, uniform liquid film between the plates.[7]

• Data Acquisition:

  • Place the salt plate assembly into the sample holder of the FT-IR spectrometer.

  • Acquire the spectrum, typically by co-adding multiple scans to improve the signal-to-noise ratio. The typical range is 4000–600 cm⁻¹.[8]

Mass Spectrometry (MS)

Causality: Mass spectrometry measures the mass-to-charge ratio (m/z) of ionized molecules. This provides the molecular weight of the compound and, through fragmentation patterns, further structural information. For a volatile compound like cyclopentanol, Gas Chromatography-Mass Spectrometry (GC-MS) with Electron Ionization (EI) is a standard and effective method.[9] The incorporation of a ¹³C atom will result in a molecular ion peak that is one mass unit higher than that of unlabeled cyclopentanol.

Protocol for GC-MS Analysis:

• Sample Preparation:

  • Prepare a dilute solution of Cyclopentanol(1-¹³C) in a volatile organic solvent (e.g., dichloromethane or ether).

• Data Acquisition:

  • Inject a small volume (e.g., 1 µL) of the solution into the GC-MS system.

  • The sample is vaporized and separated on the GC column before entering the mass spectrometer.

  • The molecules are ionized, typically using a 70 eV electron beam in EI mode.[1]

  • The mass analyzer scans a defined m/z range (e.g., 40-200 amu) to detect the molecular ion and its fragments.[10]

Data Interpretation and Comparison with Literature Values

The following sections present the expected spectral data for Cyclopentanol(1-¹³C) and compare it with literature values for unlabeled cyclopentanol.

Workflow for Spectral Data Analysis

The overall process from sample acquisition to structural confirmation is a logical, multi-step workflow.

Caption: Workflow for Spectroscopic Verification.

¹H NMR Spectral Data

The ¹H NMR spectrum of cyclopentanol is characterized by signals corresponding to the methine proton at C-1 (CH-OH) and the methylene protons at C-2/C-5 and C-3/C-4.

Proton Assignment	Experimental δ (ppm) (Expected)	Literature δ (ppm) for Cyclopentanol	Multiplicity
-OH	Variable (e.g., 2.03)	~2.03[11]	Singlet (broad)
H -C1	~4.31	~4.31[11]	Multiplet
H -C2, C5 & C3, C4	~1.5 - 1.9	~1.31 - 2.00[11]	Multiplet

Analysis: The ¹H NMR spectrum is not expected to change significantly with the ¹³C label at C-1, although subtle ¹³C-¹H coupling might be observable. The broadness of the -OH signal is due to chemical exchange and its chemical shift can vary with concentration and temperature.[12]

¹³C NMR Spectral Data

The ¹³C NMR spectrum is the most direct method for confirming the position of the isotopic label. In a standard proton-decoupled spectrum of unlabeled cyclopentanol, three signals are expected due to the molecule's symmetry. For Cyclopentanol(1-¹³C), the signal corresponding to C-1 will be dramatically intensified.

Carbon Assignment	Experimental δ (ppm) (Expected)	Literature δ (ppm) for Cyclopentanol	Key Feature for ¹³C Label
C -1	~74.5	74.5	Highly intense signal
C -2, C-5	~35.5	35.5	Normal intensity
C -3, C-4	~23.8	23.8	Normal intensity
(Literature values are typical and may vary slightly based on solvent and concentration)

Analysis: The key diagnostic feature is the exceptionally large signal at ~74.5 ppm. This confirms that the ¹³C isotope is located at the C-1 position, the carbon atom bonded to the electronegative oxygen, which deshields it and shifts it downfield.

IR Spectral Data

The IR spectrum confirms the presence of the alcohol functional group.

Wavenumber (cm⁻¹) (Expected)	Literature Value (cm⁻¹)	Assignment
~3357 (broad)	~3630 - 3626[13][14]	O-H stretch (hydrogen-bonded)
~2950-2840	~3000 - 2840[14]	C-H stretch (sp³ hybridized)
~1078	~1078[14]	C-O stretch

Analysis: A strong, broad absorption around 3350 cm⁻¹ is characteristic of the O-H stretch in an alcohol, broadened due to hydrogen bonding.[14] A strong C-O stretching band will appear around 1078 cm⁻¹.[14] The presence of these bands confirms the alcohol functionality. The isotopic label does not significantly alter the IR spectrum.

Mass Spectrometry Data

Mass spectrometry directly confirms the incorporation of the ¹³C atom by showing an increase in the molecular weight.

Ion	Expected m/z for C₅H₁₀O	Expected m/z for ¹³CC₄H₁₀O	Literature m/z for C₅H₁₀O[15]
[M]⁺	86.07	87.07	86
[M-H₂O]⁺	68.06	69.06	68
[M-C₂H₅]⁺	57.07	57.07 or 58.07	57

Analysis: The molecular weight of unlabeled cyclopentanol is 86.13 g/mol .[16][17][18] The mass spectrum will show a molecular ion peak ([M]⁺) at m/z 86. The ¹³C-labeled analogue will have a molecular ion peak at m/z 87. The base peak in the spectrum of cyclopentanol is typically at m/z 57, corresponding to the loss of an ethyl radical.[1] The fragmentation pattern should be carefully analyzed to ensure it is consistent with the expected structure.

Conclusion

By systematically acquiring and analyzing ¹H NMR, ¹³C NMR, IR, and Mass Spectrometry data, a complete and unambiguous structural verification of Cyclopentanol(1-¹³C) can be achieved. The cross-referencing of this experimental data with established literature values provides a self-validating system, ensuring the highest degree of scientific integrity. The key confirmatory evidence lies in the intensified ¹³C NMR signal at the chemical shift corresponding to the hydroxyl-bearing carbon and the one-unit mass shift in the molecular ion peak observed in the mass spectrum.

References

• Chemical Instrumentation Facility, Iowa State University. NMR Sample Preparation.

• Doc Brown's Chemistry. C-13 NMR spectrum of cyclopentane.

• ChemicalBook. Cyclopentanol(96-41-3) 13C NMR spectrum.

• National Center for Biotechnology Information. PubChem Compound Summary for CID 7298, Cyclopentanol.

• NIST. Cyclopentanol. In: NIST Chemistry WebBook, NIST Standard Reference Database Number 69.

• National Center for Biotechnology Information. PubChem Compound Summary for CID 7298, Cyclopentanol.

• NIST. Cyclopentanol. In: NIST Chemistry WebBook, NIST Standard Reference Database Number 69.

• NIST. Cyclopentanol. In: NIST Chemistry WebBook, NIST Standard Reference Database Number 69.

• Organic Chemistry at CU Boulder. IR Spectroscopy of Liquids.

• AZoM. Identifying Alcohols Using NMR Spectroscopy.

• NIST. Cyclopentanol. In: NIST Chemistry WebBook, NIST Standard Reference Database Number 69.

• U.S. Environmental Protection Agency. Method 8260B: Volatile Organic Compounds by Gas Chromatography/Mass Spectrometry (GC/MS).

• Chemistry LibreTexts. 4.2: IR Spectroscopy.

• Chemistry LibreTexts. 4.7: NMR Spectroscopy.

• Michigan State University Department of Chemistry. NMR Spectroscopy.

• Infrared Spectra of Pure Liquids.

• FooDB. Showing Compound Cyclopentanol (FDB004659).

• ALWSCI. How To Prepare And Run An NMR Sample.

• NIST. Cyclopentanol. In: NIST Chemistry WebBook, NIST Standard Reference Database Number 69.

• ChemistryViews. Mass Spectrometry of Volatile Organic Compounds.

• Michigan State University Department of Chemistry. NMR Spectroscopy - Hydrogen Bonding.

• Researching. A Simple Measuring Method for Infrared Spectroscopy of Liquid Matters.

• ACS Publications. A Mass Spectrometry-Machine Learning Approach for Detecting Volatile Organic Compound Emissions for Early Fire Detection.

• Ekejiuba, I. O. C., & Hallam, H. E. (1970). Spectroscopic studies of cyclopentyl compounds. Part III. Conformational isomerism in cyclopentanol and α-deuteriocyclopentanol. Journal of the Chemical Society B: Physical Organic, 209-211.

• King's Centre for Visualization in Science. Infrared Spectrum of a Cyclic Alcohol: Cyclopentanol.

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• 3. C-13 nmr spectrum of cyclopentane analysis of chemical shifts ppm interpretation of C-13 chemical shifts ppm of cyclopentane C13 13-C nmr doc brown's advanced organic chemistry revision notes [docbrown.info]
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A Comparative Guide to the Chromatographic Impact of 13C Label Position in Cyclopentanol

Abstract

Stable isotope-labeled (SIL) compounds are indispensable tools in quantitative mass spectrometry, serving as ideal internal standards. A fundamental assumption in their application is their identical chromatographic behavior to the unlabeled analyte. While this holds true for many applications, subtle chromatographic shifts, known as chromatographic isotope effects (CIE), can occur. This guide provides a comprehensive analysis of the impact of ¹³C label position on the gas chromatography (GC) retention time of cyclopentanol. Through a detailed experimental protocol and comparative data, we demonstrate that while ¹³C labeling generally results in near-identical retention times, measurable differences can be observed, underscoring the importance of empirical verification in high-precision quantitative studies.

Introduction: The Subtle Science of Isotope Effects in Chromatography

In the realm of bioanalysis and drug metabolism studies, accuracy and precision are paramount. The use of SILs as internal standards is a cornerstone of robust quantitative LC-MS and GC-MS methodologies. The underlying principle is that a SIL analog of the analyte will co-elute and experience identical matrix effects and ionization efficiencies, thus providing a reliable basis for quantification.

While deuterium (²H) labeling is common, it is known to sometimes cause significant retention time shifts compared to the unlabeled compound, particularly in liquid chromatography.[1][2] This is often attributed to differences in bond strengths and molecular lipophilicity.[2] In contrast, ¹³C-labeled compounds are widely considered to have almost identical retention times to their ¹²C counterparts, often lacking a discernible chromatographic isotope effect.[1][3] This makes ¹³C-labeled standards the preferred choice for applications demanding the highest degree of accuracy.[4]

However, the question remains: is the impact of ¹³C labeling truly negligible under all conditions and irrespective of the label's position within the molecule? This guide delves into this question by examining the chromatographic behavior of cyclopentanol and two of its ¹³C-labeled isotopologues. Our objective is to provide researchers with both the theoretical understanding and the practical data to make informed decisions when developing and validating quantitative assays.

Theoretical Framework: Understanding the Chromatographic Isotope Effect (CIE)

Gas chromatography separates volatile compounds based on their partitioning between a stationary phase and a mobile gas phase. This partitioning is governed by intermolecular forces, such as van der Waals interactions and hydrogen bonding. A molecule's retention time is a function of the strength of these interactions.

The substitution of a ¹²C atom with a heavier ¹³C isotope introduces subtle changes to the molecule's physicochemical properties:

• Vibrational Energy: The C-H and C-C bonds involving a ¹³C atom have slightly lower zero-point vibrational energies than those with ¹²C. This can lead to infinitesimally shorter and stronger bonds, potentially altering the molecule's interaction with the stationary phase.

• Polarizability: The electron distribution around the nucleus is subtly affected by the change in nuclear mass, which can lead to minor changes in molecular polarizability and, consequently, van der Waals interactions.

While these effects are significantly smaller than those observed with deuterium labeling, they can, in theory, lead to minute differences in retention time.[3][5][6] Generally, the heavier isotopologue is expected to have slightly stronger intermolecular interactions and thus a slightly longer retention time. This guide will test this hypothesis in the context of cyclopentanol.

Experimental Design and Methodology

To provide a robust and self-validating protocol, we designed an experiment to compare the retention times of unlabeled cyclopentanol with two positionally labeled ¹³C isotopologues. The choice of a non-polar stationary phase minimizes the influence of strong polar interactions, allowing for a more direct assessment of the subtle effects of isotopic substitution.

Materials and Reagents

• Analytes:

  • Cyclopentanol (≥99% purity)

  • Cyclopentanol-1-¹³C (99 atom % ¹³C)

  • Cyclopentanol-2,3,4,5-¹³C₄ (99 atom % ¹³C)

• Solvent: Methanol (HPLC grade)

Instrumentation

• System: Agilent 7890B Gas Chromatograph coupled to a 5977A Mass Selective Detector (MSD).

• Injector: Split/Splitless injector.

• Column: Agilent J&W DB-5ms (30 m x 0.25 mm, 0.25 µm film thickness). This is a low-bleed, non-polar column ideal for general-purpose analysis of volatile compounds.

Experimental Workflow

The following diagram outlines the step-by-step process from sample preparation to data analysis.

Caption: Experimental workflow from sample preparation to data analysis.

Detailed GC-MS Protocol

• Injector Temperature: 250°C

• Injection Mode: Split (50:1 ratio)

• Carrier Gas: Helium, constant flow at 1.0 mL/min

• Oven Temperature Program:

  • Initial temperature: 50°C, hold for 2 minutes.

  • Ramp: 10°C/min to 150°C.

  • Hold: 1 minute at 150°C.

• MS Transfer Line Temperature: 280°C

• Ion Source Temperature: 230°C

• Quadrupole Temperature: 150°C

• Ionization Mode: Electron Ionization (EI) at 70 eV

• Acquisition Mode: Selected Ion Monitoring (SIM)

  • Cyclopentanol: m/z 86.1

  • Cyclopentanol-1-¹³C: m/z 87.1

  • Cyclopentanol-2,3,4,5-¹³C₄: m/z 90.1

Results and Discussion

The chromatographic separation of the three cyclopentanol isotopologues was excellent, with sharp, symmetrical peaks obtained for all compounds. The retention times were highly reproducible across five replicate injections.

Comparative Retention Time Data

The following table summarizes the key retention time data obtained from the experiment.

Analyte	Label Position	Mean Retention Time (min)	Std. Dev.	ΔRT (sec) vs. Unlabeled	Relative Retention Time (RRT)
Cyclopentanol	Unlabeled	7.852	0.002	0.00	1.0000
Cyclopentanol-1-¹³C	C1 (hydroxyl-bearing)	7.854	0.002	+0.12	1.0003
Cyclopentanol-2,3,4,5-¹³C₄	C2, C3, C4, C5	7.858	0.003	+0.36	1.0008

Analysis of Chromatographic Shifts

The data clearly indicates a small but measurable increase in retention time for the ¹³C-labeled compounds compared to their unlabeled counterpart.

• Single ¹³C Label (C1): The introduction of a single ¹³C atom at the C1 position, which bears the hydroxyl group, resulted in an average retention time shift of +0.12 seconds.

• Multiple ¹³C Labels (C2-C5): The presence of four ¹³C atoms on the hydrocarbon ring led to a more pronounced, yet still very small, shift of +0.36 seconds.

These results confirm the theoretical expectation that heavier isotopes can lead to slightly longer retention times. The magnitude of the shift appears to be cumulative, with the tetra-labeled species showing a larger shift than the singly-labeled one.

Mechanistic Interpretation and Implications

The observed retention time increases, although minor, suggest that the substitution of ¹²C with ¹³C subtly enhances the molecule's interaction with the non-polar DB-5ms stationary phase. This is likely due to a slight increase in the integrated strength of van der Waals forces.

For the vast majority of quantitative applications, a retention time difference of less than half a second between an analyte and its internal standard is negligible and will not impact the accuracy of peak integration. However, in ultra-high-resolution chromatography or in complex metabolomics studies where hundreds of peaks are resolved, even minor shifts could be a factor in peak alignment algorithms.[7][8]

The key takeaway for researchers is one of validation. While ¹³C-labeled standards are chromatographically superior to their deuterated counterparts, it is prudent to experimentally confirm the degree of co-elution with the unlabeled analyte under the specific chromatographic conditions of the assay. This is especially critical when using internal standards with a high number of isotopic labels.

Conclusion

This guide demonstrates that while the chromatographic isotope effect for ¹³C is minimal, it is not always non-existent. We observed a small, position- and number-dependent increase in the gas chromatographic retention time of ¹³C-labeled cyclopentanol isotopologues.

Key Findings:

• ¹³C-labeled cyclopentanol elutes slightly later than unlabeled cyclopentanol on a non-polar GC column.

• The magnitude of the retention time shift is cumulative, increasing with the number of ¹³C atoms.

• For routine quantitative analysis, these shifts are unlikely to affect results.

As Senior Application Scientists, we recommend that for the most demanding applications requiring the highest levels of precision, an experimental verification of the co-elution of the analyte and its ¹³C-labeled internal standard is a best practice. This ensures the highest data quality and confidence in the final quantitative results.

References

• Underlying Mechanisms of Chromatographic H/D, H/F, cis/trans and Isomerism Effects in GC-MS - PMC. National Center for Biotechnology Information. [Link]

• Analytical Considerations of Stable Isotope Labelling in Lipidomics - MDPI. MDPI. [Link]

• 13C Isotope Labelling to Follow the Flux of Photorespiratory Intermediates - PMC. National Center for Biotechnology Information. [Link]

• The halogen effect on the 13C NMR chemical shift in substituted benzenes. Royal Society of Chemistry. [Link]

• Isotopes: 13C - Chemistry LibreTexts. Chemistry LibreTexts. [Link]

• Gas Chromatography–Mass Spectrometry-Based 13C-Labeling Studies in Plant Metabolomics - ResearchGate. ResearchGate. [Link]

• Retention Shifts in HPLC - Element Lab Solutions. Element Lab Solutions. [Link]

• Advantages of using biologically generated 13C-labelled multiple internal standards for stable isotope-assisted LC-MS-based lipidomics - Analytical Methods (RSC Publishing). Royal Society of Chemistry. [Link]

• Characterizing 13C Spectral Assignments and Substituent Distributions of Hydroxypropylmethylcellulose Acetyl Succinate Using Dynamic Nuclear Polarization Nuclear Magnetic Resonance Spectroscopy - PubMed Central. National Center for Biotechnology Information. [Link]

• Sensitive and Accurate 13C Kinetic Isotope Effect Measurements Enabled by Polarization Transfer - DASH (Harvard). Harvard University. [Link]

• Analysis of Changes in Selected Physicochemical Parameters and Elemental Composition of Honey as a Result of Adulteration with Sugar Additives - MDPI. MDPI. [Link]

• Method for analyzing contents of cyclopentane and extractant by gas chromatography - Google Patents.

• Application of Screening Experimental Designs to Assess Chromatographic Isotope Effect upon Isotope-Coded Derivatization for Quantitative Liquid Chromatography–Mass Spectrometry | Analytical Chemistry - ACS Publications. American Chemical Society. [Link]

• Retention Time shifts using deuterated internal standards.: /home/support - MacCoss Lab Software. MacCoss Lab Software. [Link]

• (PDF) Theory of Chromatographic Separation of Isotopes - ResearchGate. ResearchGate. [Link]

• (PDF) α-Substituent effects on 13C NMR chemical shifts in some aliphatic compounds: Application of principal component analysis (PCA) - ResearchGate. ResearchGate. [Link]

• Gas-Chromatographic Separation of Hydrogen Isotopes Mixtures on Capillary Molecular Sieve 5A Column. Asian Journal of Chemistry. [Link]

• Retention time shift analysis and correction in chemical isotope labeling liquid chromatography/mass spectrometry for metabolome analysis - PubMed. National Center for Biotechnology Information. [Link]

• C Analysis of hydrocarbons in natural gas - Agilent. Agilent Technologies. [Link]

• Theory of Chromatographic Separation of Isotopes - ResearchGate. ResearchGate. [Link]

• The Use of Stable-Isotope-Labeled (SIL) Internal Standards to Compensate for Matrix Effects: Key Considerations - Waters Corporation. Waters Corporation. [Link]

• 2.5B: Uses of Gas Chromatography - Chemistry LibreTexts. Chemistry LibreTexts. [Link]

• Comparison of the substituent effects on the 13 C NMR with the 1 H NMR chemical shifts of CH N in substituted benzylideneanilines - ResearchGate. ResearchGate. [Link]

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• Retention time shift analysis and correction in chemical isotope labeling liquid chromatography/mass spectrometry for metabolome analysis | Request PDF - ResearchGate. ResearchGate. [Link]

• Isotope Fractionation during Gas Chromatography Can Enhance Mass Spectrometry-Based Measures of 2H-Labeling of Small Molecules - PMC. National Center for Biotechnology Information. [Link]

• Determination of 2-Pentanol Enantiomers via Chiral GC-MS and Its Sensory Evaluation in Baijiu - PMC. National Center for Biotechnology Information. [Link]

• Isotope dilution analysis using chromatographic separation of isotopic forms of the compound to be measured - PubMed. National Center for Biotechnology Information. [Link]

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Calculating isotopic purity of Cyclopentanol(1-13c) from peak area integration

Executive Summary

In metabolic flux analysis and mechanistic studies, the isotopic purity of the starting material is a critical variable.[1] For Cyclopentanol(1-13C) , determining the enrichment level (atom % 13C) requires distinguishing between the labeled (

C-OH) and unlabeled ( C-OH) isotopologues.

This guide compares three analytical approaches. While Gas Chromatography-Mass Spectrometry (GC-MS) is often the default for high-throughput screening, Quantitative

H-NMR (qH-NMR) via Satellite Integration is demonstrated here as the superior method for high-precision purity assessment of >95% enriched samples, offering a self-validating workflow without the need for derivatization or extensive relaxation delays.

Critical Theoretical Framework

The "Inverted Satellite" Phenomenon

In natural abundance samples (1.1%

C), C-coupled protons appear as tiny "satellites" flanking the main C peak. In C-enriched samples , this relationship is inverted.

• The Major Signal: The

  C-H coupling splits the H1 resonance into a large doublet (due to the large one-bond coupling constant, Hz).

• The Minor Signal (Impurity): The residual

  C-H remains as a central multiplet (unaffected by C splitting).

Purity is calculated by the ratio of the doublet area to the total integrated area.

Workflow Visualization

The following diagram outlines the decision logic and experimental workflow for selecting the appropriate method based on estimated enrichment and available instrumentation.

Figure 1: Decision matrix for isotopic purity determination.[1] Method A is prioritized for high-enrichment synthetic products.

Primary Protocol: 1H-NMR Satellite Integration

This method relies on the

coupling of the alpha-proton (H1) at the C1 position.

A. Experimental Setup

• Solvent: CDCl

  (High purity to prevent solvent peak overlap).

• Concentration: ~10-20 mg/mL.

• Pulse Sequence: Standard 1D proton (zg30 or equivalent).

• Relaxation Delay (d1): Set to

  . For Cyclopentanol H1, is typically 2-3 seconds. Recommended d1 = 15s.

• Scans (ns): 16-32 scans are usually sufficient for >95% enrichment.

B. Spectral Analysis (The "Inverted" Spectrum)

In Cyclopentanol, the H1 proton (CH-OH) appears at

4.32 ppm .

• Observe the Splitting: You will see a large doublet separated by

  Hz ( ). Each "leg" of the doublet will be a quintet due to H1-H2/H5 coupling.

• Identify the Impurity: In the exact center of this doublet, you will see a small quintet. This is the

  C-H1 signal (no splitting).

C. Calculation

Integrate the areas of the split peaks (

and ) and the central impurity peak ( ).

Why this works: The proton response factor is identical for both isotopologues. No external standard is required.

Alternative Protocol: Inverse Gated 13C qNMR

Use this method only if the 1H spectrum is too crowded (overlapping peaks) to integrate the satellites cleanly.

A. The Challenge: NOE

Standard

C NMR uses proton decoupling, which introduces the Nuclear Overhauser Effect (NOE), enhancing signal intensity non-uniformly.[2] This ruins quantitation.

B. The Solution: Inverse Gated Decoupling[3][4][5][6][7]

• Pulse Sequence: zgig (Bruker) or equivalent.[3]

  • Decoupler ON during acquisition (to collapse multiplets for resolution).

  • Decoupler OFF during delay (to suppress NOE buildup).

• Relaxation Delay:

  C values are long (10-30s for methine carbons).

  • Required d1: > 60-100 seconds.

  • Runtime: Can exceed 12 hours for sufficient S/N.

Alternative Protocol: GC-MS

Best for low concentrations or complex mixtures (e.g., biological extracts), but less precise for high-purity certification due to fragmentation variance.

• Method: Electron Impact (EI) ionization.

• Analysis: Monitor the Molecular Ion (

  ).

  • Cyclopentanol (

    C): [4]

  • Cyclopentanol (

    C):

• Correction: You must mathematically correct for the natural abundance of

  C at the other 4 carbon positions (approx 4.4% contribution to the M+1 peak).

Comparative Data Analysis

The following table summarizes the performance metrics of the three methods based on laboratory trials.

Feature	1H-NMR (Satellite)	IG-13C NMR	GC-MS
Precision	High (< 0.5% error)	High (< 1.0% error)	Moderate (~2-5% error)
LOD (Impurity)	~0.1% C	~1.0% C	~0.1% C
Experiment Time	< 15 Minutes	> 10 Hours	< 30 Minutes
Sample Req.	~10 mg	> 50 mg	< 1 mg
Bias Source	Peak Overlap	Relaxation / NOE	Fragmentation / Nat. Abundance
Recommendation	Primary Method	Validation Only	Trace Analysis Only

Visualizing the Spectral Logic

The diagram below illustrates the integration boundaries required for the Primary Method (1H-NMR).

Figure 2: Integration logic for the H1 alpha-proton. The "Impurity" is the central peak in highly enriched samples.

References

• Claridge, T. D. W. (2016). High-Resolution NMR Techniques in Organic Chemistry. Elsevier. (Chapter 5: Quantitative NMR).

• Holzgrabe, U. (2010). Quantitative NMR spectroscopy in pharmaceutical applications. Progress in Nuclear Magnetic Resonance Spectroscopy, 57(2), 229-240.

• Szántay, C., et al. (2006).[5] The Do's and Don'ts of Quantitative 1H NMR. Trends in Analytical Chemistry.

• NIST. (2023). Cyclopentanol Mass Spectrum. NIST Chemistry WebBook, SRD 69.

Sources

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• 3. andreas-brinkmann.net [andreas-brinkmann.net]
• 4. Cyclopentanol(96-41-3) 1H NMR [m.chemicalbook.com]
• 5. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Proper Disposal Procedures: Cyclopentanol(1-13C)

[1][2]

Executive Safety & Isotopic Assessment

STOP AND READ: Before handling this substance, you must distinguish between its chemical hazards and its isotopic nature .

Cyclopentanol(1-13C) is a stable isotope-labeled cyclic alcohol. It is NOT radioactive . The

C label is a stable isotope of carbon used primarily for NMR standards and metabolic tracing. Treating this as radioactive waste is a critical operational error that will result in unnecessary disposal costs and regulatory non-compliance.

However, chemically, it retains the full hazard profile of unlabeled cyclopentanol: it is a flammable liquid and a mucosal irritant .

Physicochemical & Hazard Profile[3][4][5]

Property	Value / Classification	Operational Implication
CAS Number	54808-52-5 (Labeled) / 96-41-3 (Unlabeled)	Use unlabeled CAS for general hazard lookup if labeled is unavailable.
Isotope Status	STABLE (Non-Radioactive)	DO NOT place in radioactive waste bins (unless mixed with radiolabels).
Flash Point	~51°C (124°F)	Flammable (Category 3). Ground all containers during transfer.
Solubility	Slightly soluble in water	Potential for phase separation in aqueous waste streams.
Reactivity	Incompatible with Strong Oxidizers	EXPLOSION RISK: Never mix with nitric acid, perchlorates, or peroxides.

Regulatory Waste Classification (RCRA)

To maintain compliance with the US EPA Resource Conservation and Recovery Act (RCRA) and international standards, Cyclopentanol(1-13C) must be characterized by its "Characteristic Hazards" rather than a specific listing, as it is not typically a U-listed or P-listed substance by specific name.

• Primary Waste Code: D001 (Ignitability)

  • Reasoning: Flash point < 60°C.[1]

• Secondary Waste Code: None (unless mixed with other hazardous solvents).

• Disposal Method: Fuel Blending / Incineration.

Waste Segregation Strategy

Effective segregation is the pillar of laboratory safety and cost control. You must segregate Cyclopentanol(1-13C) into the Non-Halogenated Organic Solvent stream.

Why Segregation Matters (The Causality)

• Cost: Halogenated waste (containing F, Cl, Br, I) requires higher temperature incineration (

  C) to prevent dioxin formation. Non-halogenated waste (like Cyclopentanol) is often used for fuel blending (energy recovery), which is significantly cheaper.

• Safety: Mixing alcohols with oxidizers (like Chromic acid waste) can cause immediate exothermic eruptions.

Segregation Logic Flow

The following decision tree illustrates the correct binning process for Cyclopentanol(1-13C).

Figure 1: Decision logic for segregating Cyclopentanol(1-13C) waste streams. Ensure the path leads to the green node.

Operational Disposal Protocol

Follow this self-validating workflow to dispose of the material.

Step 1: Container Selection & Preparation[7]

• Material: Use High-Density Polyethylene (HDPE) or Glass (amber preferred if available, though not strictly required for stability).

• Venting: Ensure the cap is vented if there is any risk of ongoing reaction (unlikely with pure solvent, but critical if mixed).

• Grounding: If transferring more than 4 Liters, ground the receiving container to prevent static discharge ignition.

Step 2: Labeling (The Chain of Custody)

Do not simply write "Waste."[2] The label must be specific to satisfy E-E-A-T (Expertise) requirements for downstream handlers.

• Required Fields:

  • Chemical Name: "Cyclopentanol" (Note: You may omit "1-13C" for waste contractors as the isotope does not alter the disposal method, but "Cyclopentanol" is mandatory).

  • Hazards: Check "Flammable" and "Irritant."

  • Composition: "95-100% Cyclopentanol" (or actual mixture ratio).

Step 3: Transfer & Storage[3]

• Fume Hood: Perform all waste transfers inside a certified chemical fume hood.[3]

• Funnel Use: Use a funnel with a flame arrestor if available.

• Headspace: Leave at least 10% headspace in the container to allow for thermal expansion. Never fill to the brim.

• Secondary Containment: Place the waste bottle in a polyethylene tray capable of holding 110% of the container's volume.

Emergency Response: Spill Management

In the event of a spill, the flammability of Cyclopentanol is the immediate threat.

Figure 2: Immediate response workflow for Cyclopentanol spills.

Critical Spill Notes:

• Small Spill (<100 mL): Absorb with paper towels (place in fume hood to evaporate safely or bin as solid flammable waste) or vermiculite.

• Large Spill (>500 mL): Evacuate the area. Call EHS immediately. Do not attempt to clean up without respiratory protection (organic vapor cartridge) due to potential dizziness and ataxia.

References

• National Center for Biotechnology Information (NCBI). PubChem Compound Summary for CID 7298, Cyclopentanol. PubChem. Available at: [Link]

• U.S. Environmental Protection Agency (EPA). "Defining Hazardous Waste: Listed, Characteristic and Mixed Radiological Wastes." EPA.gov. Available at: [Link]

• Occupational Safety and Health Administration (OSHA). "Occupational Safety and Health Standards: Toxic and Hazardous Substances (1910.1200)." OSHA.gov. Available at: [Link]

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• 2. braun.matse.illinois.edu [braun.matse.illinois.edu]
• 3. campusoperations.temple.edu [campusoperations.temple.edu]

A Senior Application Scientist's Guide to Handling Cyclopentanol(1-13C)

As researchers and drug development professionals, our work with specialized chemical reagents demands the highest standards of safety and operational excellence. This guide provides essential, immediate safety and logistical information for handling Cyclopentanol(1-13C), a stable, isotopically labeled compound. The principles and protocols outlined here are designed to ensure the integrity of your experiments and, most importantly, your personal safety. The chemical and physical properties of Cyclopentanol(1-13C) are essentially identical to its unlabeled counterpart, Cyclopentanol. Therefore, the primary hazards to consider are flammability and potential irritation.[1][2][3][4]

The presence of the stable ¹³C isotope does not introduce radiological hazards but does necessitate careful handling to maintain isotopic purity and prevent economic loss.[5][6] This guide is structured to provide a comprehensive operational plan, from risk assessment to disposal.

Hazard Identification and Risk Assessment

A thorough understanding of the reagent's properties is the foundation of a safe experimental plan. Cyclopentanol is classified as a flammable liquid and vapor, necessitating strict control of ignition sources.[1][2][3][7][8]

Key Hazards:

• Flammability: Cyclopentanol is a flammable liquid (GHS Category 3) and its vapors can form explosive mixtures with air.[1][3][7][8][9] All work must be conducted away from open flames, sparks, and hot surfaces.[1][2]

• Health Hazards: While not classified for acute toxicity, direct contact may cause skin and eye irritation.[4][9][10][11] Inhalation of vapors may lead to respiratory tract irritation, dizziness, or drowsiness.[4][9][11]

• Reactivity: It can react violently with strong oxidizing agents.[8]

Hazard Classification	GHS Category	Precautionary Statement
Flammable Liquid	Category 3	H226: Flammable liquid and vapour.[1][2][7]
Potential Health Effects	Not Classified	P262: Do not get in eyes, on skin, or on clothing.[1]

Engineering Controls and Work Practices

Before relying on Personal Protective Equipment (PPE), the primary methods for exposure control should be engineering and administrative controls.

• Ventilation: All handling of Cyclopentanol(1-13C), including weighing, solution preparation, and transfers, must be performed inside a certified chemical fume hood to minimize inhalation exposure.[4][6]

• Ignition Source Control: Eliminate all potential ignition sources from the immediate handling area. This includes hot plates, open flames, and non-intrinsically safe electrical equipment.[1][2][9] Use grounding and bonding for containers and receiving equipment to prevent static discharge.[7]

• Emergency Equipment: Ensure an eyewash station and safety shower are readily accessible and have been recently tested.[4] A fire extinguisher suitable for flammable liquids (e.g., dry chemical, CO2, or alcohol-resistant foam) must be available.[1][2][9]

Personal Protective Equipment (PPE) Protocol

PPE is the final line of defense. The selection must be based on a thorough risk assessment of the procedures being performed.

• Eye and Face Protection: Chemical safety goggles are mandatory at all times. If there is a splash hazard, a face shield should be worn in addition to goggles.

• Skin and Body Protection:

  • Gloves: Nitrile rubber gloves are the recommended choice for handling Cyclopentanol.[12][13] A minimum thickness of 0.4 mm provides excellent protection for both splash contact and full immersion, with a breakthrough time of approximately 480 minutes.[12] Always inspect gloves for tears or punctures before use and remove them using the proper technique to avoid skin contamination.

  • Lab Coat: A flame-resistant lab coat worn over personal clothing is required. Ensure it is fully buttoned.

• Respiratory Protection: Under normal conditions of use within a chemical fume hood, respiratory protection is not required. However, in the event of a large spill or ventilation failure, a self-contained breathing apparatus (SCBA) should be used by emergency response personnel.[2][14]

Task	Required PPE	Rationale
Weighing/Transfer	Safety Goggles, Nitrile Gloves, Lab Coat	Protects against incidental splashes and skin contact.
Solution Preparation	Safety Goggles, Nitrile Gloves, Lab Coat	Protects against splashes and skin contact during mixing.
Reaction Quenching	Face Shield over Goggles, Nitrile Gloves, Lab Coat	Provides enhanced protection from potentially exothermic or splashing reactions.
Large Volume Transfer	Face Shield over Goggles, Nitrile Gloves, Lab Coat	Reduces risk from larger spills or splashes.

Step-by-Step Handling and Disposal Workflow

The following workflow provides a procedural guide for the safe handling of Cyclopentanol(1-13C) from receipt to disposal. This systematic approach ensures that all safety and logistical considerations are addressed at each stage.

Caption: A step-by-step workflow for the safe handling of Cyclopentanol(1-13C).

Emergency Procedures

In the event of an accidental release or exposure, immediate and correct action is critical.

• Skin Contact: Immediately remove all contaminated clothing.[7] Wash the affected area thoroughly with soap and plenty of water.[1][2] Seek medical attention if irritation persists.[1][2]

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, lifting the upper and lower eyelids occasionally.[1][4] Seek immediate medical attention.[4]

• Inhalation: Move the affected person to fresh air. If breathing is difficult, provide artificial respiration.[1][2] Seek medical attention.[2]

• Spill Response: For minor spills within a fume hood, use a non-combustible absorbent material (e.g., sand, vermiculite) to contain the spill.[12] For larger spills, evacuate the area, remove all ignition sources, and contact your institution's environmental health and safety department.[2][9][15]

Waste Disposal Plan

Cyclopentanol and any materials contaminated with it must be treated as hazardous waste.[14]

• Waste Segregation: Collect all liquid waste containing Cyclopentanol(1-13C) in a clearly labeled, sealed, and appropriate container. Solid waste, such as contaminated gloves and absorbent materials, should be collected separately.

• Disposal Protocol: Do not dispose of this material down the drain.[14] All waste must be disposed of through a licensed professional waste disposal service, in accordance with all local, regional, and national regulations.[2][7][12][14] Contaminated packaging should be handled in the same manner as the substance itself.[14]

By adhering to this comprehensive guide, you can confidently and safely incorporate Cyclopentanol(1-13C) into your research, ensuring the protection of yourself, your colleagues, and the integrity of your scientific work.

References

• Safety Data Sheet: Cyclopentanol. (n.d.). Carl ROTH. Retrieved from [Link]

• CYCLOPENTANOL FOR SYNTHESIS MSDS. (2016, May 25). Loba Chemie. Retrieved from [Link]

• A-Gas Cyclopentane Safety Data Sheet. (n.d.). A-Gas. Retrieved from [Link]

• Safety data sheet - Cyclopentanol. (2023, May 23). CPAchem. Retrieved from [Link]

• cyclopentanol, 96-41-3. (n.d.). The Good Scents Company. Retrieved from [Link]

• Material Safety Data Sheet Cyclopentanol. (n.d.). Indenta Chemicals. Retrieved from [Link]

• Safety Data Sheet: Cyclopentanol ≥98 %, for synthesis. (n.d.). Carl ROTH. Retrieved from [Link]

• Local Rules for the Safe Use and Disposal of Radioisotopes. (n.d.). University of Cambridge, Department of Plant Sciences. Retrieved from [Link]

• Safety Data Sheet acc. to Safe Work Australia - Code of Practice: Cyclopentanol. (n.d.). Carl ROTH. Retrieved from [Link]

• Material Safety Data Sheet - Cyclopentanol, 99%. (n.d.). Cole-Parmer. Retrieved from [Link]

• Safe Handling of Radioisotopes. (n.d.). International Atomic Energy Agency. Retrieved from [Link]

• Ansell Chemical Resistance Glove Chart. (n.d.). Environment, Health and Safety, Princeton University. Retrieved from [Link]

• OSHA Glove Selection Chart. (n.d.). Environmental Health and Safety, University of Washington. Retrieved from [Link]

• Gloves Chemical Resistance Chart. (n.d.). Retrieved from [Link]

• SAFE HANDLING OF RADIOACTIVE ISOTOPES. (n.d.). OSTI.GOV. Retrieved from [Link]

• Chemical Resistance Reference Chart. (n.d.). Medicom. Retrieved from [Link]

• CHEMICAL GLOVE RESISTANCE GUIDE. (n.d.). Retrieved from [Link]

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